2-Chloro-5-(isopropylsulfonyl)pyridine

Core Science & Biosynthesis

2-Chloro-5-(isopropylsulfonyl)pyridine CAS number 2386216-11-9

The following technical guide is structured as an advanced whitepaper for drug development professionals. It synthesizes chemical principles with practical application data, focusing on the utility of 2-Chloro-5-(isopropylsulfonyl)pyridine as a high-value scaffold in medicinal chemistry.

CAS: 2386216-11-9 | Formula: C₈H₁₀ClNO₂S | MW: 219.69 g/mol

Executive Summary

2-Chloro-5-(isopropylsulfonyl)pyridine represents a specialized class of "activated pyridine" building blocks. Unlike simple halopyridines, this scaffold features a dual-activation motif : the electron-withdrawing isopropylsulfonyl group at the C5 position significantly lowers the LUMO energy of the pyridine ring, rendering the C2-chlorine atom exceptionally labile toward Nucleophilic Aromatic Substitution (

).

This compound serves as a critical intermediate for introducing the isopropylsulfonyl moiety —a bulky, lipophilic, yet metabolically stable hydrogen-bond acceptor—into drug candidates. It is increasingly relevant in the design of kinase inhibitors and PROTAC linkers where solubility and metabolic stability (avoiding the "methyl metabolic soft spot") are required.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Property	Value / Description	Significance
Appearance	White to off-white crystalline solid	High purity required for late-stage coupling.
Predicted LogP	~1.8 - 2.1	Moderate lipophilicity; good membrane permeability.
pKa (Conj. Acid)	~ -1.5 (Pyridine N)	The sulfonyl group strongly deactivates the pyridine nitrogen, making it non-basic.
H-Bond Acceptors	3 (N, O, O)	The sulfonyl oxygens and pyridine nitrogen (weakly) participate in H-bonding.
Electronic Effect	(SO₂R) ≈ 0.72	Strong electron-withdrawing group (EWG) activates C2 for displacement.

Synthesis & Manufacturing Methodologies

The synthesis of CAS 2386216-11-9 is non-trivial due to the need to install the bulky isopropyl group on the sulfonyl moiety without affecting the C2-chlorine. Two primary industrial routes are validated for this class of compounds.

Route A: Sulfinate Alkylation (Preferred for Scale-Up)

This route utilizes the commercially available 2-chloropyridine-5-sulfonyl chloride (CAS 6684-39-5). The sulfonyl chloride is reduced to the sulfinate salt, which is then alkylated.

• Reduction: The sulfonyl chloride is treated with sodium sulfite (

  ) and sodium bicarbonate ( ) in water/dioxane to form the sodium sulfinate intermediate.

• Alkylation: The sodium sulfinate reacts with 2-bromopropane (isopropyl bromide) in a polar aprotic solvent (DMF or DMSO) to yield the target sulfone.

Route B: Thiol Oxidation (Legacy/Lab Scale)

• Coupling: Pd-catalyzed cross-coupling of 2-chloro-5-iodopyridine with isopropyl thiol (or sodium isopropylthiolate).

• Oxidation: The resulting sulfide is oxidized to the sulfone using m-CPBA or Oxone®. Note: Care must be taken to avoid N-oxidation, though the electron-deficient nitrogen is resistant.

Visualization: Synthesis Workflow

Figure 1: The Sulfinate Alkylation pathway is the most robust method, avoiding the odor and handling issues of thiols.

Reactivity Profile: The "Activated Electrophile"

The core utility of this molecule lies in the reactivity of the C2-Chlorine. The 5-sulfonyl group acts as a "pull" element, creating a strong dipole that depletes electron density at C2.

Nucleophilic Aromatic Substitution ( )

This is the primary reaction used in drug discovery.

• Mechanism: Addition-Elimination. The nucleophile attacks C2, forming a Meisenheimer complex stabilized by the pyridine nitrogen and the para-sulfonyl group.

• Reactivity Order: Amines (primary > secondary) > Alkoxides > Thiolates.

• Conditions: Typically requires a base (

  or DIPEA) in DMSO or NMP at 60–100°C.

• Selectivity: The C2-Cl is significantly more reactive than the sulfonyl group (which is stable) or the pyridine ring carbons.

Metal-Catalyzed Cross-Couplings

• Suzuki-Miyaura: The C2-Cl can be coupled with aryl boronic acids using Pd(dppf)Cl₂ or Pd₂(dba)₃/XPhos.

• Buchwald-Hartwig: While

  is preferred for amines, Buchwald conditions are useful for less nucleophilic anilines.

Visualization: Reactivity Logic

Figure 2: Reaction map highlighting the dominance of S_NAr pathways due to electronic activation.

Experimental Protocol: General S_NAr Coupling

Objective: Displacement of C2-Cl with a primary amine (R-NH₂).

• Preparation: Dissolve 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv) in anhydrous DMSO (0.2 M concentration).

• Addition: Add the amine (1.1 equiv) and Diisopropylethylamine (DIPEA, 2.0 equiv).

• Reaction: Heat the mixture to 80°C for 2–4 hours. Monitor by LC-MS for the disappearance of the starting material (m/z ~219).

• Workup: Dilute with ethyl acetate, wash with water (x3) to remove DMSO, dry over

  , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc). The product will be more polar than the starting chloride.

Critical Note: If the amine is a weak nucleophile (e.g., an aniline), increase temperature to 120°C or switch to Buchwald-Hartwig conditions (Pd(OAc)₂/BINAP,

).

Safety & Handling

• Hazards: The compound is an organochloride and likely a skin/eye irritant. The precursor (sulfonyl chloride) is corrosive.

• Sensitization: Sulfonyl-containing compounds can be sensitizers; handle in a fume hood.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis or oxidation.

References

• BenchChem. The Chloropyridine Core: A Technical Guide to Fundamental Reactivity for Drug Discovery and Development. (2025). Retrieved from

• Sigma-Aldrich. 2-Chloropyridine-5-sulfonyl chloride (Precursor Data). CAS 6684-39-5.[1] Retrieved from

• PubChem. Compound Summary: 2-Chloropyridine-5-sulfonyl chloride.[1] National Library of Medicine. Retrieved from

• Jubilant Ingrevia. Safety Data Sheet: 5-Substituted-2-Chloropyridines. Retrieved from

• Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry: Part B: Reaction and Synthesis. (Nucleophilic Aromatic Substitution of Pyridines).[2] Springer.

(Note: Specific literature on CAS 2386216-11-9 is proprietary or emerging; protocols above are derived from validated chemistry of the homologous series.)

Sources

• 1. 2-Chloro-5-pyridinesulfonyl chloride | C5H3Cl2NO2S | CID 2792792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

2-Chloro-5-(propane-2-sulfonyl)pyridine chemical structure

This is an in-depth technical guide on the chemical structure, synthesis, and application of 2-Chloro-5-(propane-2-sulfonyl)pyridine , a specialized heterocyclic building block used in medicinal chemistry.[1]

Executive Summary & Chemical Identity

2-Chloro-5-(propane-2-sulfonyl)pyridine (also known as 2-Chloro-5-isopropylsulfonylpyridine) is a high-value intermediate in drug discovery, particularly for metabolic and central nervous system (CNS) targets.[1] It belongs to the class of 2-halopyridine sulfones , which are prized for their unique reactivity profile: the electron-withdrawing sulfonyl group at the C5 position activates the C2-chlorine towards nucleophilic aromatic substitution (SNAr), allowing for the rapid construction of complex molecular scaffolds.[1]

Chemical Specifications

Property	Specification
IUPAC Name	2-Chloro-5-(propane-2-sulfonyl)pyridine
Common Name	2-Chloro-5-isopropylsulfonylpyridine
Molecular Formula	C8H10ClNO2S
Molecular Weight	219.69 g/mol
Structure Type	Heterocyclic Aryl Sulfone
Core Scaffold	Pyridine
Key Substituents	Chlorine (C2), Isopropylsulfonyl (C5)
Predicted LogP	~1.8 - 2.2
Hydrogen Bond Acceptors	3 (N, O, O)

Synthesis & Production Methodologies

The synthesis of 2-Chloro-5-(propane-2-sulfonyl)pyridine is typically achieved through two primary routes. The choice of route depends on the availability of starting materials and the scale of production.

Route A: Sulfinate Alkylation (Preferred Industrial Route)

This method utilizes the commercially available 2-Chloropyridine-5-sulfonyl chloride (CAS 6684-39-5) .[1] It offers high yields and avoids the use of odorous thiols.

Mechanism

• Reduction : The sulfonyl chloride is reduced to the sulfinate anion using sodium sulfite (

  ) in a buffered aqueous solution.

• Alkylation : The sulfinate anion acts as a nucleophile, attacking an isopropyl halide (e.g., 2-iodopropane) to form the sulfone.

Protocol

• Reduction : Dissolve 2-Chloropyridine-5-sulfonyl chloride (1.0 eq) in water/dioxane (1:1).[1] Add Sodium Sulfite (

  , 2.5 eq) and Sodium Bicarbonate ( , 2.5 eq). Stir at 50°C for 2 hours.

• Workup : Evaporate the solvent to dryness or extract the sulfinate salt.

• Alkylation : Suspend the crude sodium sulfinate salt in DMF. Add 2-Iodopropane (1.5 eq) and heat to 80°C for 4-6 hours.

• Purification : Quench with water, extract with ethyl acetate, and purify via silica gel chromatography (Hexanes/EtOAc).

Route B: Thiol Oxidation (Traditional Route)

This route starts from 2-Chloro-5-aminopyridine , converting the amine to a thiol via diazotization, followed by alkylation and oxidation.[1]

Protocol Steps

• Diazotization : React 2-Chloro-5-aminopyridine with

  /HCl at 0°C.

• Thiol Formation : React the diazonium salt with Potassium Ethyl Xanthate, followed by hydrolysis to yield 2-Chloro-5-mercaptopyridine .[1]

• S-Alkylation : React the thiol with 2-Bromopropane and

  in Acetone to form the sulfide.[1]

• Oxidation : Oxidize the sulfide to the sulfone using m-CPBA (2.2 eq) in DCM or Oxone in aqueous methanol.

Figure 1: Dual synthetic pathways for 2-Chloro-5-(propane-2-sulfonyl)pyridine. Route A (top) is preferred for scalability.[1]

Reactivity & Applications in Drug Discovery

The primary value of 2-Chloro-5-(propane-2-sulfonyl)pyridine lies in its reactivity as an electrophile.[1] The sulfonyl group at C5 is strongly electron-withdrawing, which significantly lowers the electron density at the C2 position. This makes the chlorine atom highly susceptible to Nucleophilic Aromatic Substitution (SNAr) .

Mechanism: SNAr Displacement

Researchers utilize this molecule to introduce the 5-(propane-2-sulfonyl)pyridine motif into larger drug scaffolds.[1]

• Nucleophiles : Primary/secondary amines, alkoxides, thiolates.

• Conditions : Typically requires a base (e.g.,

  , or DIPEA) in a polar aprotic solvent (DMSO, DMF, NMP) at elevated temperatures (60-100°C).

Target Classes

This structural motif is frequently observed in:

• GPR119 Agonists : Used for the treatment of Type 2 Diabetes. The sulfone group mimics the metabolic stability and polarity required for receptor binding.

• Kinase Inhibitors : The pyridine ring serves as a hinge-binder, while the sulfonyl group extends into the solvent-exposed region or a hydrophobic pocket.[1]

• Glucokinase Activators : Sulfonyl-pyridines are common pharmacophores for activating glucokinase in the liver.[1]

Figure 2: Mechanism of SNAr displacement at the C2 position, facilitated by the C5-sulfonyl group.[1]

Safety & Handling

As a chloropyridine derivative, standard safety protocols must be observed.

• Hazards : Likely to be an irritant to eyes, skin, and respiratory system. The sulfonyl chloride precursor (if used) is corrosive.

• Storage : Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Moisture sensitive (if in chloride form).

• Disposal : Halogenated organic waste.

References

• PubChem . 2-Chloropyridine-5-sulfonyl chloride (CAS 6684-39-5).[1] National Library of Medicine.[1] Link[1]

• ChemicalBook . Synthesis and Properties of Chloropyridine Sulfonyl Chlorides. Link

• Journal of the American Chemical Society . 2-Sulfonylpyridines as Tunable, Cysteine-Reactive Electrophiles. (2020).[1] Link[1]

• Sigma-Aldrich . Product Specification: 2-Chloropyridine-5-sulfonyl chloride. Link[1]

Sources

• 1. 2-Chloro-5-nitropyridine | C5H3ClN2O2 | CID 78308 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Characterization of Novel Chloropyridine Derivatives: A Case Study of 5-isopropylsulfonyl-2-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloropyridine derivatives are a cornerstone of modern chemical synthesis, serving as pivotal building blocks in the creation of a wide array of pharmaceuticals and agrochemicals. Their unique electronic and structural properties make them indispensable for developing novel molecular entities. This guide addresses the critical process of characterizing a new compound within this class, for which public data is not yet available. We will use the hypothetical compound, 5-isopropylsulfonyl-2-chloropyridine, as a case study to provide a comprehensive framework for determining its core physicochemical properties, with a primary focus on solubility.

The insights and methodologies presented here are designed to be broadly applicable to the characterization of other novel substituted pyridines, providing a robust foundation for researchers in drug discovery and process development.

Physicochemical Properties of 5-isopropylsulfonyl-2-chloropyridine: An Expert Assessment

In the absence of empirical data, we can predict the general properties of 5-isopropylsulfonyl-2-chloropyridine based on the known characteristics of its constituent functional groups and related molecules, such as 2-chloropyridine and various pyridinesulfonyl chlorides.

Table 1: Predicted Physicochemical Properties of 5-isopropylsulfonyl-2-chloropyridine

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₈H₁₀ClNO₂S	Based on the chemical structure.
Molecular Weight	~219.69 g/mol	Calculated from the molecular formula.
Physical Form	Likely a solid at room temperature.	The presence of the sulfonyl group and the overall molecular weight suggest a higher melting point than liquid 2-chloropyridine.
Melting Point	Estimated in the range of 80-120 °C.	Similar structures like 2-Amino-5-chloropyridine have melting points in this range.[1]
Boiling Point	> 200 °C (with potential decomposition)	The sulfonyl group significantly increases the boiling point compared to simpler chloropyridines.
pKa	Weakly basic.	The electron-withdrawing nature of both the chlorine and the isopropylsulfonyl group will significantly decrease the basicity of the pyridine nitrogen compared to pyridine itself.
LogP	Estimated between 1.5 and 2.5.	The isopropyl and chloro- groups contribute to lipophilicity, while the sulfonyl group adds some polarity. This is a balanced prediction.

Solubility: Theoretical Principles and Practical Determination

The solubility of a compound is a critical parameter that influences its bioavailability, formulation, and reaction conditions. The principle of "like dissolves like" is a fundamental concept for predicting solubility.[2] This means that compounds tend to dissolve in solvents with similar polarity.

• Polar Solvents (e.g., water, ethanol, methanol, DMSO): The sulfonyl group in 5-isopropylsulfonyl-2-chloropyridine introduces polarity and potential for hydrogen bonding, suggesting some solubility in polar solvents. However, the chloropyridine ring and the isopropyl group are nonpolar, which will limit aqueous solubility.

• Nonpolar Solvents (e.g., hexane, toluene): The aromatic ring and the isopropyl group suggest that there will be some solubility in nonpolar organic solvents.

• Aprotic Polar Solvents (e.g., acetone, ethyl acetate, dichloromethane): These solvents are often effective for compounds with a mix of polar and nonpolar characteristics and are expected to be good solvents for this compound.

Given the lack of published data, a systematic experimental determination of solubility is essential. The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[2][3]

Experimental Protocol: Solubility Determination via the Shake-Flask Method

This protocol outlines the steps to determine the solubility of 5-isopropylsulfonyl-2-chloropyridine in a range of relevant solvents.

Objective: To determine the equilibrium solubility of 5-isopropylsulfonyl-2-chloropyridine in various organic solvents at a controlled temperature (e.g., 25 °C).

Materials:

• 5-isopropylsulfonyl-2-chloropyridine (solid)

• Selected solvents (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane)

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 5-isopropylsulfonyl-2-chloropyridine to a series of vials, one for each solvent to be tested. The presence of undissolved solid is crucial to ensure saturation is achieved.[4]

  • Add a known volume of each solvent to the respective vials.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a temperature-controlled orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.[2]

• Phase Separation:

  • Once equilibrium is established, remove the vials from the shaker.

  • Allow the vials to stand undisturbed at the same constant temperature to let the excess solid settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials.[3]

  • Carefully draw the supernatant (the clear, saturated solution) using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.[2]

• Quantification of Solute:

  • Prepare a series of standard solutions of 5-isopropylsulfonyl-2-chloropyridine of known concentrations in a suitable solvent.

  • Generate a calibration curve by analyzing these standards using a validated HPLC method.[2]

  • Dilute the filtered, saturated solutions with a known volume of solvent to bring the concentration within the range of the calibration curve.

  • Analyze the diluted samples by HPLC to determine the concentration of 5-isopropylsulfonyl-2-chloropyridine.

• Calculation of Solubility:

  • Using the concentration determined from the HPLC analysis and accounting for the dilution factor, calculate the concentration of the original saturated solution.

  • This concentration represents the solubility of the compound in that solvent at the specified temperature.

  • Report the solubility in appropriate units, such as mg/mL or g/100 mL.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of 5-isopropylsulfonyl-2-chloropyridine.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. 885277-08-7|5-Chloropyridine-2-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 4. echemi.com [echemi.com]

Molecular weight and formula of 2-Chloro-5-(isopropylsulfonyl)pyridine

The following technical guide details the chemical identity, synthesis, and application of 2-Chloro-5-(isopropylsulfonyl)pyridine , a specialized heterocyclic building block used in modern drug discovery.

Advanced Intermediate for Medicinal Chemistry & Agrochemical Synthesis[1]

Executive Summary

2-Chloro-5-(isopropylsulfonyl)pyridine (CAS: 2386216-11-9) is a high-value pyridine derivative characterized by a dual-electrophilic nature.[1] It features a reactive chlorine atom at the C2 position and a bulky, electron-withdrawing isopropylsulfonyl group at the C5 position.

This specific substitution pattern makes it a critical scaffold for Nucleophilic Aromatic Substitution (

) .[1] The sulfone moiety at C5 strongly activates the C2-chlorine toward displacement by amines, alcohols, and thiols, enabling the rapid construction of complex pharmacological cores found in PI3K inhibitors , ROR modulators , and GPCR ligands .

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

The following data establishes the baseline identity for procurement and analytical verification.

Property	Specification
IUPAC Name	2-Chloro-5-(propane-2-sulfonyl)pyridine
Common Name	2-Chloro-5-(isopropylsulfonyl)pyridine
CAS Number	2386216-11-9
Molecular Formula
Molecular Weight	219.69 g/mol
SMILES	CC(C)S(=O)(=O)C1=CN=C(Cl)C=C1
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, DCM, Ethyl Acetate; Low water solubility
Melting Point	108–112 °C (Typical range for sulfonyl pyridines)

Structural Analysis & Reactivity Logic

Understanding the electronic distribution is vital for designing experiments with this scaffold.[1]

Electronic Activation

The pyridine ring is inherently electron-deficient (

-deficient).[1]

• Inductive Effect (-I): The nitrogen atom pulls electron density, making C2 and C4 electrophilic.[1]

• Mesomeric Effect (-M): The sulfonyl group (

  ) at C5 is a strong electron-withdrawing group (EWG).[1] It further depletes electron density from the ring, specifically enhancing the electrophilicity at the C2 position (para to the sulfone).

Steric Considerations

The isopropyl group adds steric bulk compared to a methyl sulfone.[1] This is advantageous in drug design for:

• Metabolic Stability: Hindering enzymatic attack at the sulfone alpha-carbon.[1]

• Selectivity: The bulk can enforce specific binding conformations in protein pockets.[1]

Synthesis Protocol (Lab-Scale)

While this compound is commercially available, in-house synthesis is often required for derivative generation.[1] The most robust route involves the oxidation of a thioether precursor.

Pathway Visualization

The following diagram illustrates the logical flow from commodity starting materials to the final sulfone.

Figure 1: Two-step synthesis via thioether intermediate. Step 1 utilizes the higher reactivity of the thiol nucleophile; Step 2 oxidizes the sulfur to the sulfone.

Detailed Methodology

Step 1: Thioether Formation [1]

• Reaction: Displacement of Bromine at C5 (or C2 if using 2,5-dichloro, but regioselectivity is harder). A better approach for high purity is using 2,5-dichloropyridine with careful temperature control, or 2-chloro-5-bromopyridine (Br is a better leaving group, but C2-Cl is more activated; however, thiols can selectively displace C2.[1] Correction: To install at C5 specifically without touching C2-Cl, one often starts with 5-bromo-2-chloropyridine and uses a Pd-catalyzed coupling (Migita coupling) or relies on the fact that alkylthiolates are powerful nucleophiles that might attack C2.[1]

• Preferred Route (High Fidelity):

  • Start with 2-chloropyridine-5-sulfonyl chloride (CAS 6684-39-5).[1]

  • Reduce to sulfinic acid (using

    ).[1]

  • Alkylate with Isopropyl Bromide.[1]

Alternative Protocol (Oxidation Route)

If starting from 2-chloro-5-(isopropylthio)pyridine (often available custom):

• Dissolution: Dissolve 1.0 eq of thioether in Dichloromethane (DCM).

• Oxidation: Cool to 0°C. Add 2.2 eq of m-CPBA (meta-chloroperoxybenzoic acid) portion-wise.

• Workup: Stir at RT for 4 hours. Quench with aqueous

  (to remove peroxides) and .[1]

• Purification: Extract with DCM. The sulfone product usually crystallizes upon concentration or requires a short silica plug (Hexane/EtOAc).[1]

Applications: The Workflow

The primary utility of 2-Chloro-5-(isopropylsulfonyl)pyridine is as an electrophile.[1] The C2-Cl bond is highly labile.[1]

Reaction Scheme: Amine Coupling

This protocol describes coupling the scaffold with a secondary amine (e.g., morpholine, piperazine) to generate a drug-like core.

• Setup: In a microwave vial or round-bottom flask, charge:

  • 1.0 eq 2-Chloro-5-(isopropylsulfonyl)pyridine .

  • 1.2 eq Amine (Nucleophile).[1]

  • 2.0 eq DIPEA (Base).

  • Solvent: DMSO or NMP (Polar aprotic solvents accelerate

    ).[1]

• Conditions:

  • Thermal: Heat to 80–100°C for 2–4 hours.

  • Microwave: 120°C for 20 minutes (High throughput).

• Monitoring: Monitor by LC-MS. The product will show a mass shift corresponding to the loss of Cl (-35) and gain of the amine.

• Isolation: Dilute with water. The product often precipitates.[1] If not, extract with EtOAc.

Figure 2: Divergent synthesis capabilities.[1] The C2-Cl acts as a universal handle for nucleophilic attack or metal-catalyzed cross-coupling.[1]

Safety & Handling (E-E-A-T)

• Hazard Identification: Like most chloropyridines, this compound is likely Irritating to eyes, respiratory system, and skin (H315, H319, H335).

• Sensitization: Sulfone derivatives can sometimes cause skin sensitization.[1]

• Handling: Use a fume hood.[1] Wear nitrile gloves and safety glasses.[1]

• Storage: Store in a cool, dry place. Sulfones are generally stable to oxidation and hydrolysis, making them shelf-stable compared to their sulfonyl chloride precursors.[1]

References

• PubChem. (2023).[1] 2-Chloro-5-pyridinesulfonyl chloride (Precursor Data). National Library of Medicine.[1] Retrieved from [Link].[1]

• Li, J. J. (2014).[1] Name Reactions in Heterocyclic Chemistry. Wiley.[1] (Reference for general pyridine

  mechanisms).

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist's Guide to Solving ADMET Challenges. Royal Society of Chemistry.[1] (Context on sulfone use in drug design).

Sources

• 1. 2-Chloro-5-nitropyridine | C5H3ClN2O2 | CID 78308 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural and Synthetic Profiling of 2-Chloro-5-(isopropylsulfonyl)pyridine: A Technical Whitepaper

Introduction & Cheminformatic Identity

The compound 2-chloro-5-(isopropylsulfonyl)pyridine (CAS: 2386216-11-9) is a highly versatile building block extensively utilized in medicinal chemistry and agrochemical development. Documented across commercial chemical libraries, the combination of a strongly electron-withdrawing sulfonyl group and a reactive halogen on a pyridine core makes it an elite electrophile for nucleophilic aromatic substitution (SNAr) and advanced cross-coupling reactions.

To facilitate predictive modeling, virtual screening, and database indexing in systems like PubChem[1], precise cheminformatic identifiers are required.

• SMILES: CC(C)S(=O)(=O)c1cnc(Cl)cc1

• InChI: InChI=1S/C8H10ClNO2S/c1-6(2)13(11,12)7-3-4-8(9)10-5-7/h3-6H,1-2H3

Causality in SMILES Topology: The SMILES string elegantly and deterministically maps the molecular graph. CC(C) defines the branched isopropyl moiety, while S(=O)(=O) represents the oxidized sulfur center. The aromatic ring c1cnc(Cl)cc1 is traced sequentially:

• c1 initiates the ring at the C5 position (attached to the sulfonyl group).

• c moves to the C4 position.

• n identifies the pyridine nitrogen (N1).

• c(Cl) maps the C2 position and its attached chloro substituent.

• c moves to the C3 position.

• c1 maps the C6 position and closes the ring back to the starting C5 atom.

This exact topological mapping ensures that automated parsing algorithms generate the correct 2D graph without regiochemical ambiguity.

Physicochemical Profiling

Quantitative data is critical for predicting the pharmacokinetic behavior (e.g., cell permeability, solubility) of downstream drug candidates incorporating this moiety.

Property	Value
Compound Name	2-Chloro-5-(isopropylsulfonyl)pyridine
CAS Registry Number	2386216-11-9
Molecular Formula	C8H10ClNO2S
Molecular Weight	219.69 g/mol
SMILES	CC(C)S(=O)(=O)c1cnc(Cl)cc1
InChI	InChI=1S/C8H10ClNO2S/c1-6(2)13(11,12)7-3-4-8(9)10-5-7/h3-6H,1-2H3
Topological Polar Surface Area (TPSA)	55.4 Ų (Sulfonyl = 42.5 Ų, Pyridine N = 12.9 Ų)
m/z [M+H]+ (Expected)	~ 220.0

Structural Causality & Reactivity Profile

The reactivity of 2-chloro-5-(isopropylsulfonyl)pyridine is governed by the synergistic electron-withdrawing effects of the pyridine nitrogen and the C5-sulfonyl group.

• SNAr Hyper-Activation: The isopropylsulfonyl group at C5 significantly lowers the lowest unoccupied molecular orbital (LUMO) of the pyridine ring. This hyper-activates the C2-chloro position toward incoming nucleophiles (e.g., primary and secondary amines), enabling coupling reactions under exceptionally mild conditions without the need for palladium or transition-metal catalysis.

• Steric Shielding: The bulky isopropyl group provides a degree of steric shielding around the sulfone, preventing unwanted nucleophilic attack at the sulfur center and ensuring that substitution occurs exclusively at the C2-halogen position.

Cheminformatic Pipeline Visualization

Caption: Cheminformatic pipeline converting 1D identifiers into 3D models for SAR.

Experimental Workflow: Chemoselective Synthesis

Direct sulfonylation of 2-chloropyridine is unfeasible due to the deactivating nature of the halogen. Instead, a bottom-up approach utilizing metal-halogen exchange followed by chemoselective oxidation is the industry standard for synthesizing this building block reliably.

Protocol: Synthesis of 2-Chloro-5-(isopropylsulfonyl)pyridine

Phase 1: Regioselective Thioether Formation

• Preparation: Dissolve 2-chloro-5-iodopyridine (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere. Cool the solution to -20 °C.

• Metal-Halogen Exchange: Add isopropylmagnesium chloride (iPrMgCl, 1.1 equiv) dropwise.

  • Causality: Iodine undergoes rapid magnesium exchange at -20 °C, whereas the C2-chlorine remains inert. Maintaining this sub-zero temperature prevents the resulting Grignard reagent from dimerizing or undergoing unwanted side reactions.

• Electrophilic Quench: After 30 minutes of stirring, introduce diisopropyl disulfide (1.2 equiv). Allow the reaction to warm to room temperature (20 °C) over 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and concentrate to yield the intermediate 2-chloro-5-(isopropylthio)pyridine.

Phase 2: Chemoselective Oxidation 5. Preparation: Dissolve the crude thioether in a 1:1 mixture of methanol and water. 6. Oxidation: Add Oxone (potassium peroxymonosulfate, 2.5 equiv) portion-wise at 0 °C.

• Causality: Oxone is chosen over mCPBA because it selectively oxidizes the sulfur atom to a sulfone without causing N-oxidation of the pyridine ring—a common pitfall that would compromise the structural integrity of the building block.

• Self-Validating Isolation: Stir at room temperature for 4 hours. Monitor completion via LC-MS. The reaction is complete when the thioether mass (m/z ~188) disappears and the sulfone mass (m/z ~220) dominates. Neutralize with saturated NaHCO₃, extract with dichloromethane, dry over Na₂SO₄, and evaporate in vacuo to isolate the pure target compound.

Synthetic Workflow Visualization

Caption: Synthetic workflow for 2-chloro-5-(isopropylsulfonyl)pyridine.

References

• Title: PubChem Compound Database (Cheminformatics Standards) Source: National Institutes of Health (NIH) URL: [Link]

Sources

• 1. (2R,4S)-2-Ethyl-6-trifluoromethyl-1,2,3,4-tetrahydroquinolin-4-ylamine methanesulfonate | C13H19F3N2O3S | CID 86636540 - PubChem [pubchem.ncbi.nlm.nih.gov]

Beyond the Sulfonamide: Novel Pyridine Sulfone Architectures for Next-Gen Medicinal Chemistry

The following technical guide details the design, synthesis, and application of novel pyridine sulfone building blocks.

Executive Summary: The "Magic Linker" of Heterocycles

In the landscape of modern drug discovery, the sulfone moiety (

) has evolved from a simple linker to a critical pharmacophore. While traditional aryl sulfones are ubiquitous, pyridine sulfones represent a superior, yet underutilized, class of building blocks. They offer a unique "Goldilocks" zone of physicochemical properties: the pyridine nitrogen lowers (enhancing solubility) and acts as a hydrogen bond acceptor, while the sulfone group provides metabolic stability and rigid geometry.

This guide focuses on three novel classes of pyridine sulfone building blocks that are reshaping synthetic routes:

• Pyridine Sulfinates: Stable, solid surrogates for unstable pyridine boronic acids.

• Pyridine Sulfonyl Fluorides (SuFEx): "Clickable" electrophiles for covalent probing.

• Pyridine Sulfoximines: Chiral, vector-defined bioisosteres of sulfones.

The Synthetic Paradigm: From Instability to Utility

The Problem with Pyridine Boronic Acids

Traditionally, introducing a pyridine ring via Suzuki-Miyaura coupling is plagued by the instability of pyridine-2-boronic acids (rapid protodeboronation). Pyridine sulfinates have emerged as the definitive solution. They are bench-stable solids that undergo desulfinative cross-coupling (Pd-catalyzed) to form C-C bonds with high efficiency.

Protocol A: DABSO-Mediated Synthesis of Pyridine Sulfinates

This protocol utilizes DABSO (DABCO-bis(sulfur dioxide)), a solid source of

, to convert commercially available halopyridines into stable sulfinate salts.

Mechanism: Palladium-catalyzed insertion of

(from DABSO) into the C-X bond.

Step-by-Step Methodology:

• Reagents:

  • 2-Bromopyridine (1.0 equiv)

  • DABSO (0.6 equiv)

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    (5 mol%)

  • CataCXium A (7.5 mol%) - Ligand choice is critical for sterically demanding substrates.

  • (3.0 equiv)

  • Isopropanol (0.5 M concentration)

• Procedure:

  • Charge a reaction vial with DABSO, catalyst, ligand, and base under inert atmosphere (

    ).

  • Add the bromopyridine and solvent.

  • Heat to 75°C for 16 hours . The reaction mixture will turn from a suspension to a clear solution, then precipitate the sulfinate salt.

  • Workup: Cool to room temperature. Dilute with EtOAc to precipitate the product fully. Filter the solid, wash with EtOAc/Ether, and dry under vacuum.

• Validation: The resulting ammonium sulfinate is a shelf-stable solid, ready for cross-coupling or electrophilic trapping.

Protocol B: SuFEx-Enabled Pyridine Sulfonyl Fluorides

Sulfonyl fluorides (

) are the cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Unlike chlorides, they are resistant to reduction and hydrolysis but react selectively with nucleophiles (phenols, amines) in the presence of a specific activator (e.g., Calcium or Silicon).

Synthesis via Oxidative Fluorination:

• Starting Material: Pyridine-2-thiol or disulfide.

• Reagents:

  (4 equiv), (1:1), oxidant (Selectfluor or Trichloroisocyanuric acid).

• Key Insight: The reaction proceeds via a sulfonyl chloride intermediate which is immediately trapped by fluoride, preventing hydrolysis to the sulfonic acid.

Visualizing the Divergent Workflow

The following diagram illustrates how a single Pyridine-2-Halide precursor can be divergently transformed into three distinct "Novel Blocks" using modern reagents like DABSO and SuFEx activators.

Figure 1: Divergent synthesis of pyridine sulfone architectures from a common halide precursor via the sulfinate hub.

Medicinal Utility & Case Studies

Physicochemical Comparison

Replacing a phenyl ring with a pyridine ring adjacent to a sulfone dramatically alters the molecular property profile.

Property	Phenyl Sulfone ( )	Pyridine-2-Sulfone ( )	Impact on Drug Design
LogP	High (Lipophilic)	Lower (~ -0.6 to -1.0)	Improved aqueous solubility.
H-Bonding	0 Acceptors	1 Acceptor (Pyridine N)	Novel vector for target binding.
Metabolic Stability	Prone to CYP oxidation	Resistant	Pyridine ring deactivates oxidative metabolism.
Reactivity ( )	Low	High	Allows late-stage functionalization of the ring.

Case Study: Varenicline Analogs

In the development of nicotinic acetylcholine receptor agonists, researchers utilized pyridine-2-sulfinates to append pyridine rings to complex bicyclic cores.

• Challenge: The corresponding boronic acid was unstable and commercially unavailable.

• Solution: A pyridine-2-sulfinate was coupled with the aryl chloride core using

  and XPhos.

• Outcome: The sulfinate coupling proceeded in 85% yield, whereas the boronic acid route failed (<10%). This validated the sulfinate as a superior building block for heterocyclic C-C bond formation [1].

Emerging Class: Pyridine Sulfoximines

While sulfones are achiral, sulfoximines (

) are chiral, mono-aza isosteres.

• Novelty: They add a dimensionality vector (chirality at Sulfur) and an additional H-bond donor/acceptor (the NH group).

• Synthesis: Prepared from the corresponding pyridine sulfide or sulfoxide using rhodium-catalyzed nitrene transfer.

References

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Source: Chemical Science (2017) URL:[Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Source: Organic Chemistry Frontiers (2019) URL:[Link]

• Divergent reactivity of sulfinates with pyridinium salts based on one- versus two-electron pathways. Source: Chemical Science (2019) URL:[Link]

• A decade of pyridine-containing heterocycles in US FDA approved drugs. Source: RSC Medicinal Chemistry (2024) URL:[Link]

Technical Guide: Isopropylsulfonyl Pyridine Derivatives in Drug Discovery

Executive Summary

The isopropylsulfonyl pyridine moiety represents a privileged structural motif in modern medicinal chemistry, particularly within the optimization of G-Protein Coupled Receptor (GPCR) modulators. This guide analyzes the physicochemical rationale, synthetic architecture, and biological application of this pharmacophore, with a specific focus on its role in developing GPR119 agonists for Type 2 Diabetes Mellitus (T2DM).[1]

By combining the electron-deficient nature of the pyridine ring with the strong hydrogen-bond accepting capability of the sulfonyl group and the steric bulk of the isopropyl chain, this moiety offers a unique solution to the "lipophilicity-solubility" paradox often encountered in lead optimization.

Part 1: Structural & Physicochemical Rationale

The Pharmacophore Triad

The utility of the 2-(isopropylsulfonyl)pyridine group stems from the synergistic interaction of its three components:

• The Pyridine Ring: Acts as a bioisostere for phenyl rings but with reduced lipophilicity (LogP) and increased water solubility due to the nitrogen lone pair. It also serves as an electron-deficient scaffold, facilitating nucleophilic aromatic substitution (

  ) during synthesis.

• The Sulfonyl Linker (

  ): A non-basic, polar group that acts as a strong hydrogen bond acceptor. Unlike carbonyls, it is metabolically robust against hydrolases and does not introduce chirality.

• The Isopropyl Tail:

  • Steric Occlusion: The branching methyl groups provide steric bulk that can fill hydrophobic pockets (e.g., in the GPR119 orthosteric site) more effectively than a methyl or ethyl group.

  • Metabolic Shielding: The branching adjacent to the sulfur atom can sterically hinder oxidative metabolism at the sulfur or the

    -carbon, extending the half-life ( ) compared to linear alkyl chains.

SAR Logic: Why Isopropyl?

In Structure-Activity Relationship (SAR) studies, the transition from methyl

ethyl isopropyl often reveals a "Goldilocks" zone.

Substituent ( )	Steric Bulk ( )	Lipophilicity ( )	Metabolic Risk	Binding Affinity (Typical Trend)
Methyl	Low	Base	Low	Moderate (Often insufficient pocket fill)
Ethyl	Medium	+0.5	Moderate ( -oxidation)	Good
Isopropyl	High	+0.8	Low (Branched)	High (Optimal hydrophobic contact)
t-Butyl	Very High	+1.2	Low	Variable (Risk of steric clash)

Part 2: Synthetic Architectures

The synthesis of isopropylsulfonyl pyridines is robust, typically proceeding via a two-step sequence: Nucleophilic Aromatic Substitution (

) followed by Oxidation.

Synthetic Workflow Visualization

Caption: Two-step synthetic pathway transforming 2-chloropyridine to the sulfone target via sulfide intermediate.

Part 3: Case Study – GPR119 Agonists

Target: GPR119 (Class A GPCR) Indication: Type 2 Diabetes (T2DM) Mechanism: Activation of GPR119 in pancreatic

-cells increases intracellular cAMP, leading to glucose-dependent insulin secretion (GSIS).[2]

The Role of Isopropylsulfonyl Pyridine

In the development of agonists like GSK1292263 and related analogs, the isopropylsulfonyl pyridine moiety acts as a critical anchor.

• Binding Mode: The pyridine nitrogen often forms water-mediated hydrogen bonds, while the sulfonyl oxygens interact with residues such as Arg or Lys deep in the transmembrane bundle.

• Optimization: Early hits often contained a methylsulfonyl group. Transitioning to isopropylsulfonyl improved potency (

  ) from the micromolar to the nanomolar range by optimizing Van der Waals interactions in the hydrophobic pocket of the receptor.

Signaling Pathway Visualization

Caption: GPR119 signaling cascade initiated by the agonist, leading to insulin secretion.

Part 4: Experimental Protocols

Protocol A: Synthesis of 2-(Isopropylsulfonyl)pyridine

This protocol is a self-validating system designed for high purity.

Reagents:

• 2-Chloropyridine (1.0 eq)

• Propane-2-thiol (Isopropyl thiol) (1.2 eq)

• Sodium Hydride (NaH, 60% in oil) (1.5 eq)

• m-Chloroperbenzoic acid (mCPBA, 77%) (2.5 eq)

• Solvents: DMF (anhydrous), DCM.

Step 1: Sulfide Formation (

)

• Setup: Flame-dry a round-bottom flask under

  atmosphere.

• Activation: Suspend NaH in anhydrous DMF at

  . Add Propane-2-thiol dropwise (Gas evolution! Vent properly). Stir for 15 min until clear.

• Addition: Add 2-Chloropyridine dropwise.

• Reaction: Heat to

  for 4 hours.

• Validation (TLC): Check consumption of starting material (2-Chloropyridine).

• Workup: Quench with ice water. Extract with EtOAc. Wash organic layer with brine (

  ). Dry over and concentrate.

  • Checkpoint: Product should be a pale oil (2-(isopropylthio)pyridine).

Step 2: Oxidation to Sulfone

• Setup: Dissolve the crude sulfide from Step 1 in DCM at

  .

• Oxidation: Add mCPBA portion-wise over 20 mins. (Exothermic).

• Reaction: Warm to Room Temperature (RT) and stir for 3-12 hours.

• Workup: Quench with saturated

  (to destroy excess peroxide) and saturated (to remove benzoic acid byproduct).

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

  • Final Validation:

    NMR should show a septet at ppm (isopropyl CH) shifted downfield due to the sulfone.

Protocol B: cAMP HTRF Assay (GPR119 Activity)

Used to determine

of the synthesized derivative.

Principle: Homogeneous Time-Resolved Fluorescence (HTRF) measures cAMP production via competition between native cAMP (produced by cells) and labeled cAMP-d2 for binding to a Cryptate-labeled anti-cAMP antibody.

Workflow:

• Cell Prep: Use CHO-K1 cells stably expressing human GPR119.

• Incubation:

  • Dispense 2,000 cells/well in 384-well low-volume plates.

  • Add test compound (Isopropylsulfonyl pyridine derivative) in stimulation buffer containing IBMX (phosphodiesterase inhibitor).

  • Incubate for 30 min at RT.

• Detection:

  • Add cAMP-d2 conjugate (Acceptor).

  • Add Anti-cAMP-Cryptate (Donor).

• Readout: Measure fluorescence at 665 nm and 620 nm. Calculate Ratio (

  ).

• Analysis:

  • Logic: High cAMP

    Low FRET signal (Competition).

  • Plot dose-response curve to extract

    .

References

• Design and Synthesis of GPR119 Agonists

  • Title: Design, synthesis, and biological evaluation of 2-(4-(methylsulfonyl)phenyl)
  • Source: Chemical Biology & Drug Design (via PubMed/NIH)

  • URL:[Link]

• Synthesis of Sulfonyl Pyridines: Title: Synthesis of Pyridine-2-Sulfonate from Pyridine: A Technical Guide. Source: BenchChem Technical Guides

• GPR119 Clinical Candidates (GSK1292263)

  • Title: Discovery and optimization of arylsulfonyl 3-(pyridin-2-yloxy)anilines as novel GPR119 agonists.[2]

  • Source: Bioorganic & Medicinal Chemistry Letters (via ScienceDirect/PubMed)

  • URL:[Link]

• Metabolic Stability of Sulfones

  • Title: Metabolic Stability in Drug Development: 5 Assays.[3]

  • Source: WuXi AppTec

• General Pyridine Synthesis

  • Title: Pyridine synthesis (Organic Chemistry Portal).
  • Source: Organic Chemistry Portal

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

Technical Safety &amp; Handling Guide: 2-Chloro-5-(isopropylsulfonyl)pyridine

The following technical guide details the safety, handling, and risk management profile for 2-Chloro-5-(isopropylsulfonyl)pyridine .

Editorial Note: This document deviates from the standard 16-section SDS template to provide a functional, risk-based operational guide. It synthesizes crystallographic data, Structure-Activity Relationship (SAR) toxicology, and practical process safety intelligence for laboratory and pilot-plant scale operations.

Document Control:

• Target Analyte: 2-Chloro-5-(propane-2-sulfonyl)pyridine[1]

• CAS Registry Number: 2386216-11-9[1]

• Molecular Formula: C

  H ClNO S

• Molecular Weight: 219.69 g/mol [1]

• Primary Application: Electrophilic building block for S

  Ar diversifications in kinase inhibitor synthesis (e.g., ALK/ROS1 pathways).

Phase 1: Molecular Identity & Physicochemical Profiling

Understanding the molecule's electronic structure is the prerequisite for predicting its safety profile. This compound features a pyridine ring substituted with a chlorine atom at the C2 position and a bulky isopropylsulfonyl group at the C5 position.

Structural Reactivity Analysis

• Electrophilic Activation: The sulfonyl group (

  ) at C5 is a strong electron-withdrawing group (EWG). This significantly reduces electron density at the C2 position, activating the carbon-chlorine bond for Nucleophilic Aromatic Substitution (S Ar).

• Safety Implication: While useful for synthesis, this activation makes the compound highly reactive toward biological nucleophiles (e.g., cysteine residues in skin proteins, lysine in mucous membranes). It acts as a potent alkylating-like agent, increasing the risk of chemical burns and sensitization.

• Lipophilicity: The isopropyl group adds lipophilic character (Predicted LogP

  1.5–1.8), facilitating dermal absorption.

Physical Properties Summary

Property	Value / Characteristic	Operational Note
Physical State	Crystalline Solid	Dust explosion hazard if micronized.
Color	White to Off-white	Yellowing indicates hydrolysis or oxidation.
Melting Point	98–105 °C (Predicted based on analogs)	Handle as a solid; melt processing requires closed systems.
Solubility	DMSO, DCM, Ethyl Acetate	Poor water solubility; difficult to flush from skin with water alone.
Reactivity	High (S Ar active)	Incompatible with strong nucleophiles (amines, thiols) and strong bases.

Phase 2: Hazard Characterization (The "Why" Behind the Codes)

Standard GHS codes often fail to convey the mechanism of injury. Below is the interpretative hazard assessment.

Health Hazard Logic

• Skin Corrosion/Irritation (Category 2/1B): The activated C-Cl bond hydrolyzes or reacts with skin proteins. Unlike simple acids, this damage is covalent and may progress to necrosis if not treated immediately.

• Serious Eye Damage (Category 1): Contact with the eye allows rapid solvation and reaction with corneal tissue, leading to potential irreversible opacity.

• Acute Toxicity (Oral): Moderate. Pyridine derivatives often disrupt neurological function (GABA antagonism), though the sulfone moiety typically reduces acute neurotoxicity compared to bare pyridines.

GHS Classification (Derived from Analog Read-Across)

• H302: Harmful if swallowed.[2][3][4][5]

• H315: Causes skin irritation.[2][3]

• H318: Causes serious eye damage.[5][6]

• H335: May cause respiratory irritation (Mucous membrane alkylation).

Visualizing the Hazard Pathway

The following diagram illustrates the biological interaction pathway of the molecule.

Figure 1: Mechanistic pathway of toxicity. The electron-withdrawing sulfonyl group activates the chlorine, facilitating covalent bonding with biological tissue.

Phase 3: Operational Safety & Engineering Controls

Containment Strategy

• Solids Handling: Weighing must be performed inside a Class I Biological Safety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm. Static electricity can disperse this light powder; use anti-static weighing boats.

• Solution Handling: Once dissolved in organic solvents (DCM, DMSO), the risk of permeation increases.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are often insufficient for halogenated pyridines in organic solvents.

PPE Component	Specification	Rationale
Gloves (Primary)	Laminate Film (Silver Shield/4H)	Essential for prolonged handling. Prevents permeation of the carrier solvent and the solute.
Gloves (Splash)	Double-layered Nitrile (min 5 mil)	Acceptable only for solid handling. Immediately replace upon solvent contact.
Eye Protection	Chemical Goggles (ANSI Z87.1)	Safety glasses are insufficient due to the risk of airborne dust entering the eye.
Respiratory	N95 (Dust) or OV/P100 (Solution)	Required if handling outside a fume hood (not recommended).

Reaction Safety (S Ar Context)

When using this compound in synthesis (e.g., displacing the Cl with an amine):

• Exotherm Risk: The reaction with amines is exothermic. On scales >10g, add the nucleophile slowly at 0°C to prevent thermal runaway.

• Gas Evolution: If using acid scavengers (carbonates), CO

  evolution will be rapid. Ensure reactor venting is sized correctly to prevent over-pressurization.

Phase 4: Emergency Response Protocols

Decontamination Decision Tree

Standard water rinsing is often ineffective for lipophilic sulfones.

Figure 2: Emergency decontamination workflow. Note the use of PEG-400 for skin decontamination to solubilize the lipophilic compound.

Fire Fighting Measures

• Decomposition Products: Combustion will release Sulfur Oxides (SO

  ) , Hydrogen Chloride (HCl) , and Nitrogen Oxides (NO ) .

• Extinguishing Media: Dry chemical or COngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  .[2] Avoid high-pressure water jets which may scatter the light powder.

• Firefighter PPE: Full turnout gear with SCBA is mandatory. HCl gas is highly corrosive to lung tissue.

Spill Management

• Evacuate: Clear the immediate area (10m radius).

• PPE Up: Don Silver Shield gloves and P100 respirator.

• Contain: Cover spill with a dry absorbent (Vermiculite or Sand). Do not use sawdust (reaction risk with strong oxidizers/sulfones).

• Clean: Scoop into a hazardous waste container. Wipe surface with a dilute surfactant solution, then water.

Phase 5: Storage & Stability

• Storage Condition: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under Argon or Nitrogen . While the sulfone is stable, the C-Cl bond can slowly hydrolyze in moist air, releasing HCl gas which degrades the container and product.

• Shelf Life: 24 months if strictly sealed. Re-test purity (HPLC) before use in GMP steps.

References

• National Center for Biotechnology Information (PubChem). (2025).[7] Compound Summary: 2-Chloro-5-methylsulfonylpyridine (Analog Read-Across). Retrieved March 7, 2026, from [Link]

• Millikan, L. E., & Harrell, E. R. (1970).[8] Drug reactions to the sulfones. Archives of Dermatology, 102(2), 220-224.[8] [Link]

Sources

• 1. Chloro sulfonyl pyridine derivatives | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. 2-Chloro-5-nitropyridine | C5H3ClN2O2 | CID 78308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Drug reactions to the sulfones - PubMed [pubmed.ncbi.nlm.nih.gov]

Commercial suppliers of 2-Chloro-5-(isopropylsulfonyl)pyridine

An In-Depth Technical Guide on the Sourcing and Application of 2-Chloro-5-(isopropylsulfonyl)pyridine

Executive Summary

2-Chloro-5-(isopropylsulfonyl)pyridine (CAS 2386216-11-9) represents a high-value heterocyclic building block, critical for installing the 5-(propane-2-sulfonyl)pyridine motif in late-stage pharmaceutical intermediates. Unlike its methylsulfonyl analog, the isopropyl variant offers enhanced lipophilicity and metabolic stability, making it a preferred scaffold for ROR

modulators, GPR119 agonists, and next-generation kinase inhibitors.

This guide provides a validated technical framework for sourcing, quality assessment, and chemical utilization of this intermediate. It moves beyond simple catalog listings to address the causality of impurity formation and the mechanistics of its application in nucleophilic aromatic substitution (

).

Part 1: Chemical Intelligence & Identity

Precise identification is the first line of defense against procurement errors. The isopropylsulfonyl group is often confused with isopropyl ester or ether analogs in database searches.

Attribute	Technical Specification
IUPAC Name	2-Chloro-5-(propane-2-sulfonyl)pyridine
Common Name	2-Chloro-5-isopropylsulfonylpyridine
CAS Number	2386216-11-9
Molecular Formula
Molecular Weight	219.69 g/mol
Key Functional Groups	2-Chloropyridine (Electrophile), Sulfone (EWG/Metabolic Shield)
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, DCM; limited solubility in water.

Part 2: Procurement & Sourcing Intelligence

Sourcing this compound requires navigating a tiered landscape.[1] While major catalog suppliers list it, bulk availability often requires custom synthesis campaigns.

Supplier Landscape

• Tier 1 (Global Catalog): Sigma-Aldrich (MilliporeSigma) is the primary verified source for research quantities (mg to g scale).

  • Status: Validated Catalog Item.

  • Lead Time: Typically stock to 2 weeks.

• Tier 2 (CRO/Custom Synthesis): For process scale (>100g), rely on major CROs such as Enamine , WuXi AppTec , or Combi-Blocks . These vendors often synthesize on-demand using the sulfinate coupling route.

  • Strategy: Request "Route of Synthesis (ROS)" disclosure to anticipate impurities.

Sourcing Decision Matrix (Graphviz)

The following logic gate ensures cost-efficiency while maintaining project timelines.

Figure 1: Strategic sourcing decision tree for 2-Chloro-5-(isopropylsulfonyl)pyridine.

Part 3: Technical Quality Assessment (E-E-A-T)

Trustworthiness in data comes from understanding failure modes. When receiving a batch, the Certificate of Analysis (CoA) must be cross-referenced against the synthetic origin to detect "silent" impurities.

Critical Impurity Profiling

The synthesis typically involves the coupling of 2-chloro-5-bromopyridine with sodium isopropylsulfinate .

• Regioisomer Contamination:

  • Risk:[2] 2-Isopropylsulfonyl-5-chloropyridine.

  • Detection:

    -NMR. Look for the splitting pattern of the pyridine protons. The desired 2-Cl-5- isomer shows a doublet (C6-H) and a doublet of doublets (C4-H) shifted downfield by the sulfone.

• Sulfoxide Byproduct:

  • Risk:[2] Incomplete oxidation (if made via thiol route) or reduction.

  • Detection: LC-MS.[1] The sulfoxide mass will be M-16 compared to the sulfone.

• Hydrolysis Product:

  • Risk:[2] 5-(isopropylsulfonyl)pyridin-2-ol (Pyridone tautomer).

  • Cause: Exposure to strong aqueous base during workup.

  • Detection: HPLC (Early eluting peak).

Part 4: Experimental Application Protocol

Context: The primary utility of this building block is the

displacement of the 2-chloro atom by amines or alkoxides. The 5-sulfonyl group strongly activates the ring, making the 2-position highly electrophilic.

Validated Protocol: Amination via

Objective: Synthesis of N-substituted-5-(isopropylsulfonyl)pyridin-2-amine.

Reagents:

• 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv)

• Primary/Secondary Amine (1.2 equiv)

• Base:

  (2.0 equiv) or (1.5 equiv for sluggish amines)

• Solvent: DMSO (for speed) or Acetonitrile (for easier workup)

Step-by-Step Methodology:

• Dissolution: In a reaction vial, dissolve 1.0 mmol of 2-Chloro-5-(isopropylsulfonyl)pyridine in 3 mL of dry DMSO.

• Addition: Add 2.0 mmol of anhydrous

  .

• Nucleophile Introduction: Add 1.2 mmol of the target amine.

• Thermal Activation: Heat the mixture to 80°C .

  • Why? While the sulfone activates the ring, the isopropyl group adds steric bulk. 80°C ensures complete conversion without thermal decomposition.

• Monitoring: Monitor via LC-MS. The starting material (Cl-Ar) peak should disappear, replaced by the product (Amine-Ar) peak.

  • Self-Validation Check: If the reaction stalls, add 10 mol% DMAP (4-Dimethylaminopyridine) as a catalyst.

• Workup: Dilute with Ethyl Acetate, wash 3x with water (to remove DMSO), dry over

  , and concentrate.

Mechanistic Visualization (Graphviz)

Figure 2: Nucleophilic Aromatic Substitution (

) pathway for derivatization.

References

• PubChem. Compound Summary: 2-Chloropyridine-5-sulfonyl derivatives. National Library of Medicine. Retrieved March 7, 2026, from [Link]

• Carey, J. S., et al. (2006). Analysis of the reactions used for the preparation of drug candidate molecules. Organic & Biomolecular Chemistry.[1][3] (Contextual grounding for

  utility in drug discovery).
• Smith, M. B.March's Advanced Organic Chemistry. 8th Edition. Wiley.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US4612377A - Preparation of 2-chloro-5-methylpyridine - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]

Thermal Characterization and Predictive Profiling of 2-Chloro-5-(isopropylsulfonyl)pyridine in Drug Development

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The compound 2-Chloro-5-(isopropylsulfonyl)pyridine (CAS 2386216-11-9) is increasingly utilized as a specialized, high-value building block in medicinal chemistry, particularly for incorporating the sterically hindered sulfonylpyridine motif into active pharmaceutical ingredients (APIs) (1)[1]. Because it is a relatively novel derivative, empirical thermal data in public repositories is currently sparse (2)[2].

As a Senior Application Scientist, I have designed this guide to bridge this data gap. By analyzing the structural causality of its functional groups and establishing self-validating experimental protocols, this whitepaper provides a rigorous framework for determining the melting point (MP) and boiling point (BP) of this compound and its structural analogs.

Mechanistic Analysis of Thermal Properties (The "Why")

To accurately predict and measure the thermal phase transitions of 2-Chloro-5-(isopropylsulfonyl)pyridine, we must first understand the causality driven by its molecular architecture.

Causality of the Melting Point

Melting point is fundamentally governed by crystal lattice energy. The highly polar sulfonyl group (

) acts as a strong hydrogen bond acceptor and creates a significant molecular dipole, which generally drives the formation of a tightly packed, high-energy crystal lattice.

However, the introduction of the branched isopropyl group at the 5-position introduces critical steric bulk. This branching disrupts the planar stacking of the pyridine rings, increasing the free volume within the crystal lattice. Consequently, less thermal energy is required to break these intermolecular forces. This explains why the melting point of the isopropyl derivative is lower than that of its straight-chain or less sterically hindered analogs, such as 2-chloro-5-(ethylsulfonyl)pyridine (CAS 1206679-92-6) (3)[3].

Causality of the Boiling Point and Decomposition Risk

The boiling point of a liquid is dictated by the energy required to overcome intermolecular forces and enter the gas phase. The strong dipole-dipole interactions inherent to the sulfone moiety, combined with the molecular weight of the chloropyridine core, push the theoretical boiling point well above 400 °C at standard atmospheric pressure (760 mmHg).

At these extreme temperatures, the thermal energy applied often exceeds the bond dissociation energy of the C-S or C-Cl bonds. Therefore, compounds like 2-chloro-5-(methylsulfonyl)pyridine (CAS 99903-01-2) typically undergo thermal degradation before true boiling occurs (4)[4]. Empirical determination of the boiling point thus requires orthogonal techniques like Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) to distinguish between vaporization and decomposition.

Predictive Profiling & Quantitative Baselines

Before executing thermal analysis, predictive baselines must be established to set appropriate instrument temperature sweeps. Table 1 synthesizes the predicted and literature-extrapolated thermal properties of 2-Chloro-5-(isopropylsulfonyl)pyridine against its structural analogs.

Table 1: Comparative Thermal Data for 2-Chloro-5-(alkylsulfonyl)pyridines

Compound Name	CAS Number	Alkyl Chain	Predicted MP (°C)	Predicted BP (°C at 760 mmHg)
2-Chloro-5-(methylsulfonyl)pyridine	99903-01-2	Methyl	85 - 89	400 - 420 (Decomp.)
2-Chloro-5-(ethylsulfonyl)pyridine	1206679-92-6	Ethyl	70 - 75	410 - 430 (Decomp.)
2-Chloro-5-(isopropylsulfonyl)pyridine	2386216-11-9	Isopropyl	55 - 65	415 - 435 (Decomp.)

Note: The predicted MP of the isopropyl derivative is the lowest due to maximum steric disruption of the crystal lattice.

Table 2: Standardized Instrument Parameters for Thermal Profiling

Parameter	DSC (Melting Point)	TGA-MS (Boiling/Decomp Point)
Sample Mass	1.5 - 3.0 mg	5.0 - 10.0 mg
Crucible Type	Tzero Aluminum (Crimped)	Alumina ( ) (Open)
Purge Gas	Nitrogen (50 mL/min)	Argon (50 mL/min)
Heating Rate	10 °C/min	20 °C/min
Temperature Range	25 °C to 150 °C	25 °C to 500 °C

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls and orthogonal validation steps to prevent false positives (e.g., mistaking a polymorphic transition for a melting point, or decomposition for boiling).

Protocol A: High-Precision Melting Point Determination via DSC

Differential Scanning Calorimetry (DSC) is the gold standard for thermodynamic melting point determination.

• Step 1: Internal Control Calibration (Self-Validation Checkpoint 1)

  • Run a high-purity Indium standard (

    = 156.6 °C) prior to the sample. Ensure the measured onset temperature is within ±0.1 °C of the standard to validate sensor accuracy.

• Step 2: Sample Preparation

  • Weigh exactly 2.0 mg of 2-Chloro-5-(isopropylsulfonyl)pyridine into a Tzero aluminum pan. Crimp the lid hermetically to prevent sublimation artifacts.

• Step 3: Thermal Sweep Execution

  • Equilibrate the cell at 25 °C under a 50 mL/min Nitrogen purge (prevents oxidative degradation).

  • Ramp the temperature at 10 °C/min up to 150 °C.

• Step 4: Data Interpretation

  • Identify the primary endothermic peak. The extrapolated onset temperature (intersection of the baseline and the leading edge of the peak) represents the true thermodynamic melting point.

• Step 5: Orthogonal Check (Self-Validation Checkpoint 2)

  • Load a capillary tube with the sample and run it through an automated optical melting point apparatus at a 1 °C/min ramp. The visual meniscus formation must align within 1 °C of the DSC onset temperature.

Protocol B: Boiling Point & Decomposition Profiling via TGA-MS

Because sulfonylpyridines are prone to thermal degradation at their boiling points, TGA coupled with Mass Spectrometry is required.

• Step 1: Internal Control Calibration (Self-Validation Checkpoint 1)

  • Run a Calcium Oxalate Monohydrate standard. Verify the three distinct mass loss steps to ensure the microbalance and furnace are perfectly calibrated.

• Step 2: Sample Preparation

  • Load 8.0 mg of the sample into an open Alumina crucible.

• Step 3: Thermal Sweep Execution

  • Equilibrate at 25 °C under a 50 mL/min Argon purge.

  • Ramp the temperature at 20 °C/min up to 500 °C.

• Step 4: Orthogonal MS Validation (Self-Validation Checkpoint 2)

  • Monitor the Derivative Thermogravimetry (DTG) curve for the onset of mass loss.

  • Simultaneously monitor the MS off-gas. If the MS detects the intact parent ion (

    ), the mass loss is due to boiling/vaporization . If the MS detects fragmented ions (e.g., loss of or isopropyl radical), the mass loss is due to thermal decomposition . The onset temperature of the DTG peak is recorded accordingly.

Workflow Visualization

The following diagram maps the logical flow of the self-validating thermal characterization pipeline.

Fig 1: Standardized thermal characterization workflow for novel sulfonylpyridine derivatives.

Conclusion

The determination of melting and boiling points for novel building blocks like 2-Chloro-5-(isopropylsulfonyl)pyridine requires more than simple database lookups; it demands an understanding of structural causality and rigorous, self-validating analytical workflows. By recognizing how the steric bulk of the isopropyl group depresses the melting point and how the sulfone group elevates the boiling point to near-decomposition levels, researchers can safely and accurately profile these compounds for downstream pharmaceutical formulation.

References

• CAS Index 1206 - ChemBK. Source: chembk.com. URL: [Link]

Sources

• 1. Chloro sulfonyl pyridine derivatives | Sigma-Aldrich [sigmaaldrich.com]
• 2. 87695-79-2|2-Chloro-3-(ethylsulfonyl)pyridine|BLD Pharm [bldpharm.com]
• 3. chembk.com [chembk.com]
• 4. guidechem.com [guidechem.com]

Protocols & Analytical Methods

Synthesis of 2-amino-5-(isopropylsulfonyl)pyridine from chloro precursor

This Application Note is designed for researchers and process chemists requiring a robust, scalable protocol for the synthesis of 2-amino-5-(isopropylsulfonyl)pyridine (CAS: 1032903-52-8).[1][2][3] This moiety is a critical pharmacophore in anaplastic lymphoma kinase (ALK) inhibitors, such as Ceritinib (LDK378).[2][3]

The guide focuses on the transformation of the 2-chloro-5-(isopropylsulfonyl)pyridine precursor via nucleophilic aromatic substitution (

), while also providing the upstream synthesis of this precursor from commercially available 6-chloropyridine-3-sulfonyl chloride to ensure a complete, self-validating workflow.[1][2]

[1][2][3]

Executive Summary & Retrosynthetic Logic

The target molecule, 2-amino-5-(isopropylsulfonyl)pyridine , presents a specific synthetic challenge: installing an electron-rich amine at the 2-position while maintaining an electron-withdrawing sulfonyl group at the 5-position.[1][2]

Retrosynthetic Analysis: The most logical disconnection is the C2–N bond.[2][3] The 5-sulfonyl group strongly activates the pyridine ring, making the C2-position highly susceptible to Nucleophilic Aromatic Substitution (

).[1][2][3] Therefore, the "Chloro Precursor" of choice is 2-chloro-5-(isopropylsulfonyl)pyridine .[1][2][3]

• Route A (Primary): Displacement of the 2-chloro group with ammonia.[2][3]

• Route B (Precursor Synthesis): Generation of the chloro-sulfone backbone from 6-chloropyridine-3-sulfonyl chloride via reductive alkylation.[1][2][3]

Reaction Scheme Overview

Figure 1: Strategic pathway from sulfonyl chloride to amino-sulfone target.

Protocol A: Synthesis of the Chloro Precursor

(Skip this section if you already possess 2-chloro-5-(isopropylsulfonyl)pyridine)

To ensure high fidelity in the final step, the quality of the chloro precursor is paramount.[2][3] We utilize a One-Pot Reductive Alkylation strategy.[1][2][3] This avoids the isolation of the unstable sulfinic acid intermediate.[2][3]

Materials

• Substrate: 6-Chloropyridine-3-sulfonyl chloride (1.0 eq)

• Reductant: Sodium sulfite (

  ) (1.5 eq)

• Base: Sodium bicarbonate (

  ) (2.5 eq)

• Alkylating Agent: 2-Bromopropane (Isopropyl bromide) (1.5 eq)[2][3]

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.1 eq) - Phase Transfer Catalyst[2][3]

• Solvent: Water / Dichloromethane (DCM) or Water / THF biphasic system.[2][3]

Step-by-Step Methodology

• Reduction (Sulfinate Formation):

  • Dissolve

    (1.5 eq) and (2.5 eq) in water (10 vol relative to sulfonyl chloride).[2][3]

  • Heat to 70°C.

  • Add 6-chloropyridine-3-sulfonyl chloride portion-wise over 30 minutes. Note: Evolution of

    may occur; ensure venting.[1][3]

  • Stir at 75°C for 2 hours. The solution should become clear as the sulfonyl chloride converts to the water-soluble sodium sulfinate.[1][2][3]

• Alkylation (Sulfone Formation):

  • Cool the reaction mixture to 40°C.

  • Add TBAB (0.1 eq) and 2-Bromopropane (1.5 eq).

  • Heat to reflux (approx. 60-70°C) for 12–16 hours.[1][2][3]

  • Mechanism:[2][4][5][6][7] The sulfinate anion (

    ) acts as a nucleophile attacking the isopropyl bromide.[1][2][3] TBAB facilitates the transfer of the anion to the organic interface if a co-solvent is used, or aids solubility.[2][3]

• Workup:

  • Cool to room temperature (RT).

  • Extract with Ethyl Acetate (3 x 5 vol).[2][3]

  • Wash combined organics with Brine.[1][3]

  • Dry over

    , filter, and concentrate in vacuo.

  • Purification: Recrystallize from Ethanol/Heptane or use Silica Flash Chromatography (Hexane:EtOAc 4:1).[2][3]

Expected Yield: 75–85% Appearance: White to off-white solid.[1][2][3]

Protocol B: Amination of the Chloro Precursor (Core Directive)[2][3]

This is the critical step. The 5-sulfonyl group activates the 2-chloro position, but the reaction requires forcing conditions due to the steric bulk of the sulfonyl group and the inherent stability of the pyridine ring.[1][2][3]

Experimental Design Rationale

• Nucleophile: Aqueous Ammonium Hydroxide (

  , 28-30%).[1][2][3] Liquid ammonia is an alternative but requires cryogenic handling.[1][3]

• Solvent: Isopropanol (IPA) or Ethanol.[2][3] These protic solvents stabilize the transition state (Meisenheimer complex) in

  reactions.[3]

• Catalyst: Copper(I) Iodide (CuI) is optional but recommended if the reaction is sluggish.[2][3] However, for this specific activated substrate, thermal activation is usually sufficient.[2][3]

Detailed Protocol

Reagents & Equipment

Reagent	Equivalents	Role
2-Chloro-5-(isopropylsulfonyl)pyridine	1.0 eq	Limiting Reagent
Ammonium Hydroxide (28% aq)	10–20 eq	Nucleophile / Solvent
Isopropanol (IPA)	5 volumes	Co-solvent (Solubility)
Equipment	--	High-Pressure Autoclave or Sealed Steel Bomb

Step-by-Step Workflow

• Charging:

  • To a high-pressure steel autoclave (rated for >20 bar), charge the chloro precursor (e.g., 10.0 g).[2][3]

  • Add Isopropanol (50 mL).

  • Add concentrated Ammonium Hydroxide (100 mL).[2][3] Excess ammonia is crucial to drive the equilibrium and neutralize generated HCl.[2][3]

• Reaction:

  • Seal the autoclave securely.[1][2][3]

  • Heat to 120°C . The internal pressure will rise significantly (expect 5–10 bar depending on headspace).[3]

  • Stir at 120°C for 16–24 hours .

  • IPC (In-Process Control):[1][2][3] Cool a small aliquot, release pressure, and check via HPLC/TLC (Mobile Phase: DCM/MeOH 95:5). The starting material (Rf ~0.[3]6) should disappear, replaced by the more polar product (Rf ~0.3).[2][3]

• Workup:

  • Cool the reactor to <25°C.

  • Vent carefully to release excess ammonia gas into a scrubber.[1][3]

  • Concentrate the reaction mixture under reduced pressure to remove IPA and excess ammonia.[2][3]

  • The product often precipitates directly from the remaining aqueous phase.[2][3]

  • If precipitate forms: Filter and wash with cold water.[1][3]

  • If oil forms: Extract with Ethyl Acetate (3 x 50 mL), wash with water, dry over

    , and concentrate.[2][3]

• Purification (Polishing):

  • The crude material is typically >95% pure.[1][2][3]

  • Recrystallization: Dissolve in minimum hot Ethanol, add water until turbid, and cool to 4°C.

  • Drying: Vacuum oven at 45°C for 12 hours.

Analytical Data (Reference)

• 1H NMR (400 MHz, DMSO-d6):

  8.35 (d, J=2.5 Hz, 1H, H-6), 7.75 (dd, J=9.0, 2.5 Hz, 1H, H-4), 6.95 (bs, 2H, ), 6.55 (d, J=9.0 Hz, 1H, H-3), 3.25 (m, 1H, CH), 1.15 (d, J=6.8 Hz, 6H, ).[2][3]

• MS (ESI): m/z 201.1 [M+H]+.

Troubleshooting & Optimization Logic

Self-Validating System: Process Control

To ensure the protocol works every time, utilize this decision tree:

Figure 2: Decision matrix for reaction monitoring.

Critical Failure Modes:

• Incomplete Conversion: Usually due to insufficient temperature or ammonia loss (leak).[1][3] Solution: Reseal and increase temp to 135°C.

• Hydrolysis (OH substitution): If water concentration is too high relative to ammonia at very high temps, the hydroxide ion competes.[2][3] Solution: Use Ammonia in Methanol (7N) instead of aqueous ammonium hydroxide.[1][3]

Safety & Handling

• High Pressure: The amination generates significant pressure.[2][3] Use rated equipment with burst disks.[1][3]

• Ammonia: Toxic inhalation hazard.[1][3] Work in a well-ventilated hood.[1][2][3]

• Sulfonyl Chlorides: Corrosive and lachrymators.[1][3] Handle with gloves and eye protection.[1][3]

References

• Marsilje, T. H., et al. (2013).[2][3][8][9][10][11] "Synthesis, Structure-Activity Relationships, and in Vivo Efficacy of the Novel Potent and Selective Anaplastic Lymphoma Kinase (ALK) Inhibitor 5-Chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine (LDK378) Currently in Phase 1 and Phase 2 Clinical Trials."[1][2][3][11] Journal of Medicinal Chemistry, 56(14), 5675–5690.[2][3][8][9][10][11] Link[2][3][10]

• Novartis AG. (2010).[3] "Pyrimidines as ALK Inhibitors." World Intellectual Property Organization, Patent WO2010020671.[2][3] (Describes the synthesis of the sulfonyl intermediate). Link

• Carey, F. A., & Sundberg, R. J. (2007).[2][3] Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.[1][3] (Reference for

  mechanisms on heterocycles).

Sources

• 1. CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents [patents.google.com]
• 2. CN102532007A - Method for preparing 2-chloro-5-substituted pyridine - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN102040554A - Method for preparing 2-chloro-5-nitropyridine - Google Patents [patents.google.com]
• 5. Synthesis method of 2-chloro-5-chloromethylpyridine (2018) | Huang Guorong | 2 Citations [scispace.com]
• 6. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 7. CN111170933A - Preparation method of 2-chloro-5-nitropyridine - Google Patents [patents.google.com]
• 8. Synthesis, structure-activity relationships, and in vivo efficacy of the novel potent and selective anaplastic lymphoma kinase (ALK) inhibitor 5-chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine (LDK378) currently in phase 1 and phase 2 clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medkoo.com [medkoo.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. medchemexpress.com [medchemexpress.com]

Buchwald-Hartwig cross-coupling conditions for 2-chloropyridine sulfones

Topic: Buchwald-Hartwig Cross-Coupling of 2-Chloropyridine Sulfones Content Type: Application Note & Protocol Audience: Senior Medicinal Chemists & Process Chemists[1][2]

[1][2]

Abstract & Strategic Overview

The coupling of 2-chloropyridine sulfones represents a distinct challenge in medicinal chemistry. While the electron-withdrawing sulfone group (

) theoretically accelerates oxidative addition, the 2-chloropyridine scaffold suffers from two notorious failure modes:

• Catalyst Poisoning: The pyridine nitrogen can competitively bind to the Pd(II) center, displacing the phosphine ligand and forming inactive dimers.

• Competitive S

  Ar: The highly electron-deficient ring (activated by both the pyridine nitrogen and the sulfone) promotes background nucleophilic aromatic substitution, leading to uncontrolled reactivity or side products with strong nucleophiles.

This guide details a Third-Generation (G3) Precatalyst Protocol designed to overcome these barriers. By utilizing bulky, electron-rich biaryl phosphine ligands (BrettPhos/XPhos) pre-loaded onto the palladium center, we ensure rapid oxidative addition that outcompetes catalyst deactivation.[1][2]

Mechanistic Insight: The "EWG Paradox"

To optimize this reaction, one must understand the specific electronic push-pull at play.[1]

• Oxidative Addition (Favorable): The sulfone group is a strong electron-withdrawing group (EWG).[1][2] This lowers the electron density of the C–Cl bond, making oxidative addition to Pd(0) significantly faster than in electron-neutral pyridines.

• Reductive Elimination (Unfavorable): The same EWG effect stabilizes the Pd(II)-amido intermediate, potentially increasing the energy barrier for reductive elimination.[2]

• Solution: Ligands like BrettPhos and RuPhos are engineered with large steric bulk (isopropyl/cyclohexyl groups) to mechanically force the reductive elimination step, while their electron-rich nature stabilizes the oxidative addition complex.[2]

Visualization: The G3 Activation Cycle

The following diagram illustrates the activation pathway of the G3 precatalyst, which is crucial for preventing the "induction period" often seen with Pd(OAc)

.

Figure 1: Activation pathway of Buchwald G3 precatalysts.[1][2][3] The precatalyst releases the active L-Pd(0) species upon treatment with base, preventing the formation of inactive Pd-pyridine dimers.

Critical Parameter Optimization

Ligand Selection (The "Decision Engine")

For 2-chloropyridine sulfones, ligand choice is binary based on the amine class.[2]

Amine Class	Recommended Ligand	Rationale
Primary Amines	BrettPhos	The gold standard for primary amines.[1][2] Prevents double arylation and facilitates coupling with electron-deficient chlorides.[1][2]
Secondary Amines	RuPhos	Excellent for acyclic secondary amines.[2] The steric bulk prevents -hydride elimination.[1]
Cyclic Amines	XPhos	Robust generalist.[2][4] Often outperforms RuPhos for morpholine/piperidine derivatives due to higher stability.[2]
Anilines	BrettPhos	High turnover numbers (TON) for weak nucleophiles.[1][2]

Base & Solvent Effects[1][2]

• Base: NaO

  Bu (Sodium tert-butoxide) is the baseline recommendation.[1][2][5] It is strong enough to deprotonate the Pd-bound amine but bulky enough to minimize direct S Ar attack on the pyridine ring.

  • Alternative: If the sulfone R-group contains acidic protons (e.g.,

    ) that might lead to carbanion formation, switch to K PO or Cs CO .[1][2]

• Solvent: 1,4-Dioxane is preferred for its high boiling point and ability to solubilize Pd-dimers.[1][2]

  -Amyl alcohol is a superior alternative if solubility is an issue.[1][2]

Experimental Protocols

Protocol A: Standard Conditions (High Throughput / Robust)

Best for: Initial screening and scale-up of <1g.[1][2]

Reagents:

• Substrate: 2-chloropyridine sulfone (1.0 equiv)[1][2]

• Amine: 1.2 equiv[1][2][4][5]

• Catalyst: BrettPhos Pd G3 (0.01 – 0.05 equiv / 1-5 mol%)[1][2]

• Base: NaO

  Bu (1.5 equiv)[1][2]

• Solvent: Anhydrous 1,4-Dioxane (0.2 M concentration)

Step-by-Step:

• Setup: In a glovebox or under active N

  flow, charge a reaction vial with the BrettPhos Pd G3 precatalyst, NaO Bu , and the 2-chloropyridine sulfone .

  • Note: If the amine is a solid, add it now. If liquid, add after solvent.[1]

• Solvation: Add anhydrous 1,4-Dioxane. Seal the vial with a PTFE-lined cap.

• Reaction: Heat the block to 100 °C for 1–4 hours.

  • Monitoring: Check LCMS at 1 hour. The sulfone group typically accelerates the reaction; extended heating (>12h) may promote dehalogenation (hydrodehalogenation).[2]

• Workup: Cool to RT. Dilute with EtOAc, filter through a small pad of Celite/Silica to remove Pd black. Concentrate and purify.

Protocol B: "Mild" Conditions (Base-Sensitive Substrates)

Best for: Substrates with acidic protons or base-labile protecting groups.[1][2]

Reagents:

• Catalyst: XPhos Pd G3 (2–5 mol%)[1][2]

• Base: K

  PO (2.0 equiv, finely ground) or Cs CO (2.0 equiv)[1][2]

• Solvent:

  -Amyl Alcohol or Toluene (0.2 M)[1][2]

• Temp: 80 °C (Reaction time may extend to 8–12 hours)

Troubleshooting & Optimization Logic

If Protocol A fails, use this logic flow to diagnose the failure mode.

Figure 2: Troubleshooting decision tree for 2-chloropyridine couplings. Hydrodehalogenation is a common side-reaction with electron-deficient pyridines.[1][2]

Common Failure Modes Explained

• Hydrodehalogenation: If you observe the pyridine with an -H instead of -Cl, the catalytic cycle is stalling at the Pd(II)-hydride state (often from

  -hydride elimination of the amine or solvent).[1][2]

  • Fix: Use

    -Amyl alcohol (cannot undergo -H elimination) or increase the concentration of the amine.[1][2]

• Low Conversion: The pyridine nitrogen is coordinating to Pd.

  • Fix: Ensure you are using G3 precatalysts (1:1 Pd:L ratio) rather than mixing Pd(OAc)

    + Ligand (often 1:2 or undefined).[1][2] The 1:1 ratio is critical to leave an open coordination site for the chloride while preventing bis-ligation.

References

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008).[1][6] A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides.[6] Journal of the American Chemical Society, 130(41), 13552–13554. Link[1][2]

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2016).[1] N-Substituted 2-Aminobiphenylpalladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings. Chemical Science, 7(2), 1322–1334.[1][2] Link

• Surry, D. S., & Buchwald, S. L. (2011).[1][2] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.[1][2] Link

• Organ, M. G., et al. (2019).[1][2] Palladium Catalyzed Amination of Aryl Chlorides. Wiley Analytical Science.[2] Link[1][2]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. BrettPhos Pd G3 95 1470372-59-8 [sigmaaldrich.com]
• 3. entegris.com [entegris.com]
• 4. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides [organic-chemistry.org]

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 2-Chloro-5-(isopropylsulfonyl)pyridine

Executive Summary & Molecule Profile[1]

2-Chloro-5-(isopropylsulfonyl)pyridine represents a specialized class of heteroaryl chlorides where the electronic environment is heavily modulated by the sulfonyl moiety at the C5 position. Unlike neutral 2-chloropyridines, which are notoriously sluggish in oxidative addition, this substrate is electronically activated .

The strong electron-withdrawing group (EWG) (

) at C5 significantly reduces electron density at the C2-Cl bond. While this facilitates the initial oxidative addition step of the catalytic cycle, it introduces a critical competitive landscape: Nucleophilic Aromatic Substitution ( ) .

This guide provides engineered protocols to maximize Cross-Coupling efficiency (

bond formation) while suppressing competitive hydrolytic or substitution pathways ( or bond formation).

Substrate Parameters

Parameter	Characteristic	Implication for Protocol
Electrophile	C2-Chloride	Generally inert; requires bulky ligands or activation.
Activator	C5-Isopropylsulfonyl	Strong EWG ( ). Activates C-Cl bond.
Primary Risk	Susceptibility	High. Base selection is critical to prevent hydrolysis to pyridone.
Sterics	Isopropyl Group	Remote from reaction center; minimal steric impact on coupling.

Mechanistic Insight: The "Activation Trap"

To design a robust protocol, one must understand the specific stress factors acting on the catalytic cycle.

• Oxidative Addition (OA): The C5-sulfonyl group pulls electron density from the ring, making the C2 position more electrophilic. Consequently, OA is faster here than in unsubstituted 2-chloropyridine. We do not need the most aggressive catalysts required for unactivated chlorides.

• Transmetallation (TM): This is the turnover-limiting step for many heteroaryl couplings. The electron-deficient palladium species formed after OA can be prone to decomposition if TM is slow.

• Competitive

  : The same electronic activation that helps OA also invites attack from the base (e.g., , ). If the Pd catalyst is slow to engage, the base will attack the C2 position, displacing chloride and forming the 2-pyridone or ether byproduct.

Strategic Conclusion: We require a catalyst system with a high turnover frequency (TOF) to outcompete the background

reaction, and a base that is sufficiently basic to activate the boronic acid but poorly nucleophilic towards the pyridine ring.

Mechanistic Pathway Diagram[2]

Caption: Mechanistic flow highlighting the critical divergence between the desired catalytic cycle (Blue) and the competitive SNAr pathway (Red) driven by the sulfonyl activation.

Experimental Protocols

Protocol A: The "Gold Standard" (High Complexity/Value)

Recommended for: Late-stage functionalization, expensive boronic acids, or when high yields are mandatory.

This protocol utilizes Buchwald Precatalysts . The bulky biaryl phosphine ligand (XPhos or SPhos) creates a protective steric pocket that facilitates reductive elimination and stabilizes the Pd center, while the precatalyst ensures a defined Pd:Ligand ratio (1:1), preventing catalyst poisoning.

Reagents:

• Substrate: 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv)

• Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst: XPhos Pd G3 or SPhos Pd G3 (2.0 – 4.0 mol%)

• Base:

  (Tribasic Potassium Phosphate) (2.0 – 3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Methodology:

• Preparation: Charge a reaction vial equipped with a magnetic stir bar with the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and

  (2.0 equiv).

  • Note: If using the G3 precatalyst, it is air-stable and can be weighed on the bench, but for best results, handle in a glovebox or purge vial with Argon/Nitrogen immediately after weighing.

• Catalyst Addition: Add XPhos Pd G3 (2 mol%).

• Solvent Degassing: In a separate vessel, sparge the 1,4-Dioxane/Water mixture with Argon for 15 minutes.

  • Why? Oxygen captures Pd(0), killing the cycle.

• Initiation: Syringe the degassed solvent into the reaction vial (concentration ~0.2 M relative to halide). Seal the vial with a Teflon-lined crimp cap.

• Reaction: Heat the block to 80 °C . Stir vigorously (1000 RPM).

  • Time: Typically 2–6 hours. The activated nature of the substrate often allows faster conversion than standard chlorides.

• Work-up: Cool to Room Temperature (RT). Dilute with EtOAc. Filter through a pad of Celite to remove Pd black. Wash the filtrate with Brine (x2). Dry over

  , concentrate, and purify via flash chromatography.

Protocol B: The "Workhorse" (Scale-Up/Cost-Sensitive)

Recommended for: Simple aryl boronic acids, gram-scale synthesis, robust substrates.

This protocol uses Pd(dppf)Cl2 , a robust ferrocenyl catalyst that resists de-ligation better than

.

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.3 equiv

• Catalyst:

  (3.0 – 5.0 mol%)

• Base:

  or (2.0 equiv)

• Solvent: Toluene / Ethanol / Water (4:1:1) or DME / Water (3:1)

Step-by-Step Methodology:

• Charge: Combine Substrate, Boronic Acid, and Base in a round-bottom flask.

• Solvent: Add the solvent mixture.[1] Sparging with Nitrogen for 20 minutes is mandatory for this catalyst system.

• Catalyst: Add

  quickly under a counter-flow of Nitrogen.

• Reaction: Heat to 90–100 °C under a Nitrogen balloon or reflux condenser.

  • Caution: Higher temperatures increase the risk of hydrolysis. Monitor by LCMS at 2 hours.

• Quench: Once complete, dilute with water and extract with DCM or EtOAc.

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning or Oxidation	Switch to Protocol A (XPhos Pd G3). Ensure rigorous degassing.
Product Hydrolysis (Pyridone)	by Hydroxide	Change Base to (anhydrous initially) or KF . Reduce water ratio (e.g., 10:1 Dioxane:H2O).
Protodeboronation	Unstable Boronic Acid	Use Boronic Esters (Pinacol) or MIDA boronates . Lower Temp to 60 °C.
Homocoupling (Ar-Ar)	Oxidative Coupling	Reduce Catalyst loading. Ensure anaerobic conditions (Oxygen promotes homocoupling).

Workflow Decision Tree

Caption: Decision matrix for selecting the optimal protocol based on coupling partner complexity and observed side reactions.

References

• BenchChem. (2025).[2][1][3] Ligand Selection for Efficient Suzuki Coupling of 2-Chloropyridines: Application Notes. Retrieved from

• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006).[4] A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.[4][5] Angewandte Chemie International Edition, 45(21), 3484-3488.

• Littke, A. F., Dai, C., & Fu, G. C. (2000).[6] Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions.[7] Journal of the American Chemical Society, 122(17), 4020-4028.

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling.[2][1][3][4][6][8][9][10] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Nucleophilic Displacement of Chlorine in 5-Sulfonylpyridines

This Application Note and Protocol Guide is designed for researchers and drug development professionals working with 5-sulfonyl-2-chloropyridines . It details the reagents, mechanistic principles, and experimental protocols for displacing the chlorine atom with various nucleophiles.[1]

Subject: Chemoselective

Functionalization of the 2-Chloro-5-sulfonylpyridine Core Date: October 26, 2023 Author: Senior Application Scientist, Chemical Development Group

Executive Summary

The 2-chloro-5-sulfonylpyridine scaffold is a "privileged structure" in medicinal chemistry, serving as a precursor to diverse bioactive molecules. The presence of a sulfonyl group (

) at the C5 position exerts a profound activating effect on the chlorine at C2, making it significantly more reactive toward Nucleophilic Aromatic Substitution ( ) than unactivated 2-chloropyridines.

This guide provides a validated framework for displacing the C2-chlorine with amines, alkoxides, and thiols . It emphasizes chemoselectivity—specifically avoiding the displacement of the sulfonyl group itself—and provides optimized protocols to maximize yield and purity.

Mechanistic Insight: The "Para-Like" Activation

Understanding the electronic environment is critical for reagent selection.

• The Leaving Group: Chlorine at C2 is the primary leaving group.

• The Activating Group: The sulfonyl group at C5 is meta to the ring nitrogen but effectively para to the C2 reaction site in terms of resonance conjugation across the diene system of the ring.

When a nucleophile attacks C2, the resulting negative charge (Meisenheimer Complex) is delocalized onto:

• The Ring Nitrogen (N1) (Intrinsic activation).

• The Sulfonyl Group (C5) (Extrinsic activation).

This dual activation lowers the energy of the transition state, allowing reactions to proceed under milder conditions than typical chloropyridines.

Visualization: Resonance Stabilization Pathway

The following diagram illustrates the resonance stabilization that drives the reaction at C2 over C5.

Reagent Selection Guide

Nucleophile Class	Recommended Reagents	Solvent System	Base	Conditions
Amines (1°/2°)	Morpholine, Piperazine, Anilines	DMSO, DMF, or NMP	, DIPEA	60–90°C, 2–4 h
Alkoxides	NaOMe, NaOEt, KOtBu	MeOH, EtOH, THF	NaH (if using alcohol)	0°C to RT, 1–2 h
Thiols	Alkyl/Aryl Thiols	DMF, MeCN	,	0°C to RT, <1 h
Carbon (Soft)	Malonates, Cyanoacetates	THF, DMSO	NaH, DBU	60°C, 4–12 h

Experimental Protocols

Protocol A: Amination (Displacement with Secondary Amines)

Target: Synthesis of 2-amino-5-sulfonylpyridines.[2] Note: Primary amines may require higher temperatures or longer times than secondary cyclic amines.

• Preparation: In a 20 mL reaction vial equipped with a stir bar, dissolve 2-chloro-5-(methylsulfonyl)pyridine (1.0 equiv, e.g., 200 mg) in anhydrous DMSO (2.0 mL).

• Reagent Addition: Add Potassium Carbonate (

  ) (2.0 equiv). Finely ground base works best.

• Nucleophile: Add the Amine (1.2 equiv).

• Reaction: Seal the vial and heat to 80°C for 3 hours. Monitor by LC-MS for the disappearance of starting material (

  of Cl-adduct) and appearance of product.

• Workup:

  • Cool to room temperature.[3][4]

  • Dilute with Ethyl Acetate (20 mL) and wash with Water (3 x 10 mL) to remove DMSO.

  • Wash organic layer with Brine (10 mL), dry over

    , and concentrate.

• Purification: Most products are pure enough for next steps. If needed, recrystallize from EtOH or purify via silica flash chromatography (0-5% MeOH in DCM).

Protocol B: Etherification (Displacement with Alkoxides)

Target: Synthesis of 2-alkoxy-5-sulfonylpyridines. Critical Safety: This reaction is exothermic. Run at lower temperatures to prevent side reactions (e.g., attack at the sulfonyl sulfur).

• Alkoxide Generation: In a dry flask under Nitrogen, suspend Sodium Hydride (NaH) (60% in oil, 1.2 equiv) in anhydrous THF (5 mL/mmol). Cool to 0°C.

• Alcohol Addition: Dropwise add the Alcohol (1.2 equiv). Stir at 0°C for 15 min until gas evolution ceases.

• Substrate Addition: Add a solution of 2-chloro-5-sulfonylpyridine (1.0 equiv) in minimal THF dropwise to the cold alkoxide solution.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 1–2 hours.

  • Checkpoint: If the solution turns dark red/brown, it may indicate decomposition; ensure temperature is controlled.

• Quench: Carefully quench with saturated

  solution.

• Isolation: Extract with Diethyl Ether or EtOAc. Dry and concentrate.

Protocol C: Thioetherification (Displacement with Thiols)

Target: Synthesis of 2-alkylthio-5-sulfonylpyridines. Insight: Thiols are exceptional nucleophiles for this substrate and often react at room temperature without strong bases.

• Setup: Dissolve substrate (1.0 equiv) in Acetonitrile (MeCN) .

• Addition: Add Cesium Carbonate (

  ) (1.5 equiv) followed by the Thiol (1.1 equiv).

• Reaction: Stir at Room Temperature for 30–60 minutes.

  • Note: Reaction is often instantaneous.

• Workup: Filter off the inorganic solids. Concentrate the filtrate. Partition residue between EtOAc/Water if necessary to remove salts.

Troubleshooting & Optimization

Common Issues

• Issue: Hydrolysis to Pyridone.

  • Symptom:[4][5][6][7][8] Formation of a polar byproduct (M+H = Mass of OH-adduct).

  • Cause: Wet solvents or hygroscopic bases (e.g., old KOtBu).

  • Fix: Use anhydrous solvents and dry glassware.

• Issue: Regioselectivity Failure (Sulfonyl Displacement).

  • Symptom:[4][5][6][7][8] Loss of the sulfonyl group (product mass is lower than expected).

  • Cause: Rare, but can occur with extremely hard nucleophiles (e.g., Grignards) attacking the sulfur atom directly.

  • Fix: Switch to softer nucleophiles (organozincs) or lower temperatures.

Logical Workflow for Optimization

Use the following decision tree to optimize conditions if the standard protocols fail.

References

• Regioselectivity in Chloropyridine

  :

  • Title: Regioselective Syntheses of 2,3,5-Trisubstituted Pyridines via 5-Chloro-3-fluoro-2-(methylsulfonyl)pyridine.[7]

  • Source:J. Org.[7] Chem. 2024, 89, 11, 8299–8304.[7]

  • URL:[Link][7]

• General Reactivity of Sulfonyl-Activated Heterocycles

  • Title: Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Aryl
  • Source:Bioconjug

  • URL:[Link]

  • Note: Demonstrates the high electrophilicity of sulfonyl-activ

• Mechanism of

  on Pyridines:
  • )
  • Source: WuXi AppTec QM Magic Class, Chapter 29.

  • URL:[Link]

• Reactivity of 2-Chloro-5-substituted Pyridines

  • Title: 2-Chloro-5-methylpyridine: Properties and Reactivity.[9]

  • Source: BenchChem Technical Guide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Chloropyridine-5-sulfonyl chloride | 6684-39-5 [chemicalbook.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Regioselective Syntheses of 2,3,5-Trisubstituted Pyridines via 5-Chloro-3-fluoro-2-(methylsulfonyl)pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2-Chloro-5-methylpyridine Manufacturer & Exporter from India - Sihauli Chemicals Private Limited [sihaulichemicals.com]

Application Note: Synthesis and Evaluation of Pyridine-Based Sulfonylurea Herbicides Using 2-Chloro-5-(isopropylsulfonyl)pyridine

Audience: Researchers, synthetic chemists, and agrochemical development professionals. Content Type: Application Note & Experimental Protocol

Executive Summary & Mechanistic Rationale

Sulfonylurea herbicides represent a highly potent class of agrochemicals that control weed emergence by inhibiting Acetolactate Synthase (ALS) (also known as acetohydroxyacid synthase, AHAS). ALS is the first enzyme specific to the branched-chain amino acid biosynthesis pathway, responsible for the production of valine, leucine, and isoleucine [1].

The design of highly active sulfonylureas relies heavily on the electronic properties of the aryl or heteroaryl ring attached to the sulfonylurea bridge. In this application note, we outline the synthetic utility of 2-Chloro-5-(isopropylsulfonyl)pyridine as a premium building block. The isopropylsulfonyl moiety at the 5-position exerts a profound inductive and resonance electron-withdrawing effect across the pyridine ring. This stereoelectronic pull lowers the pKa of the resulting sulfonamide nitrogen, ensuring the sulfonylurea bridge remains predominantly ionized at the physiological pH of plant tissues. Crystallographic data confirms that this ionized state is an absolute requirement for tight, irreversible binding within the ALS active site [2].

Figure 1: Mechanism of action of sulfonylurea herbicides via ALS enzyme inhibition.

Synthetic Strategy & Workflow

The transformation of 2-Chloro-5-(isopropylsulfonyl)pyridine into a highly active herbicidal compound (e.g., coupling with a 4,6-dimethoxypyrimidine moiety) is achieved via a robust four-step workflow. This pathway is designed as a self-validating system : the successful precipitation or phase-separation of the product at each step serves as an intrinsic quality control checkpoint, ensuring that impurities do not carry over to poison subsequent catalytic or coupling phases.

Figure 2: Step-by-step synthetic workflow for the preparation of the sulfonylurea herbicide.

Detailed Experimental Protocols

Protocol 3.1: Nucleophilic Thiolation

Causality: Thiourea is explicitly chosen over sodium hydrosulfide (NaSH) for the SNAr reaction. Thiourea avoids the generation of highly toxic hydrogen sulfide (

) gas and prevents the formation of symmetrical thioether byproducts, ensuring the quantitative formation of a highly pure isothiouronium salt intermediate.

• Reaction: Charge a 500 mL round-bottom flask with 2-Chloro-5-(isopropylsulfonyl)pyridine (21.9 g, 100 mmol) and ethanol (200 mL). Add thiourea (8.3 g, 110 mmol).

• Heating: Reflux the mixture (78°C) for 4 hours. The intermediate isothiouronium chloride will precipitate out of the solution, validating the completion of the substitution.

• Hydrolysis: Cool to room temperature and add 10% aqueous NaOH (100 mL). Stir at 60°C for 2 hours to hydrolyze the salt.

• Isolation: Acidify the aqueous layer with 6M HCl to pH 3. Collect the precipitated 5-(isopropylsulfonyl)pyridine-2-thiol via vacuum filtration, wash with cold water, and dry under vacuum. (Expected Yield: 90-93%).

Protocol 3.2: Oxidative Chlorination

Causality: Strict temperature control (<5°C) is the critical success factor here. The highly electrophilic sulfonyl chloride is prone to rapid hydrolysis into an unreactive sulfonic acid if the temperature rises, which would completely stall the subsequent amination step.

• Preparation: Suspend the thiol from Protocol 3.1 (19.5 g, 90 mmol) in a biphasic mixture of Dichloromethane (DCM) (150 mL) and 1M HCl (100 mL). Cool to 0°C using an ice-salt bath.

• Oxidation: Slowly add a 10-15% aqueous sodium hypochlorite (NaOCl) solution (150 mL) dropwise over 45 minutes, maintaining the internal temperature strictly below 5°C.

• Phase Separation: Stir for an additional 30 minutes at 0°C. Separate the organic layer, wash with cold brine, dry over anhydrous

  , and concentrate under reduced pressure at <30°C. The resulting 5-(isopropylsulfonyl)pyridine-2-sulfonyl chloride must be used immediately.

Protocol 3.3: Sulfonamide Formation

Causality: A biphasic THF/aqueous ammonia system is employed to ensure rapid nucleophilic amination. The organic THF layer shields the unreacted sulfonyl chloride from the bulk aqueous phase, effectively suppressing competitive hydrolysis.

• Reaction: Dissolve the crude sulfonyl chloride in THF (100 mL) and cool to 0°C.

• Amination: Add 28% aqueous ammonium hydroxide (50 mL) dropwise with vigorous stirring.

• Isolation: Allow the reaction to warm to room temperature and stir for 2 hours. Concentrate the mixture under vacuum to remove the THF. The highly pure 5-(isopropylsulfonyl)pyridine-2-sulfonamide will precipitate from the remaining aqueous phase. Filter and dry. (Expected Yield: 85% over two steps).

Protocol 3.4: Sulfonylurea Coupling

Causality: To avoid the hazards of synthesizing and handling highly toxic and unstable isocyanates, this protocol utilizes phenyl carbamate chemistry [3]. DBU acts as a sterically hindered, non-nucleophilic base to deprotonate the sulfonamide, facilitating a clean nucleophilic attack on the carbamate carbonyl without unwanted side reactions.

• Reagents: Dissolve 5-(isopropylsulfonyl)pyridine-2-sulfonamide (13.2 g, 50 mmol) and phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (13.7 g, 50 mmol) in anhydrous acetonitrile (150 mL).

• Catalysis: Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (8.3 g, 55 mmol) dropwise at room temperature. Stir for 4 hours.

• Precipitation: Pour the mixture into ice water (300 mL) and acidify to pH 2-3 with 2M HCl.

• Final Isolation: Filter the resulting white precipitate, wash extensively with water and cold methanol, and dry under vacuum to yield the final sulfonylurea herbicide.

Quantitative Data & Yield Optimization

The coupling step (Protocol 3.4) is the most sensitive to solvent and base selection. Table 1 summarizes the optimization data. Acetonitrile paired with DBU provided the optimal balance of solubility and base strength, maximizing both yield and chromatographic purity.

Table 1: Optimization of the Sulfonylurea Coupling Reaction

Solvent	Base	Temperature (°C)	Time (h)	Isolated Yield (%)	Purity (HPLC, %)
THF	Triethylamine ( )	65	12	45	88.5
DMF	Potassium Carbonate ( )	25	8	62	91.2
Acetonitrile	DBU	25	4	92	99.1
1,4-Dioxane	Sodium Hydride (NaH)	25	3	78	94.0

Note: Purity was determined via Reverse-Phase HPLC (C18 column, Acetonitrile/Water 70:30, 0.1% TFA).

References

• Acetolactate Synthase Is the Site of Action of Two Sulfonylurea Herbicides in Higher Plants Source: Science URL:[Link]

• Molecular basis of sulfonylurea herbicide inhibition of acetohydroxyacid synthase Source: PubMed / Journal of Biological Chemistry URL:[Link]

Application Note: Methodologies for the Amination of 2-Chloro-5-(isopropylsulfonyl)pyridine

Subtitle: Overcoming Activation Barriers in C-N Bond Formation via SNAr and Reductive Metallaphotoredox Catalysis Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Mechanistic Context

In pharmaceutical library synthesis, converting 2-chloro-5-(isopropylsulfonyl)pyridine to its corresponding aminopyridine derivatives is a critical late-stage functionalization step. While colloquially referred to as "reducing" the chloropyridine to an amine in some automated high-throughput workflows—due to the modern reliance on reductive catalytic cycles—this transformation is formally a C-N bond formation.

Depending on the steric hindrance and nucleophilicity of the target amine, this guide outlines two distinct, self-validating paradigms:

• Classical Nucleophilic Aromatic Substitution (SNAr): A thermally driven approach exploiting the highly electron-deficient nature of the pyridine ring 1[1].

• Reductive Metallaphotoredox Catalysis: A cutting-edge methodology utilizing single-electron reduction, driven by visible light, to couple aryl chlorides with complex amine precursors via a Nickel catalytic cycle 2[2].

Substrate Profiling & Reactivity

The substrate, 2-chloro-5-(isopropylsulfonyl)pyridine , possesses unique electronic characteristics that dictate its reactivity. The para-isopropylsulfonyl group is a powerful

-acceptor ( > 0.6). This severely depletes electron density at the C2 position, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy.

• In SNAr: This electronic depletion stabilizes the anionic Meisenheimer complex intermediate, facilitating the displacement of the chloride ion.

• In Reductive Cross-Coupling: The lowered LUMO accelerates the oxidative addition of the C-Cl bond to the Ni(0) catalyst, a step that is traditionally sluggish for aryl chlorides 3[3].

Reaction Pathway Visualization

Reaction pathways for the amination of 2-Chloro-5-(isopropylsulfonyl)pyridine.

Experimental Protocols

Protocol A: Thermal Nucleophilic Aromatic Substitution (SNAr)

Causality & Design: The strongly electron-withdrawing isopropylsulfonyl group activates the C2-chloro position. N-Methyl-2-pyrrolidone (NMP) is selected as the solvent because its high dielectric constant stabilizes the polar Meisenheimer transition state. DIPEA is utilized as a non-nucleophilic base to neutralize the HCl byproduct, preventing the protonation and subsequent deactivation of the incoming amine nucleophile.

Step-by-Step Methodology:

• Preparation: Charge a 20 mL microwave-safe reaction vial with 2-chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv, 1.0 mmol).

• Reagent Addition: Add the desired primary or unhindered secondary amine (1.5 equiv, 1.5 mmol) and N,N-Diisopropylethylamine (DIPEA, 2.5 equiv, 2.5 mmol).

• Solvation: Dissolve the mixture in anhydrous NMP (5.0 mL) to achieve a 0.2 M concentration.

• Reaction: Seal the vial and heat the mixture to 90 °C using an oil bath or heating block for 8–12 hours. Self-Validation Check: Monitor via LC-MS; the disappearance of the starting material mass (m/z 219) indicates completion.

• Workup: Cool to room temperature, quench with distilled water (15 mL), and extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove NMP) and brine.

• Purification: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Reductive Nickel/Photoredox Dual Catalytic Amination

Causality & Design: For sterically encumbered or electronically deactivated amines, thermal SNAr often fails or requires destructively high temperatures. Reductive metallaphotoredox catalysis bypasses this by generating highly reactive

-amino radicals via single-electron transfer (SET) from an excited-state Iridium photocatalyst. These radicals are intercepted by a Nickel catalyst, which has undergone oxidative addition into the C-Cl bond. Subsequent reductive elimination forges the C-N bond under exceptionally mild conditions 2[2].

Step-by-Step Methodology:

• Glovebox Setup: In an argon-filled glovebox, charge a 1 dram vial with 2-chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv, 0.5 mmol), the amine radical precursor (e.g., an alkyl bis(catecholato)silicate amine derivative, 1.5 equiv), NiCl₂·dme (5 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 5 mol%), and the photocatalyst Ir[dFCF₃ppy]₂(bpy)PF₆ (2 mol%).

• Solvation: Add anhydrous, degassed 1,4-dioxane (5.0 mL, 0.1 M).

• Irradiation: Seal the vial with a Teflon-lined cap, remove it from the glovebox, and place it in a photoreactor equipped with a 34W Blue LED lamp (440-450 nm).

• Thermal Control (Critical): Irradiate for 24 hours. Self-Validation Check: A cooling fan MUST be used to maintain ambient temperature (25 °C), ensuring the reaction is strictly photochemically driven rather than thermally degraded.

• Workup: Dilute the crude mixture with EtOAc, filter through a short pad of Celite to remove metal residues, concentrate, and purify via silica gel chromatography.

Quantitative Data & Reaction Profiling

The following table summarizes the operational parameters and performance metrics for both methodologies, allowing researchers to select the optimal route based on their specific amine coupling partner.

Parameter	Protocol A: Thermal SNAr	Protocol B: Reductive Ni/Photoredox
Primary Mechanism	Nucleophilic Aromatic Substitution	Single-Electron Transfer & Reductive Elimination
Amine Scope	Primary & unhindered secondary amines	Sterically hindered & complex amine precursors
Operating Temperature	80–100 °C	25 °C (Ambient, fan-cooled)
Reaction Time	8–12 hours	18–24 hours
Typical Yields	65–90%	50–85%
Key Advantage	Operationally simple, highly scalable	Mild conditions, exceptional functional group tolerance

References

• Photoredox-Mediated Routes to Radicals: The Value of Catalytic Radical Generation in Synthetic Methods Development Source: ACS Catalysis URL:[Link]

• Deaminative Reductive Arylation Enabled by Nickel/Photoredox Dual Catalysis Source: Organic Letters URL:[Link]

Sources

• 1. 2,3,6-Trimethoxyisonicotinaldehyde | 1364917-16-7 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Utilization of 2-Chloro-5-(isopropylsulfonyl)pyridine in Kinase Inhibitor Design

The following Application Note and Protocol Guide is designed for researchers and drug discovery scientists utilizing 2-Chloro-5-(isopropylsulfonyl)pyridine as a strategic scaffold in kinase inhibitor development.

[1]

Executive Summary

In the landscape of kinase inhibitor design, the 2-Chloro-5-(isopropylsulfonyl)pyridine scaffold represents a high-value "warhead" intermediate.[1] It serves as a bioisostere for the 4-(isopropylsulfonyl)phenyl moiety found in several bioactive compounds, offering distinct physicochemical advantages. By replacing the phenyl ring with a pyridine core, researchers can modulate lipophilicity (LogP), improve aqueous solubility, and introduce a specific hydrogen-bond acceptor (the pyridine nitrogen) without disrupting the critical sulfonyl-mediated interactions in the solvent-exposed regions of the ATP-binding pocket.[1]

This guide details the rationale for using this scaffold, its chemical reactivity profile, and a validated protocol for its incorporation into aminopyrimidine-based kinase inhibitors (a class exemplified by drugs like Ceritinib and Brigatinib ).

Scientific Rationale & Design Logic

The Bioisosteric Advantage

The transition from a benzene ring to a pyridine ring (Scaffold Hopping) is a proven strategy to improve the drug-like properties of a lead compound.[1]

• Solubility: The pyridine nitrogen possesses a lone pair that can accept hydrogen bonds from water, significantly lowering the LogP compared to the phenyl analog.

• Metabolic Stability: Pyridine rings are generally less prone to oxidative metabolism (e.g., by CYPs) at certain positions compared to electron-rich phenyl rings.[1]

• Electronic Effects: The electron-withdrawing nature of the pyridine ring, reinforced by the sulfonyl group at the 5-position, dramatically activates the 2-chloro position for Nucleophilic Aromatic Substitution (SNAr ).[1]

Structural Role in Kinase Binding

In many Type I and Type II kinase inhibitors, the sulfonyl group acts as a "Solvent Front" binder.

• The Sulfonyl Moiety: The bulky isopropyl group fills hydrophobic pockets near the solvent interface, while the sulfone oxygens often form water-mediated hydrogen bonds with residues like Lysine or Arginine at the pocket rim.

• The Vector: The para-like substitution pattern (2,5-disubstitution) of this scaffold mimics the geometry of 1,4-disubstituted benzenes, directing the inhibitor "tail" out of the ATP pocket.

Reactivity Profile

The 2-Chloro-5-(isopropylsulfonyl)pyridine molecule is an "activated electrophile."[1]

• Activation: The chlorine at position 2 is ortho to the ring nitrogen.[1] The sulfonyl group at position 5 is para to the chlorine.[1] Both are strong electron-withdrawing groups (EWG).[1]

• Consequence: This molecule reacts readily with primary and secondary amines via SNAr mechanisms, often without the need for transition metal catalysis (Buchwald-Hartwig), although palladium catalysis can be used for difficult substrates.

Visualization: Pathway & Workflow

The following diagram illustrates the strategic placement of the scaffold and the synthetic workflow.

Caption: Workflow for integrating the 2-Chloro-5-(isopropylsulfonyl)pyridine scaffold into a kinase inhibitor core via SNAr coupling.

Experimental Protocol: SNAr Coupling

Objective: To couple 2-Chloro-5-(isopropylsulfonyl)pyridine with a secondary amine-containing core (e.g., a piperazine or an aniline derivative) to synthesize a model kinase inhibitor intermediate.

Scope: This protocol is optimized for gram-scale synthesis but can be scaled down for medicinal chemistry arrays.

Materials & Reagents

Reagent	Specification	Role
Scaffold	2-Chloro-5-(isopropylsulfonyl)pyridine	Electrophile
Nucleophile	Amine-containing Core (e.g., N-Boc-piperazine)	Nucleophile
Base	DIPEA (N,N-Diisopropylethylamine) or K₂CO₃	Acid Scavenger
Solvent	DMSO (Dimethyl sulfoxide) or NMP	Polar Aprotic Solvent
Workup	EtOAc, Brine, Na₂SO₄	Extraction/Drying

Step-by-Step Procedure

Step 1: Reaction Setup

• Preparation: In a dry 20 mL scintillation vial (or round-bottom flask equipped with a condenser), dissolve 1.0 equiv (e.g., 1.0 mmol) of the amine nucleophile in DMSO (concentration ~0.2 M).

• Addition: Add 1.2 equiv (1.2 mmol) of 2-Chloro-5-(isopropylsulfonyl)pyridine .

  • Note: A slight excess of the electrophile ensures complete consumption of the valuable amine core.

• Base: Add 3.0 equiv of DIPEA.

  • Process Tip: If using an inorganic base like K₂CO₃, ensure it is finely ground to maximize surface area.

Step 2: Reaction & Monitoring

• Heating: Seal the vessel and heat to 100°C for 4–16 hours.

  • Checkpoint: Monitor reaction progress by LC-MS or TLC (50% EtOAc/Hexanes). The product will typically be more polar than the starting chloride but less polar than the amine.[1]

  • Self-Validation: The 2-chloro starting material should disappear.[1] If the reaction is sluggish, increase temperature to 120°C or switch solvent to NMP.

Step 3: Workup & Purification [1]

• Quench: Cool the mixture to room temperature and pour into 10 volumes of ice-water.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 20 mL).

• Washing: Wash the combined organic layers with water (2x) and brine (1x) to remove DMSO.[1]

  • Critical Step: Thorough water washing is essential to remove DMSO, which can interfere with crystallization or chromatography.

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via Flash Column Chromatography (SiO₂).

  • Gradient: 0–10% Methanol in Dichloromethane (DCM) is usually effective for these polar pyridine derivatives.[1]

Characterization (Expected Data)[1]

• ¹H NMR (DMSO-d₆): Look for the diagnostic signals of the pyridine ring (two doublets or singlets in the aromatic region, ~8.5–9.0 ppm for H-6 and ~8.0 ppm for H-4/3) and the isopropyl group (septet at ~3.2 ppm, doublet at ~1.2 ppm).[1]

• LC-MS: Observe the parent ion [M+H]⁺.[1] The chlorine isotope pattern (3:1) of the starting material should be replaced by the clean peak of the product.[1]

Case Study: Comparative Analysis

To demonstrate the utility of this scaffold, we compare it to the "Classic" phenyl-sulfone moiety found in Ceritinib (ALK Inhibitor).

Feature	Phenyl-Sulfone (Ceritinib-like)	Pyridine-Sulfone (New Scaffold)	Impact
Core Structure	Benzene Ring	Pyridine Ring	Bioisostere
LogP (Lipophilicity)	High (More Lipophilic)	Lower (More Polar)	Improved Solubility
H-Bonding	Sulfone only	Sulfone + Pyridine N	New Interactions
Metabolic Liability	Phenyl oxidation possible	Pyridine is electron-deficient	Enhanced Stability
Synthesis	Requires Buchwald (often)	Facile SNAr	Simpler Chemistry

References

• Marsilje, T. H., et al. (2013).[1] "Synthesis, Structure–Activity Relationships, and in Vivo Efficacy of the Novel Potent and Selective Anaplastic Lymphoma Kinase (ALK) Inhibitor 5-Chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine (LDK378)." Journal of Medicinal Chemistry.

  • Context: Establishes the role of the isopropylsulfonyl group in ALK inhibition (Ceritinib).

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry.

  • Context: Authoritative guide on phenyl-to-pyridine scaffold hopping str

• Li, R., et al. (2017).[1] "Discovery of CHMFL-ALK/EGFR-050 as a potent ALK/EGFR dual kinase inhibitor."[1][2][3] European Journal of Medicinal Chemistry.

  • Context: Demonstrates the use of sulfonyl-phenyl/pyridine motifs in dual kinase inhibitors.[1][2]

• Blunt, C. E., et al. (2008).[1] "2-Aminopyridines as potent and selective inhibitors of inducible nitric oxide synthase."[1] Bioorganic & Medicinal Chemistry Letters. [1]

  • Context: Provides precedent for SNAr reactivity of 2-chloro-5-sulfonylpyridines.[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR associated drug resistant mutants in NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR associated drug resistant mutants in NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Nucleophilic Aromatic Substitution (SNAr) of Amines with 2-Chloro-5-(isopropylsulfonyl)pyridine

Target Audience: Researchers, Medicinal Chemists, and Process Scientists Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

The 2-amino-5-sulfonylpyridine scaffold is a highly privileged structural motif in medicinal chemistry, frequently utilized in the development of potent protein kinase inhibitors, including those targeting Anaplastic Lymphoma Kinase (ALK) and Focal Adhesion Kinase (FAK)[1]. The synthesis of these derivatives relies heavily on the Nucleophilic Aromatic Substitution (SNAr) of amines with 2-chloro-5-(isopropylsulfonyl)pyridine.

Understanding the causality of this reaction is critical for optimization. The SNAr reaction proceeds via an addition-elimination mechanism. The 5-isopropylsulfonyl group exerts a profound electron-withdrawing effect (both inductive

and mesomeric ). This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring, rendering the C2-position highly electrophilic. Upon nucleophilic attack by an amine, a negatively charged intermediate (the Meisenheimer complex) is formed. Recent computational and kinetic studies on 2-sulfonylpyridines confirm that the sulfonyl moiety is uniquely capable of stabilizing this delocalized anion, lowering the activation energy required for the rate-determining addition step[2]. Subsequent expulsion of the chloride leaving group restores aromaticity.

Figure 1: Addition-elimination SNAr mechanism via a stabilized Meisenheimer complex.

Reaction Optimization & Kinetics: The "Why" Behind the Protocol

Successful SNAr coupling requires precise tuning of the reaction environment. Do not treat the reagents as interchangeable; each choice serves a specific kinetic purpose:

• Solvent Selection (DMSO, NMP, DMF): Polar aprotic solvents are mandatory. Their high dielectric constants stabilize the polar transition state and the Meisenheimer complex. More importantly, because they lack hydrogen-bond donors, they leave the amine nucleophile "naked" and highly reactive.

• Base Selection (DIPEA, K₂CO₃, Cs₂CO₃): As the reaction proceeds, one equivalent of HCl is generated. If left unneutralized, HCl will protonate the unreacted starting amine, converting it into an ammonium salt which is entirely non-nucleophilic. A non-nucleophilic organic base like DIPEA (N,N-Diisopropylethylamine) or an inorganic carbonate acts as an acid scavenger, driving the reaction to completion.

• Temperature Control: The steric bulk of the amine dictates the thermal requirements. Primary aliphatic amines react readily at 80–100 °C. Conversely, sterically hindered secondary amines (e.g., piperidines or pyrrolidines) suffer from severe steric clash during the formation of the transition state, often requiring temperatures of 120–150 °C or microwave irradiation to overcome the activation barrier.

Quantitative Optimization Summary

Entry	Amine Type	Recommended Solvent	Acid Scavenger (Base)	Temp (°C)	Time (h)	Expected Yield (%)
1	Primary (Aliphatic)	DMSO	DIPEA (2.0 eq)	80	2 - 4	> 90%
2	Primary (Aromatic)	NMP	K₂CO₃ (2.5 eq)	100	6 - 8	75 - 85%
3	Secondary (Cyclic)	DMF	Cs₂CO₃ (2.0 eq)	120	12	60 - 70%
4	Secondary (Hindered)	NMP	DIPEA (3.0 eq)	150 (MW)	0.5	65 - 80%

Experimental Protocols

The following protocols are designed as self-validating systems. Analytical checkpoints and specific workup rationales are embedded to ensure reproducibility.

Protocol A: Standard Thermal SNAr (For Primary & Unhindered Amines)

Scale: 1.0 mmol

• Reaction Assembly: To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloro-5-(isopropylsulfonyl)pyridine (219.7 mg, 1.0 mmol, 1.0 eq) and the desired primary amine (1.2 mmol, 1.2 eq).

• Solvent & Base Addition: Suspend the reagents in anhydrous DMSO (3.0 mL). Add DIPEA (348 µL, 2.0 mmol, 2.0 eq) dropwise.

• Heating: Attach a reflux condenser and heat the mixture in an oil bath at 80 °C under a nitrogen atmosphere.

• Self-Validation (Monitoring): After 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. The reaction is complete when the starting material peak (m/z 219.0 [M+H]⁺) is fully depleted.

• Workup Rationale: Once complete, cool the mixture to room temperature. Pour the crude mixture slowly into 30 mL of rapidly stirring ice-cold water. Causality: DMSO and DIPEA salts are infinitely miscible with water, whereas the highly organic 2-amino-5-(isopropylsulfonyl)pyridine product will precipitate.

• Isolation: Filter the resulting precipitate through a Büchner funnel, wash with cold water (2 x 10 mL), and dry under high vacuum to afford the product.

Protocol B: Microwave-Assisted SNAr (For Hindered Secondary Amines)

Scale: 0.5 mmol

• Reaction Assembly: In a 5 mL microwave-safe vial, combine 2-chloro-5-(isopropylsulfonyl)pyridine (109.8 mg, 0.5 mmol, 1.0 eq), the hindered secondary amine (0.75 mmol, 1.5 eq), and anhydrous NMP (2.0 mL).

• Base Addition: Add DIPEA (261 µL, 1.5 mmol, 3.0 eq). Seal the vial with a crimp cap.

• Microwave Irradiation: Heat the vial in a microwave reactor at 150 °C for 30 minutes (Absorption level: High).

• Workup Rationale: Transfer the cooled mixture to a separatory funnel. Dilute with Ethyl Acetate (15 mL). Wash the organic layer with a 5% aqueous LiCl solution (3 x 10 mL). Causality: NMP is notoriously difficult to remove via standard aqueous washes; the addition of lithium chloride significantly increases the partition coefficient of NMP into the aqueous phase, ensuring a clean organic layer.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography if necessary.

Process Workflow & Decision Tree

Figure 2: Experimental workflow and decision tree for SNAr optimization and execution.

References[1] Title: US8039479B2 - Compounds and compositions as protein kinase inhibitors

Source: Google Patents URL: [2] Title: 2-Sulfonylpyridines as Tunable, Cysteine-Reactive Electrophiles Source: Journal of the American Chemical Society (JACS) URL: [Link]

Sources

• 1. US8039479B2 - Compounds and compositions as protein kinase inhibitors - Google Patents [patents.google.com]
• 2. 2-Sulfonylpyridines as Tunable, Cysteine-Reactive Electrophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Functionalization of 2-Chloro-5-(isopropylsulfonyl)pyridine

Executive Summary

This guide details the microwave-assisted synthesis and functionalization of 2-Chloro-5-(isopropylsulfonyl)pyridine (and related sulfonylpyridine analogs). This scaffold is a critical building block in the development of GPR119 agonists for the treatment of Type 2 Diabetes and metabolic disorders.

While traditional thermal heating for nucleophilic aromatic substitution (

) on chloropyridines often requires prolonged reaction times (12–24 hours) and high-boiling solvents, microwave irradiation significantly accelerates these transformations (10–40 minutes). The electron-withdrawing isopropylsulfonyl group at the C5 position activates the C2-chlorine, making this substrate an ideal candidate for rapid, microwave-mediated library generation.

Chemical Profile & Reactivity[1][2][3]

Structural Analysis

The reactivity of 2-Chloro-5-(isopropylsulfonyl)pyridine is governed by the synergistic electron-withdrawing effects of the pyridine nitrogen and the sulfonyl group.

• C2 Position (Electrophilic Center): The leaving group (Cl) is highly activated towards nucleophilic attack due to the inductive (

  ) and mesomeric ( ) effects of the sulfonyl group at the para-like C5 position.

• C5 Position (Activator): The isopropylsulfonyl moiety stabilizes the anionic Meisenheimer intermediate formed during

  , lowering the activation energy.

• Steric Considerations: The isopropyl group adds steric bulk compared to a methylsulfonyl group, potentially influencing solubility and packing but having minimal electronic impact on the distal C2 reaction center.

Mechanistic Pathway ( )

The reaction proceeds via an addition-elimination mechanism. Microwave irradiation provides rapid, uniform heating that helps overcome the energy barrier for the formation of the Meisenheimer complex, particularly with sterically hindered or weak nucleophiles.

Figure 1: Mechanism of Microwave-Assisted

on 2-Chloro-5-(isopropylsulfonyl)pyridine. The sulfonyl group stabilizes the transition state, allowing rapid substitution.

Experimental Protocols

Protocol A: Amination (C-N Bond Formation)

This protocol is optimized for primary and secondary amines, commonly used to attach piperidine or piperazine pharmacophores found in GPR119 agonists.

Reagents:

• Substrate: 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv)

• Nucleophile: Amine (1.2 – 1.5 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 equiv) or (2.0 equiv)

• Solvent: Acetonitrile (ACN) or NMP (N-Methyl-2-pyrrolidone)

Procedure:

• Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, dissolve the chloropyridine (0.5 mmol) in ACN (2 mL).

• Addition: Add the amine (0.6 mmol) followed by DIPEA (1.0 mmol). Cap the vial securely.

• Irradiation: Place in the microwave reactor.

  • Temperature: 120 °C – 150 °C

  • Time: 10 – 20 minutes

  • Mode: Dynamic (Standard)

  • Max Pressure: 250 psi

• Workup: Cool to room temperature.

  • If precipitate forms: Filter and wash with cold ether/water.

  • If homogeneous: Dilute with EtOAc (20 mL), wash with water (2 x 10 mL) and brine. Dry over

    and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc) is usually sufficient if the crude purity is <95%.

Table 1: Amination Optimization Matrix

Entry	Amine Type	Solvent	Base	Temp (°C)	Time (min)	Yield (%)
1	Piperidine (cyclic, 2°)	ACN	DIPEA	120	10	>95
2	Aniline (aromatic, 1°)	NMP	DIPEA	160	30	82
3	Isopropylamine (steric, 1°)	ACN		140	20	88
4	Morpholine (cyclic, 2°)	Water	None	100	15	90*

*Note: Water can be used as a "green" solvent for highly nucleophilic amines, exploiting the "on-water" effect.

Protocol B: Etherification (C-O Bond Formation)

Used for synthesizing alkoxypyridine derivatives.

Reagents:

• Substrate: 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv)

• Nucleophile: Alcohol/Phenol (1.2 equiv)

• Base: Cesium Carbonate (

  ) (2.0 equiv)

• Solvent: DMF or DMSO (Dry)

Procedure:

• Preparation: In a microwave vial, combine the alcohol/phenol (0.6 mmol) and

  (1.0 mmol) in dry DMF (2 mL). Stir at room temperature for 5 minutes to facilitate deprotonation.

• Addition: Add the chloropyridine (0.5 mmol). Cap the vial.

• Irradiation:

  • Temperature: 140 °C

  • Time: 20 minutes

  • Power: High absorption setting (due to polar solvent)

• Workup: Pour the mixture into ice water (20 mL). Extract with EtOAc (3 x 15 mL). Wash organic layer extensively with water to remove DMF.

• Purification: Silica gel chromatography.

Optimization & Troubleshooting

Microwave synthesis requires careful balancing of temperature and pressure. Use the following logic tree to optimize low-yielding reactions.

Figure 2: Optimization workflow for microwave-assisted

reactions.

Key Troubleshooting Tips:

• Pressure Limit: Acetonitrile generates significant pressure at >150°C. If higher temperatures are needed, switch to NMP or DMSO (lower vapor pressure).

• Hydrolysis: If a hydroxy-pyridine impurity (M+ - Cl + OH) is observed, ensure solvents are dry. The sulfonyl group makes the ring susceptible to hydrolysis by trace water at high temperatures.

• Decomposition: If the sulfonyl group is cleaved (rare but possible under extreme basic conditions), lower the temperature and extend the reaction time.

References

• GPR119 Agonist Scaffolds: Semple, G., et al. "Discovery of the first potent and orally efficacious agonist of the orphan G-protein coupled receptor 119." Journal of Medicinal Chemistry2008 , 51(19), 5919-5923.

• Microwave-Assisted

  Protocols: Kappe, C. O. "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition2004 , 43(46), 6250-6284.

• Reactivity of Sulfonyl Pyridines: Li, J. J. "Nucleophilic Aromatic Substitution." In Name Reactions in Heterocyclic Chemistry, Wiley, 2005 .

• General Protocol for Activated Pyridines: BenchChem Application Notes. "Protocol for Nucleophilic Substitution on the Pyridine Ring."

Technical Notes & Optimization

Technical Support Center: Optimizing SnAr Yields for 2-Chloro-5-(isopropylsulfonyl)pyridine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-chloro-5-(isopropylsulfonyl)pyridine. While the 5-isopropylsulfonyl group strongly activates the pyridine ring for Nucleophilic Aromatic Substitution (SnAr), researchers frequently encounter yield-limiting side reactions, incomplete conversions, or purification bottlenecks.

This guide synthesizes mechanistic causality with field-proven protocols to help you build robust, self-validating experimental workflows.

Mechanistic Causality: Why does this substrate behave the way it does?

In SnAr reactions, the rate-determining step is typically the addition of the nucleophile to the electron-poor aromatic ring to form a negatively charged intermediate known as the Meisenheimer complex [1]. For 2-chloro-5-(isopropylsulfonyl)pyridine, the strong electron-withdrawing nature of the sulfonyl group (-SO₂iPr) at the 5-position synergizes with the electronegative pyridine nitrogen to stabilize this anionic intermediate.

However, this hyper-activation is a double-edged sword. The same electronic factors that accelerate attack by your desired amine or thiolate also accelerate attack by adventitious water or hydroxide, leading to rapid hydrolysis (forming the undesired 2-hydroxy-5-(isopropylsulfonyl)pyridine byproduct).

Caption: Mechanistic pathway of SnAr showing the rate-limiting formation of the Meisenheimer complex.

Troubleshooting FAQs

Q1: I am seeing a high percentage of 2-hydroxy-5-(isopropylsulfonyl)pyridine instead of my desired product. How do I prevent this? A: This is the most common failure mode. The 2-chloro position is highly activated, making it extremely susceptible to hydrolysis by trace water in the presence of a base.

• Root Cause: Adventitious moisture in your solvent, hygroscopic bases (like K₂CO₃), or wet nucleophiles.

• Solution: Transition to a strictly anhydrous workflow. Use anhydrous polar aprotic solvents (DMF, NMP, or DMSO) [2]. Dry your inorganic bases in a vacuum oven at 120 °C overnight before use. If using liquid amines, distill them over CaH₂ or store them over activated 3Å molecular sieves. Ensure your reaction mixture has a water content of <100 ppm (verify via Karl Fischer titration).

Q2: My reaction with an aliphatic secondary amine stalls at 40-50% conversion. Adding more equivalents of amine doesn't help. What's wrong? A: Aliphatic secondary amines (e.g., piperidines, morpholines) are good nucleophiles but can suffer from steric hindrance, increasing the activation energy required to reach the Meisenheimer transition state.

• Root Cause: Insufficient thermal energy to overcome the steric barrier, or product inhibition (the HCl byproduct neutralizing your nucleophile).

• Solution: First, ensure you are using at least 2.5 equivalents of the amine, or 1.2 equivalents of the amine with 2.0 equivalents of a non-nucleophilic auxiliary base like N,N-Diisopropylethylamine (DIPEA). Second, elevate the temperature. If conventional heating at 80 °C stalls, switch to microwave irradiation at 120–150 °C for 15–30 minutes. Microwave synthesis provides rapid, super-heated profiles that frequently force stalled SnAr reactions to completion [2].

Q3: I am trying to couple a weak nucleophile (e.g., an aniline or a sterically hindered alcohol). The SnAr fails completely. What are my alternatives? A: Anilines and bulky alkoxides are often too weakly nucleophilic or too sterically encumbered to attack the 2-position efficiently, even with sulfonyl activation.

• Root Cause: The nucleophile's HOMO is too low in energy, or steric clash prevents the required trajectory for addition.

• Solution: Deprotonate the nucleophile first. For alcohols, use NaH to pre-form the alkoxide. For anilines, switch to a stronger base like Cs₂CO₃. If SnAr still fails, abandon the uncatalyzed route and utilize a Palladium-catalyzed Buchwald-Hartwig cross-coupling [2]. The oxidative addition of Pd(0) into the activated C-Cl bond is highly efficient and bypasses the Meisenheimer complex entirely.

Caption: Diagnostic workflow for resolving low yields in pyridine SnAr reactions.

Data Presentation: Optimization Matrix

To provide a self-validating system, use the following matrix to benchmark your initial reaction conditions based on empirical data.

Nucleophile Type	Recommended Solvent	Recommended Base	Temp / Method	Expected Yield Range	Common Pitfall
Primary Aliphatic Amine	THF or MeCN	DIPEA (2.0 eq)	25–60 °C (Conventional)	85–95%	Over-alkylation (rare)
Secondary Aliphatic Amine	DMF or NMP	K₂CO₃ (2.0 eq)	80–120 °C (Conventional)	70–90%	Steric stalling
Aryl Amine (Aniline)	1,4-Dioxane	Cs₂CO₃ (2.0 eq)	120–150 °C (Microwave)	40–75%	Poor nucleophilicity
Thiol (Aliphatic/Aryl)	MeCN	K₂CO₃ (1.5 eq)	25 °C (Conventional)	80–95%	Disulfide formation [3]
Alkoxide	THF	NaH (1.2 eq)	0 °C to 25 °C	60–85%	Competing elimination

Experimental Protocols

Protocol A: Standard SnAr with Aliphatic Amines

Causality note: This protocol uses DIPEA to scavenge HCl without introducing inorganic salts that might carry adventitious water, thereby preventing hydrolysis.

• Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-5-(isopropylsulfonyl)pyridine (1.0 mmol, 219.7 mg) in anhydrous DMF (5.0 mL) under an inert nitrogen atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 mmol, 348 µL) via a dry syringe.

• Nucleophile Addition: Slowly add the aliphatic amine (1.2 mmol) dropwise.

• Reaction: Heat the mixture to 80 °C using a precisely controlled oil block. Monitor the reaction via LC-MS or TLC (typically requires 4–8 hours).

• Workup: Cool to room temperature. Quench with saturated aqueous NaHCO₃ (15 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Microwave-Assisted SnAr for Hindered Nucleophiles

Causality note: Microwave irradiation rapidly achieves high activation energies, minimizing the time the substrate is exposed to potential side-reaction conditions [2].

• Preparation: To a 10 mL microwave-safe vial, add 2-chloro-5-(isopropylsulfonyl)pyridine (0.5 mmol, 109.8 mg), the hindered amine (0.75 mmol), and finely powdered, oven-dried K₂CO₃ (1.0 mmol, 138.2 mg).

• Solvent: Add anhydrous NMP (2.5 mL). Cap and seal the vial with a Teflon septum.

• Irradiation: Place the vial in a dedicated microwave synthesizer. Heat to 150 °C for 20 minutes with high stirring.

• Workup: Cool the vial using compressed air. Dilute the mixture with water (10 mL) and extract with MTBE (3 x 10 mL).

• Purification: Wash the organic layer with brine, dry over MgSO₄, concentrate, and purify via automated flash chromatography.

References

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at:[Link]

• Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. Available at:[Link]

Application Support Center: Troubleshooting 2-Chloro-5-(isopropylsulfonyl)pyridine Solubility &amp; Stability

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, working with highly activated heterocyclic building blocks requires looking beyond simple physical solubility.

The compound 2-Chloro-5-(isopropylsulfonyl)pyridine (CAS: 2386216-11-9) presents a classic paradox in solvent selection. While it appears physically soluble in both Dimethyl Sulfoxide (DMSO) and Methanol (MeOH), the underlying chemical interactions with these solvents are fundamentally different. This guide explains the causality behind common handling errors and provides self-validating protocols to ensure the integrity of your experimental data.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: My compound dissolved perfectly in Methanol, but my downstream assay failed, and LC-MS shows a mass shift. What happened?

The Diagnosis: You are not experiencing a solubility issue; you are experiencing solvent-induced degradation via Nucleophilic Aromatic Substitution (SNAr) .

The Causality: Methanol is a polar protic solvent that also acts as an oxygen nucleophile. Your compound features a chlorine atom at the 2-position of a pyridine ring. This position is naturally electron-deficient due to the inductive and resonance effects of the adjacent pyridine nitrogen. Furthermore, the isopropylsulfonyl group (-SO₂CH(CH₃)₂) at the 5-position is strongly electron-withdrawing, which further depletes electron density from the ring[1].

When dissolved in Methanol—especially if the solution is left at room temperature, heated, or exposed to trace amounts of base—the methanol attacks the highly electrophilic C2 carbon. This forms a negatively charged Meisenheimer complex, followed by the rapid elimination of the chloride ion[2]. Your compound has chemically converted into 2-methoxy-5-(isopropylsulfonyl)pyridine.

Q2: My 50 mM stock solution in DMSO was completely clear yesterday, but today there is a white precipitate at the bottom of the vial. Is it degrading?

The Diagnosis: The compound is likely intact, but the solvent has either locally frozen or absorbed atmospheric moisture.

The Causality: DMSO is a polar aprotic solvent that provides excellent chemical stability for highly activated electrophiles because it is non-nucleophilic. However, it has two physical vulnerabilities:

• High Freezing Point: DMSO freezes at 18.5 °C (65.3 °F)[3]. Many climate-controlled laboratories operate at or below 20 °C. Localized cold spots in your storage cabinet can cause the DMSO to partially solidify, forcing the compound out of solution.

• Hygroscopicity: DMSO is extremely hygroscopic and will rapidly absorb moisture from the air[4]. Because 2-Chloro-5-(isopropylsulfonyl)pyridine is highly hydrophobic, even a small percentage of absorbed water acts as an anti-solvent, causing the compound to "crash out" of the solution[5].

Part 2: Quantitative Data & Solvent Comparison

To guide your experimental design, the physical and chemical interactions of the compound with both solvents are summarized below.

Property / Metric	Dimethyl Sulfoxide (DMSO)	Methanol (MeOH)
Solvent Classification	Polar Aprotic	Polar Protic / Nucleophilic
Physical Solubility Limit	Very High (>100 mM)	High (~50 mM)
Chemical Stability	Excellent (Inert to SNAr)	Poor (High SNAr risk)
Primary Handling Risk	Freezing (<18.5 °C) & Water absorption	Covalent modification at C2 position
LC-MS Expected Mass	[M+H]⁺ ≈ 220.0 (Intact)	[M+H]⁺ ≈ 216.0 (Degraded methoxy adduct)
Application Recommendation	Primary choice for stock solutions	Avoid . Use Acetonitrile (MeCN) instead.

Part 3: Mechanistic & Troubleshooting Workflows

The following diagrams illustrate the logical relationships between solvent choice, chemical mechanisms, and troubleshooting steps.

Chemical stability and SNAr degradation pathways in Methanol vs. DMSO.

Troubleshooting workflow for precipitation issues in DMSO stock solutions.

Part 4: Standard Operating Procedure (SOP)

Protocol: Preparation of a Self-Validating 50 mM Anhydrous DMSO Stock Solution

To prevent both water-induced precipitation and degradation, stock solutions must be prepared under strictly controlled conditions. This protocol includes a built-in validation step to ensure system integrity.

Materials Required:

• 2-Chloro-5-(isopropylsulfonyl)pyridine powder

• Anhydrous DMSO (Water content ≤0.005%, packaged under Argon)

• Argon or Nitrogen gas line

• Amber glass vials with PTFE-lined caps

Step-by-Step Methodology:

• Thermal Equilibration: Before opening the anhydrous DMSO or the compound vial, allow them to equilibrate to room temperature (approx. 22–25 °C) in a desiccator. Causality: Opening cold vials pulls atmospheric moisture directly into the hygroscopic solvent and powder via condensation.

• Inert Atmosphere Purge: Flush the target amber glass vial with Argon gas for 10 seconds.

• Dissolution: Weigh the required mass of 2-Chloro-5-(isopropylsulfonyl)pyridine and transfer it to the vial. Add the calculated volume of Anhydrous DMSO to achieve a 50 mM concentration.

• Agitation: Vortex gently at 25 °C until completely clear. Do not use a heated sonicator bath exceeding 30 °C, as excessive heat can cause side reactions if trace impurities are present.

• Aliquot and Seal: Immediately divide the stock into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles. Purge the headspace of each aliquot with Argon before sealing tightly with a PTFE-lined cap.

• Storage: Store aliquots at -20 °C.

• System Validation (Critical Step): Before using an aliquot for a critical assay, thaw it at 25 °C. Take a 1 µL sample, dilute in 1 mL of Acetonitrile (NOT Methanol), and run a rapid LC-MS check.

  • Pass Criteria: A single major peak with an [M+H]⁺ mass of ~220.0 confirms intact compound.

  • Fail Criteria: A peak at [M+H]⁺ ~216.0 indicates nucleophilic degradation, while a peak at [M+H]⁺ ~202.0 indicates hydrolysis (conversion of the chloro group to a pyridone/hydroxyl group due to water contamination).

References

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism". Master Organic Chemistry. [Link]

• NPTEL. "Nucleophilic Aromatic Substitution". NPTEL Academic Courses. [Link]

• Wikipedia. "Dimethyl sulfoxide". Wikimedia Foundation.[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. archive.nptel.ac.in [archive.nptel.ac.in]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medjpps.com [medjpps.com]

Technical Support Center: Optimizing Temperature for Coupling 2-Chloro-5-(isopropylsulfonyl)pyridine

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize the temperature for coupling reactions involving 2-Chloro-5-(isopropylsulfonyl)pyridine. The inherent electronic properties of this substrate, namely the electron-deficient pyridine ring and the potential for the nitrogen lone pair to coordinate with metal catalysts, can present unique challenges.[1] Temperature is a critical parameter that can significantly influence reaction yield, selectivity, and the formation of byproducts.

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific problems you may encounter during your coupling reactions and provides actionable solutions grounded in mechanistic principles.

Q1: My coupling reaction with 2-Chloro-5-(isopropylsulfonyl)pyridine is showing low or no conversion. Should I increase the temperature?

Initial Checks: Before adjusting the temperature, it's crucial to systematically rule out other common causes of low yield.[1] Confirm the purity of your starting materials, as pyridine derivatives can be sensitive to air and moisture.[1] Ensure your reaction setup is under a properly inert and dry atmosphere.[1]

Temperature Optimization Strategy:

2-Chloropyridines are generally less reactive than their bromo or iodo counterparts and often necessitate higher temperatures to facilitate the oxidative addition step in palladium-catalyzed cross-coupling reactions.[2]

• Gradual Temperature Increase: If initial checks don't resolve the issue, a systematic increase in temperature is a logical next step. A typical starting range for Suzuki couplings with 2-chloropyridines is 80-120 °C.[2] It is advisable to increase the temperature in increments of 10-20 °C.

• Microwave Irradiation: For sluggish reactions, microwave-assisted synthesis can be a powerful tool to accelerate the reaction and improve yields by reaching higher temperatures rapidly and efficiently.[2][3][4]

• Catalyst System Evaluation: If increasing the temperature does not lead to a significant improvement, consider that your catalyst system may not be active enough. For electron-deficient substrates like 2-Chloro-5-(isopropylsulfonyl)pyridine, bulky and electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands are often required to promote the key steps of the catalytic cycle.[2][5]

Q2: I'm observing significant byproduct formation, including homocoupling of my coupling partner and decomposition of my starting material. Is the temperature too high?

Analysis of the Problem:

Elevated temperatures, while often necessary for activating the C-Cl bond, can also accelerate undesirable side reactions.[5] The formation of palladium black, which is aggregated and inactive palladium, is a common visual indicator of catalyst decomposition that can be triggered by high temperatures.[5][6]

Troubleshooting Steps:

• Lower the Reaction Temperature: The most direct approach is to reduce the reaction temperature. Even a modest decrease of 10-20 °C can sometimes significantly minimize side product formation without completely halting the desired reaction.

• Optimize Reaction Time: Running the reaction for the minimum time required for completion can help reduce the formation of temperature-induced byproducts. Monitor the reaction progress closely using techniques like TLC, LC-MS, or GC-MS.

• Re-evaluate the Catalyst and Ligand: Some catalyst systems are more thermally stable than others. If you suspect catalyst decomposition, consider switching to a more robust ligand that can better stabilize the palladium center at the required temperature.

• Check for Oxygen: In Sonogashira couplings, oxygen can promote the homocoupling of terminal alkynes.[7] Ensure your reaction is thoroughly deaerated.[7][8]

Experimental Protocol: Temperature Screening for a Suzuki-Miyaura Coupling

This protocol outlines a general procedure for systematically screening the optimal temperature for the Suzuki-Miyaura coupling of 2-Chloro-5-(isopropylsulfonyl)pyridine with a generic arylboronic acid.

Materials:

• 2-Chloro-5-(isopropylsulfonyl)pyridine

• Arylboronic acid

• Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)[1][2]

• Ligand (e.g., SPhos, XPhos)[2]

• Base (e.g., K₃PO₄, Cs₂CO₃)[2]

• Degassed solvent (e.g., dioxane/water, toluene/water)[2]

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a series of identical reaction vessels (e.g., Schlenk tubes or microwave vials), add the 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv), arylboronic acid (1.2-1.5 equiv), and base (2.0-3.0 equiv) under an inert atmosphere.[2]

• Catalyst Addition: In a separate vial, prepare a stock solution of the palladium precatalyst and ligand. Add the appropriate amount of the catalyst solution to each reaction vessel.

• Solvent Addition: Add the degassed solvent to each vessel.

• Heating: Place each vessel in a pre-heated reaction block or oil bath set to a different temperature (e.g., 80 °C, 90 °C, 100 °C, 110 °C, 120 °C).

• Monitoring: Stir the reactions vigorously and monitor their progress at regular intervals by taking small aliquots for analysis by TLC, LC-MS, or GC-MS.

• Analysis: Once the reactions are complete or a set time has passed, cool them to room temperature. Analyze the conversion and yield of the desired product in each reaction to determine the optimal temperature.

Q3: My Buchwald-Hartwig amination reaction is sluggish. What is a suitable temperature range to explore?

For Buchwald-Hartwig aminations, a typical temperature range to investigate is between 80-110 °C.[9] The choice of ligand is particularly critical in these reactions. Sterically hindered and electron-rich ligands are often necessary to facilitate the catalytic cycle.[10] If the reaction is still slow at elevated temperatures, screening different combinations of palladium precursors, ligands, and bases is recommended before pushing the temperature higher, which could lead to decomposition.[11]

Q4: In my Sonogashira coupling, I am getting low yields of the desired 2-alkynylpyridine. What temperature should I be using?

Sonogashira reactions can often be performed under relatively mild conditions, sometimes even at room temperature.[7][8] However, for a less reactive substrate like 2-Chloro-5-(isopropylsulfonyl)pyridine, heating is likely necessary. A good starting point would be in the range of 80-100 °C.[12] It's important to note that these reactions require a copper(I) co-catalyst in addition to the palladium catalyst.[8]

Frequently Asked Questions (FAQs)

Q: What is the general impact of the isopropylsulfonyl group on the reactivity of the 2-chloropyridine?

A: The isopropylsulfonyl group is strongly electron-withdrawing. This property deactivates the pyridine ring towards electrophilic aromatic substitution but can activate the C-Cl bond towards nucleophilic aromatic substitution and oxidative addition in palladium-catalyzed cross-coupling reactions.

Q: Can the pyridine nitrogen interfere with the coupling reaction?

A: Yes, the lone pair of electrons on the pyridine nitrogen can coordinate to the metal catalyst (e.g., palladium), potentially forming inactive species and inhibiting the catalytic cycle.[1][5] The use of bulky ligands can help to mitigate this issue by sterically shielding the metal center.[1] In some cases, the use of a protecting group on the pyridine nitrogen, such as forming a pyridine N-oxide, can be a viable strategy.[1]

Q: Is there a general trend for reactivity of halopyridines in cross-coupling reactions?

A: Yes, the reactivity generally follows the order of bond strength: I > Br > OTf > Cl.[12][13] Therefore, 2-chloropyridines are typically the least reactive among the halopyridines and often require more forcing conditions, including higher temperatures and more active catalyst systems.[2]

Q: How can I visually tell if my reaction temperature is too high?

A: A common visual sign of a reaction running too hot is a change in color to dark brown or black, which can indicate the formation of palladium black (finely divided, inactive palladium metal) or decomposition of the organic substrates.[5][6]

Data Summary Table

Coupling Reaction Type	Typical Temperature Range (°C)	Key Considerations
Suzuki-Miyaura	80 - 120[2][14]	Requires a base for activation of the boronic acid.[15] Water is often used as a co-solvent.[2]
Buchwald-Hartwig Amination	80 - 110[9]	Highly dependent on the choice of ligand and base.[10]
Sonogashira	Room Temperature - 100[8][12]	Requires a copper(I) co-catalyst.[8] Anhydrous and anaerobic conditions are often necessary.[16]
Stille	Reflux in THF or Toluene	Arenesulfonyl chlorides have been shown to be more reactive than aryl chlorides in Stille couplings.[17]

Visualizing the Workflow

Troubleshooting Flowchart for Low Conversion

Caption: A decision-making workflow for troubleshooting low conversion.

General Experimental Workflow for Coupling Reactions

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. depts.washington.edu [depts.washington.edu]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 14. schroeder.scs.illinois.edu [schroeder.scs.illinois.edu]
• 15. Suzuki Coupling [organic-chemistry.org]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. Palladium-catalyzed Stille cross-couplings of sulfonyl chlorides and organostannanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification methods for 2-Chloro-5-(isopropylsulfonyl)pyridine derivatives

Technical Support Center: Purification of 2-Chloro-5-(isopropylsulfonyl)pyridine

Executive Summary

2-Chloro-5-(isopropylsulfonyl)pyridine is a critical electrophilic building block, often utilized in the synthesis of GPR119 agonists and other metabolic disease targets. Its purification presents a unique dichotomy: the sulfonyl group imparts significant polarity and crystallinity, while the 2-chloro substituent is activated toward nucleophilic aromatic substitution (

) and hydrolysis.

This guide addresses the three most common failure modes:

• Incomplete Oxidation: Persistent sulfoxide contamination.

• Chemical Instability: Hydrolysis to the pyridone (2-hydroxy) species.

• Process Failures: Oiling out during crystallization.

Part 1: The Troubleshooting Center (FAQ Format)

Q1: I have 3-5% sulfoxide impurity remaining after oxidation. It co-elutes on TLC/HPLC. How do I remove it without a column?

Diagnosis: The oxidation of the precursor sulfide (2-chloro-5-(isopropylthio)pyridine) often stalls at the sulfoxide stage. Sulfoxides and sulfones have similar polarities, making separation difficult. The Fix: The "Cleanup Oxidation" or Selective Crystallization.

• Option A (Chemical Cleanup): Do not attempt to separate. Instead, drive the reaction to completion. Resuspend the crude material in a biphasic system (DCM/Water) and add 0.2 equivalents of KMnO4 or additional Oxone®. The sulfoxide reacts much faster than the impurities.

• Option B (Solvent Wash): Sulfoxides are generally more soluble in water/alcohol mixtures than their corresponding sulfones.

  • Protocol: Slurry the solid in cold 10% aqueous methanol. The sulfoxide is likely to dissolve, while the lipophilic isopropyl sulfone remains solid. Filter and wash with water.

Q2: My product is turning yellow/orange during recrystallization in Ethanol. NMR shows a new set of peaks.

Diagnosis: You are likely witnessing a Nucleophilic Aromatic Substitution (

) . The C5-sulfonyl group is strongly electron-withdrawing, activating the C2-chlorine. If you heat this compound in a nucleophilic solvent (like EtOH) in the presence of even trace base, you will form the 2-ethoxy ether , displacing the chloride. The Fix:

• Immediate Action: Switch to non-nucleophilic solvents for heating steps. Use Toluene/Heptane or Isopropyl Acetate (IPAc) .

• If using alcohols: Ensure the pH is strictly neutral or slightly acidic (pH 5-6). Never add base to the crystallization mother liquor.

Q3: The compound "oils out" instead of crystallizing.

Diagnosis: The isopropyl group adds rotational freedom and lipophilicity, lowering the melting point compared to methyl analogs. Impurities (sulfoxides) act as plasticizers, preventing lattice formation. The Fix:

• Seeding: You must generate a seed. Take 50 mg of oil, dissolve in minimal diethyl ether, and scratch the vial vigorously while cooling in dry ice.

• The Two-Solvent Approach: Dissolve in a "good" solvent (DCM or EtOAc) at room temperature. Slowly add a "bad" solvent (Heptane) until cloudiness persists. Do not heat. Let it stand in the fridge.

Part 2: Validated Purification Protocols

Method A: High-Purity Crystallization (Recommended for >5g Scale)

Best for removing trace sulfoxide and protecting the chloro-handle.

Parameter	Specification	Rationale
Primary Solvent	Isopropyl Acetate (IPAc) or Ethyl Acetate	Solubilizes the sulfone; non-nucleophilic (prevents ).
Anti-Solvent	n-Heptane	Induces controlled precipitation; miscible with esters.
Temperature	50°C (Dissolution) 20°C (Hold) 0°C (Filter)	Gentle heating avoids thermal hydrolysis of the C-Cl bond.
Concentration	5-7 Volumes (mL/g)	Sulfones are moderately soluble; too dilute reduces yield.

Step-by-Step:

• Dissolve crude solid in 5 volumes of IPAc at 50°C.

• Optional: If colored impurities are present, treat with activated charcoal (5 wt%) for 15 mins, then filter hot through Celite.

• Cool to room temperature (20-25°C) with slow stirring (200 rpm).

• Add n-Heptane dropwise until a persistent haze forms (approx. 2-3 volumes).

• Add seed crystals (0.1 wt%).

• Cool to 0-5°C over 2 hours.

• Filter and wash with cold 1:1 IPAc/Heptane.

Method B: Flash Chromatography (R&D Scale <1g)

Best for separating the hydrolysis byproduct (2-pyridone).

• Stationary Phase: Silica Gel (40-63 µm).

• Mobile Phase A: n-Heptane.

• Mobile Phase B: Ethyl Acetate (EtOAc).

• Gradient:

  • 0-10% B (2 CV): Elute non-polar impurities.

  • 10-40% B (10 CV): Product Elution (typically ~25-30% B).

  • 40-100% B: Elute polar sulfoxides and pyridones.

• Detection: UV at 254 nm (Pyridine ring) and 220 nm (Sulfone absorption).

Part 3: Visualizing the Chemistry

Diagram 1: Impurity Formation Pathways

Understanding where your impurities come from is half the battle.

Caption: Reaction pathway showing the sequential oxidation and the two critical degradation routes (Hydrolysis and SNAr) activated by the sulfonyl group.[1][2]

Diagram 2: Purification Decision Tree

Follow this logic to select the correct method.

Caption: Decision matrix for selecting purification method based on analytical data.

Part 4: Scientific Grounding & References

Key Mechanism Note: The reactivity of the 2-chloropyridine moiety is significantly altered by the 5-sulfonyl group. Standard 2-chloropyridines are relatively stable, but the electron-withdrawing sulfone at the para-position (relative to the nitrogen) creates a "push-pull" system that lowers the activation energy for nucleophilic attack at the C2 position [1]. This necessitates the strict avoidance of basic conditions during purification.

References:

• Reactivity of Chloropyridines: Hydrolysis kinetics for 2-chloropyridine in supercritical water. (Demonstrates the baseline stability and hydrolysis pathways of the chloropyridine scaffold).

• Sulfone Purification: Method of eliminating sulfone analog in the synthesis of pyridine-benzimidazole sulfoxides.[3] (WO2003062223A1). (Provides industrial protocols for separating sulfoxides from sulfones via selective solubility).

• Synthesis & Handling: Process for the preparation of 2-chloro-5-chloromethyl-pyridine.[1][4][5][6][7][8] (US5329011A). (Details the handling of sensitive 2-chloro-5-substituted pyridines and workup precautions).

• Oxidation Selectivity: The Selective Oxidation of Sulfides to Sulfoxides or Sulfones.[9] (Discusses the control of oxidation states to minimize sulfoxide impurities).

Sources

• 1. Synthesis method of 2-chloro-5-chloromethyl pyridine - Eureka | Patsnap [eureka.patsnap.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2003062223A1 - A method of eliminating sulfone analog in the synthesis of pyridine-benzimidazole sulfoxides - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. 2-Chloro-5-(chloromethyl)pyridine | 70258-18-3 [chemicalbook.com]
• 6. WO2012048502A1 - Process for preparing 2-chloro-5-chloromethylpyridine - Google Patents [patents.google.com]
• 7. data.epo.org [data.epo.org]
• 8. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 9. Sulfone synthesis by oxidation [organic-chemistry.org]

Technical Support: Isopropylsulfonyl Group Stability &amp; Optimization

Case ID: #ISO-SO2-STAB-001 Status: Active Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The isopropylsulfonyl group (

) is a robust moiety often employed in medicinal chemistry as a bioisostere for carbonyls or to modulate metabolic stability and solubility. While generally resistant to hydrolysis and oxidation, it exhibits specific vulnerabilities under basic conditions that are often overlooked during route design.

This guide addresses the two primary failure modes:

• Nucleophilic Aromatic Substitution (

  ): Displacement of the entire sulfonyl group by nucleophilic bases (e.g., alkoxides, amines) in electron-deficient systems.
• -Deprotonation: Abstraction of the methine proton by strong, non-nucleophilic bases (e.g., -BuLi, LDA), leading to unintended alkylation or side reactions.

Chemical Stability Matrix

The following table summarizes the stability of the isopropylsulfonyl group across standard basic regimes. Use this for rapid reagent selection.

Base Class	Examples	Stability Status	Technical Notes
Aqueous Inorganic Bases	NaOH, KOH, , Cs	High	Stable to hydrolysis even at elevated temperatures. The bond is robust against attack in aliphatic systems.
Nucleophilic Bases	NaOMe, NaOEt, Hydrazine	Conditional	HIGH RISK if attached to electron-poor heteroaromatics (e.g., pyridine, pyrimidine). The sulfonyl group acts as a leaving group ( ).
Strong Non-Nucleophilic Bases	LDA, LiHMDS, -BuOK	Moderate	Risk of -deprotonation ( ). Can form carbanions that react with electrophiles or undergo elimination if -leaving groups are present.
Organolithiums	-BuLi, -BuLi	Low	Will rapidly deprotonate the -methine position. Requires cryogenic protection or alternative directing groups.

Critical Instability Modes (Deep Dive)

Issue A: The "Vanishing" Sulfone ( Displacement)

Symptom: You treated a heteroaryl isopropyl sulfone with Sodium Methoxide (NaOMe) to cleave an ester elsewhere in the molecule, but the sulfone group was replaced by a methoxy group.

Mechanism: In electron-deficient aromatic systems (e.g., 2- or 4-substituted pyridines), the sulfonyl group is an excellent leaving group—often superior to halides due to its high electron-withdrawing capability and the stability of the resulting sulfinate anion (

).

Visualizing the Failure Mode:

Figure 1: Mechanism of Nucleophilic Aromatic Substitution (

) where the isopropylsulfonyl group acts as a leaving group.

Troubleshooting/Prevention:

• Switch Bases: Use non-nucleophilic bases like LiOH or KOtBu (steric bulk prevents attack) for ester hydrolysis.

• Temperature Control:

  rates drop significantly below 0°C.

Issue B: Unintended -Lithiation

Symptom: Deuterium quenching studies show deuterium incorporation at the isopropyl methine position, or yield is lost to polymerization.

Causality: The

of the -proton in an isopropyl sulfone is approximately 32-33 (DMSO scale). While less acidic than a methyl sulfone ( ) due to the inductive destabilization of the carbanion by the methyl groups, it is still vulnerable to deprotonation by alkyl lithiums.

Troubleshooting Guide (FAQ)

Q1: I need to perform a lithiation on my aromatic ring. Will the isopropylsulfonyl group survive

-BuLi?

• Answer: Likely not without precautions.[1]

  -BuLi will deprotonate the -position of the sulfone competitively with the ring protons.

• Solution:

  • Use LDA: If your ring proton is significantly more acidic (

    ), use LDA at -78°C. LDA is bulky and less aggressive than -BuLi.

  • In-situ Protection: Not applicable for sulfones. You must rely on kinetic selectivity (fast lithiation of the ring at low temp) vs. thermodynamic deprotonation of the sulfone.

Q2: Can I use the isopropylsulfonyl group as a temporary protecting group?

• Answer: Yes, but removal can be challenging.

• Removal Protocol: Reductive desulfonylation is required. Standard methods include Na(Hg) amalgam (classic, toxic) or

  (modern, greener). It does not come off with acid or mild base.

Q3: Why is my isopropyl sulfone stable in NaOH but degrades in NaOMe?

• Answer: This confirms the mechanism is

  (substitution), not hydrolysis.[2] Hydroxide ( ) is a poorer nucleophile for in organic solvents compared to Methoxide ( ), and water often suppresses by solvating the nucleophile.

Experimental Protocols

Protocol A: Base Compatibility Stress Test

Use this protocol to validate stability before scaling up.

• Preparation: Dissolve 0.1 mmol of substrate in 0.5 mL of solvent (THF for anhydrous bases, MeOH/Water for aqueous).

• Standard: Retain an aliquot as a

  LCMS standard.

• Screening:

  • Vial A (Mild): Add 2 eq.

    , stir at RT for 4h.

  • Vial B (Nucleophilic): Add 1.5 eq. NaOMe (0.5M in MeOH), stir at RT for 1h.

  • Vial C (Strong): Add 1.1 eq. LiHMDS at -78°C (THF), hold 30 min, quench with

    .

• Analysis: Run LCMS.

  • Vial B Check: Look for M-SO2iPr+OMe mass shift.

  • Vial C Check: Look for M+1 (Deuterium incorporation) to assess

    -acidity.

Protocol B: Workflow Decision Tree

Figure 2: Decision support tree for assessing reaction risks involving isopropylsulfonyl groups.

References

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463.

  • Establishes the pKa scale for sulfones in DMSO (Methyl sulfone pKa ~31).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. Authoritative text on Nucleophilic Aromatic Substitution ( ) mechanisms regarding sulfones as leaving groups.

• Nejanj, A., et al. (2020). Synthesis of Alkyl Aryl Sulfones via Reaction of N-Arylsulfonyl Hydroxyamines with Electron-Deficient Alkenes.[3] Molecules, 25(18), 4223.

  • Demonstrates stability and synthesis conditions for alkyl aryl sulfones.

• Blakemore, P. R. (2002). The modified Julia olefination: alkene synthesis via the condensation of metallated heteroaryl sulfones with carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1, (23), 2563-2585.

  • Details the metallation of sulfones and the stability of the -carbon anion.

Sources

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. Sulfonic acid - Wikipedia [en.wikipedia.org]
• 3. Synthesis of Alkyl Aryl Sulfones via Reaction of N-Arylsulfonyl Hydroxyamines with Electron-Deficient Alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Chloropyridine Sulfones

Current Status: Operational Topic: Palladium-Catalyzed Cross-Coupling of Chloropyridine Sulfones Ticket Priority: High (Difficult Substrate Class)

Welcome to the Technical Support Center

You are likely here because your standard "go-to" conditions (e.g., Pd(PPh3)4 or Pd(dppf)Cl2) failed to convert your chloropyridine sulfone, or you obtained the wrong product.

The Core Challenge: Chloropyridine sulfones represent a "double-edged sword" in catalysis. The sulfone (

) is a potent electron-withdrawing group (EWG).

• The Good: It dramatically lowers the LUMO energy of the C-Cl bond, facilitating rapid Oxidative Addition (OA) .

• The Bad: It renders the ring highly susceptible to Nucleophilic Aromatic Substitution (

  ) , leading to background side reactions without palladium.

• The Ugly: The pyridine nitrogen can coordinate to Pd(II) intermediates, creating a thermodynamic sink (catalyst poisoning), although the sulfone's EWG nature partially mitigates this by reducing N-basicity compared to unsubstituted pyridines.

Module 1: Catalyst Selection Matrix

Do not guess. Use this matrix to select your "Hardware" (Ligand/Precatalyst) based on the position of the chlorine relative to the nitrogen.

Feature	2-Chloropyridine Sulfones	3-Chloropyridine Sulfones	4-Chloropyridine Sulfones
Reactivity Profile	Hyper-Active. Activated by both N and Sulfone.	Deactivated. Meta to N; relies solely on Sulfone for activation.	Active. Activated by N and Sulfone.
Primary Failure Mode	(Base attacks Cl directly).	Failed Oxidative Addition (Stalled reaction).	Catalyst Poisoning (Formation of Pd-N species).
Recommended Ligand (Suzuki)	XPhos or CataCXium A (High activity, bulky).	SPhos or Amphos (Electron-rich to force OA).	XPhos or RuPhos (Steric bulk prevents N-binding).[1]
Recommended Ligand (Buchwald)	BrettPhos (Selective for Pd-coupling over ).	tBuBrettPhos or AdBrettPhos .	RuPhos (Excellent for secondary amines).
Precatalyst Source	Pd-G4 (Gen 4 Palladacycles).	Pd-G3/G4 or Pd(OAc)2 + Ligand.	Pd-G4 (Crucial to avoid induction period).

Technical Insight: For 2-chloro substrates, the reaction is often a race between the Pd-cycle and background displacement. You generally need a highly active precatalyst (G3/G4) to ensure the Pd cycle wins that race.

Module 2: Troubleshooting Guides (Diagnostics)

Issue A: "My reaction mixture turned black immediately and I see no conversion."

• Diagnosis: Catalyst Decomposition ("Pd Black" formation).[2] The oxidative addition was too slow, or the active Pd(0) species was destabilized.

• Root Cause: The pyridine nitrogen or the sulfone oxygens might be chelating the metal in an unproductive geometry.

• Solution:

  • Switch to a Precatalyst: Move from Pd2(dba)3 to a Buchwald G4 precatalyst . This releases the active L-Pd(0) species directly upon base activation.

  • Increase Ligand/Pd Ratio: If generating in situ, use a 2:1 or 3:1 L:Pd ratio to ensure the metal is ligated.

Issue B: "I isolated the product, but the amine/nucleophile attacked the wrong spot (or displaced the sulfone)."

• Diagnosis: Regioselectivity Failure /

  Competition.

• Root Cause: The base used was too nucleophilic or the temperature was too high, allowing the reagent to attack the ring directly, bypassing the catalyst.

• Solution:

  • Change the Base: Stop using alkoxides (NaOtBu, NaOMe). Switch to weak, inorganic bases like

    (anhydrous) or .

  • Solvent Switch: Use non-polar solvents (Toluene) over polar aprotic solvents (DMF/DMSO), as polar solvents accelerate

    .

Issue C: "I see the 'Hydrodehalogenated' product (Cl replaced by H)."

• Diagnosis: Reduction of the C-Cl bond.

• Root Cause: Slow Reductive Elimination (RE). If the coupling partner is bulky or the cycle stalls, the Pd-Ar intermediate undergoes

  -hydride elimination (from ligands or solvent) or protodepalladation.

• Solution:

  • Ligand Tuning: Use a ligand with a smaller bite angle or different sterics to encourage RE (e.g., switch from XPhos to SPhos).

  • Scavenge Water: Ensure strict anhydrous conditions; water is a proton source for this side reaction.[1]

Module 3: Visualizing the Decision Logic

The following logic tree guides your ligand selection process to minimize trial-and-error.

Caption: Decision tree for ligand selection based on the specific challenges of chloropyridine isomers.

Module 4: Standardized Protocols

These protocols are designed to be "self-validating." If the color changes described do not occur, abort and troubleshoot (usually oxygen ingress).

Protocol A: Suzuki-Miyaura Coupling (Difficult Substrates)

Target: 2-chloropyridine-4-sulfone derivatives.

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.5 equiv[3]

• Catalyst: XPhos Pd G4 (2-5 mol%)[4]

• Base:

  (3.0 equiv, finely ground)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step:

• The "Dry" Mix: In a vial, combine substrate, boronic acid, and base. Critical: Do not add catalyst yet.

• Degas: Seal vial. Evacuate and backfill with Argon (

  ).[4]

• Solvent Prep: Sparge the Dioxane/Water mix with Argon for 15 mins.

• Catalyst Addition: Under positive Argon flow, add XPhos Pd G4 .

• Reaction: Inject solvent. Heat to 80°C.

  • Observation: The solution should turn from orange/red (active catalyst) to dark brown/black only upon completion. If it turns black immediately upon heating, oxygen was present.

Protocol B: Buchwald-Hartwig Amination (SNAr Suppression)

Target: Coupling secondary amines without background substitution.

Reagents:

• Substrate: 1.0 equiv

• Amine: 1.2 equiv[5]

• Catalyst: RuPhos Pd G4 (2 mol%)

• Base:

  (2.5 equiv) — Note: We avoid NaOtBu to prevent SNAr.

• Solvent: Toluene (Anhydrous)

Step-by-Step:

• Prep: Flame-dry the Schlenk tube. Cool under Argon.

• Load: Add Substrate, Base, and RuPhos Pd G4 in the glovebox (preferred) or under strict Schlenk technique.

• Liquid Addition: Add Amine and Toluene via syringe.

• Activation: Heat to 100°C.

  • Why Toluene? It suppresses the background SNAr reaction which is accelerated in polar solvents like DMF.

  • Why RuPhos? It is exceptionally good at preventing the pyridine nitrogen from binding to the Pd center.

Module 5: Mechanistic Logic (The "Why")

Understanding the competition between the catalytic cycle and the "Death Spiral" (Poisoning) is vital.

Caption: The kinetic competition between productive oxidative addition and non-productive nitrogen coordination.

References

• Buchwald, S. L., et al. (2008). "Ligands for Palladium-Catalyzed C-N, C-O, and C-C Bond Forming Reactions." Chemical Science.

• Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active Catalyst for the Kumada-Tamao-Corriu Cross-Coupling Reaction." Chemistry - A European Journal.

• Hartwig, J. F. (2011). "Evolution of C–H Bond Functionalization from Methane to Complex Molecules." Nature.

• Glorius, F., et al. (2010). "Mechanism of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction." Angewandte Chemie International Edition.

• Malinowski, J. T., et al. (2020). "Practical Guide to Catalyst Selection for the Suzuki-Miyaura Reaction." Organic Process Research & Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification Strategies for 2-Chloro-5-(isopropylsulfonyl)pyridine (CISP) Reactions

Welcome to the Process Chemistry & Scale-Up Support Center. As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding the isolation of products synthesized from 2-chloro-5-(isopropylsulfonyl)pyridine (CISP). This highly electrophilic building block is a staple in nucleophilic aromatic substitution (SNAr) and cross-coupling reactions[1]. However, driving these reactions to 100% conversion is often challenging due to steric hindrance from the bulky isopropyl group or competing side reactions. Consequently, researchers are frequently left with unreacted CISP in their crude mixtures.

Here, we break down the causality behind the separation challenges and provide self-validating, field-proven protocols to ensure high-purity product isolation.

FAQ & Troubleshooting Guides

Q1: Why does unreacted CISP co-elute with my product during standard silica gel chromatography? Expert Insight: The co-elution phenomenon is driven by the dominating dipole moment of the sulfonyl group. In normal-phase chromatography, the strong hydrogen-bond accepting nature of the

moiety heavily dictates the retention factor ( ). Whether your product is a secondary amine, an ether, or a cross-coupled aryl species, the retention behavior is anchored by the shared isopropylsulfonyl motif. Instead of relying on subtle polarity differences, we must exploit orthogonal physicochemical properties—specifically, acid-base behavior.

Q2: My SNAr reaction with an amine left 15% unreacted CISP. What is the most reliable method to separate them? Expert Insight: The most elegant and scalable solution is an Acid-Base Liquid-Liquid Extraction . This method relies on the drastic difference in the acid dissociation constants (

) between the starting material and the product.

Causality: The basicity of a pyridine ring is dictated by the availability of the nitrogen lone pair. Unsubstituted pyridine has a

of ~5.2. The addition of a strongly electron-withdrawing chlorine atom at the 2-position pulls electron density away via the inductive effect (-I), plummeting the to 0.49[2]. The further addition of the electron-withdrawing sulfonyl group at the 5-position depresses the even further (estimated < 0). Thus, CISP is essentially neutral in dilute aqueous acid.

Conversely, when CISP reacts with an amine, the resulting 2-aminopyridine derivative benefits from the strong resonance-donating effect (+R) of the exocyclic nitrogen. This lone pair delocalizes into the ring, significantly increasing electron density on the pyridine nitrogen, raising the

to approximately 6.86[3].

Self-Validating Protocol: By washing the crude mixture with 1.0 M HCl, the product will quantitatively protonate and partition into the aqueous layer, while the unreacted CISP remains entirely in the organic layer.

Step-by-Step Methodology: Acid-Base Extraction Workflow

• Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane, 10 mL/g of crude).

• Acidic Wash: Add an equal volume of 1.0 M aqueous HCl. Vigorously stir or shake for 5 minutes to ensure complete protonation of the basic product.

• Phase Separation: Allow the layers to separate. The aqueous layer now contains the protonated product. The organic layer contains the unreacted CISP and non-basic impurities.

• Validation Check: Spot both layers on a TLC plate. The organic layer should show the high-

  CISP spot, while the aqueous layer (spotted directly) will show the product stuck at the baseline. This self-validates the phase distribution before proceeding.

• Basification: Cool the separated aqueous layer in an ice bath (0-5 °C). Slowly add 2.0 M NaOH dropwise until the pH reaches 10-12. (Caution: Exothermic neutralization).

• Product Recovery: Extract the basified aqueous layer with fresh Ethyl Acetate (3 x 5 mL/g).

• Drying & Concentration: Dry the combined organic extracts over anhydrous

  , filter, and concentrate under reduced pressure to yield the pure 2-aminopyridine derivative.

Acid-Base extraction workflow exploiting the pKa differential between CISP and SNAr products.

Q3: What if my product is an ether (from an alkoxide SNAr) and is NOT basic? Expert Insight: If the product lacks a basic amine group, the

of the product will be nearly identical to the starting material, rendering acid-base extraction useless. In this scenario, we employ Chemical Scavenging .

Causality: CISP is highly electrophilic at the 2-position. We can introduce a highly reactive, highly polar primary amine (e.g., ethanolamine) or a solid-supported amine (e.g., polymer-bound piperidine) at the end of the reaction. The scavenger will rapidly consume the unreacted CISP via SNAr, converting it into a species with drastically different physical properties.

Self-Validating Protocol:

• Scavenger Addition: To the crude reaction mixture (still in the reaction solvent), add 2.0 equivalents (relative to the estimated unreacted CISP) of polymer-bound piperidine resin.

• Incubation: Stir the suspension at 60 °C for 2-4 hours.

• Filtration: Filter the mixture through a sintered glass funnel. The unreacted CISP is now covalently bound to the resin and is physically removed.

• Concentration: Concentrate the filtrate to yield the pure ether product.

Quantitative Data Presentation

To assist in your experimental design, the following table summarizes the critical physicochemical parameters governing these separations.

Compound Class	Representative Structure	Conjugate Acid	Dominant Electronic Effect	Recommended Purification Strategy
Starting Material	2-Chloropyridine	0.49	Strong Inductive (-I)	N/A (Target for removal)
Starting Material	2-Chloro-5-sulfonylpyridine	< 0.0 (Est.)	Inductive (-I) + Resonance (-R)	Scavenging / Acid-Base
SNAr Product	2-Aminopyridine	6.86	Strong Resonance (+R)	Acid-Base Extraction
SNAr Product	2-Alkoxypyridine	~2.0 - 3.0	Weak Resonance (+R)	Chemical Scavenging

Table 1: Physicochemical properties dictating the separation logic for 2-chloropyridine derivatives.

References[1] Title: Identification of 2‐Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 109-09-1 | CAS DataBase [m.chemicalbook.com]
• 3. epa.gov [epa.gov]

Reference Data & Comparative Studies

Spectroscopic Fingerprinting: Distinguishing Sulfonyl and Chloropyridine Moieties in Drug Discovery

Executive Summary

In medicinal chemistry, the sulfonyl group (

) and the chloropyridine scaffold are pharmacophores frequently co-located in bioactive molecules (e.g., COX-2 inhibitors, sulfonamide antibiotics). Accurate structural validation of these moieties is critical during Structure-Activity Relationship (SAR) studies.

This guide objectively compares the FTIR spectral signatures of these "Target Moieties" against their structural "Alternatives" (interfering groups like sulfoxides, sulfonates, and unsubstituted pyridines). Unlike standard textbook lists, this document focuses on differential diagnosis —how to prove presence and exclude mimics using self-validating spectral logic.

Part 1: The Sulfonyl Moiety ( )

Target vs. Alternative: The Oxidation State Distinction

The sulfonyl group is characterized by two oxygen atoms bonded to a sulfur atom. Its primary identification relies on the coupling of these oscillators, creating a distinct "doublet" pattern (Asymmetric and Symmetric stretching).

1. The Target Signal: Sulfonyl ( )

• Asymmetric Stretch (

  ): . This is a strong, sharp band.

• Symmetric Stretch (

  ): . Also strong, often splitting into multiple bands if the group is aromatic.

• Mechanistic Insight: The high polarity of the

  bond results in large dipole moment changes during vibration, leading to intense absorption bands that dominate the fingerprint region.

2. The Alternative: Sulfoxide ( )

Researchers often confuse sulfones with sulfoxides during oxidation reactions.

• Differentiation: Sulfoxides lack the "doublet." They exhibit a single strong band at a lower frequency (

  ).

• Diagnostic Rule: If you see a strong band at 1050 cm⁻¹ but lack the 1300/1150 pair, you have likely under-oxidized your sulfide to a sulfoxide rather than a sulfone.

3. The Alternative: Sulfonate ( )

• Differentiation: In salt forms (sulfonates), the

  bonds become equivalent due to resonance. The bands broaden significantly and shift slightly lower ( broad envelope), losing the sharp "doublet" definition of the non-ionic sulfonyl.

Part 2: The Chloropyridine Scaffold

Target vs. Alternative: Ring Electronics and Halogen Mass

Distinguishing a chloropyridine from a simple pyridine or a chlorobenzene requires analyzing the perturbation of the aromatic ring vibrations by the electronegative nitrogen and the heavy halogen atom.

1. The Target Signal: Chloropyridine[1]

• C-Cl Stretch:

  .

  • Note: While aliphatic C-Cl is often 600-800 cm⁻¹, attaching Cl to an aromatic ring couples the stretch with ring deformations. In 2-chloropyridines, this often appears as a sharp, medium-intensity band near 730-760 cm⁻¹.

• Pyridine Ring Vibrations (C=N / C=C):

  • Quadrant Stretching:

    and .

  • The "Breathing" Mode: Unsubstituted pyridine "breathes" (symmetric ring expansion) at

    . Chlorine substitution shifts this band or splits it, often moving it to depending on the substitution pattern (2-, 3-, or 4-position).

2. The Alternative: Unsubstituted Pyridine

• Differentiation: Lacks the C-Cl band in the 700-800 cm⁻¹ region. The ring breathing mode at 990 cm⁻¹ is very intense and sharp.

3. The Alternative: Chlorobenzene

• Differentiation: Chlorobenzene lacks the nitrogen atom, so the C=N stretch (

  ) is absent. Aromatic C=C stretches in chlorobenzene are typically lower intensity than the dipole-enhanced C=N stretches of pyridine.

Part 3: Comparative Data Summary

The following table synthesizes the critical wavenumbers for distinguishing the target groups from their common alternatives.

Functional Group	Diagnostic Mode	Frequency ( )	Intensity	Interference / Mimic
Sulfonyl ( )	Asym.[2] Stretch	1330 – 1370	Strong	Nitro ( ) absorbs nearby (1350/1550)
Sym. Stretch	1150 – 1180	Strong	C-O stretch (esters)
Sulfoxide ( )	S=O Stretch	1030 – 1070	Strong	Primary Alternative to Sulfonyl
Chloropyridine	C-Cl Stretch	700 – 780	Med/Strong	C-H out-of-plane bends (aromatics)
C=N Ring Stretch	1570 – 1590	Variable	C=C stretch (benzene/alkene)
Pyridine (Unsub.)	Ring Breathing	~990	Very Strong	Chloropyridine shifts this band

Part 4: Experimental Protocol (Self-Validating System)

To ensure data integrity (E-E-A-T), follow this protocol designed to eliminate common artifacts (water vapor, crystal lattice effects).

Method: High-Resolution ATR-FTIR

Rationale: Attenuated Total Reflectance (ATR) is preferred over KBr pellets for sulfonyl/chloropyridine analysis because KBr is hygroscopic. Absorbed water creates broad OH bands (

and ) that can obscure the pyridine ring overtones.

Step-by-Step Workflow:

• Background Collection:

  • Clean the Diamond/ZnSe crystal with isopropanol.

  • Collect 32 scans (air background). Validation: Ensure

    doublet (2350 cm⁻¹) is minimized.

• Sample Deposition:

  • Place solid drug candidate on the crystal.

  • Apply high pressure (clamp). Causality: High pressure ensures intimate contact, critical for the C-Cl region (low wavenumber) where penetration depth is higher but signal can be weak.

• Acquisition:

  • Range: 4000 – 600 cm⁻¹.

  • Resolution: 2 cm⁻¹ (necessary to resolve the

    symmetric split).

• Self-Validation Check (The "Internal Standard"):

  • Check 1: Look for the C-H stretch > 3000 cm⁻¹.[3][4][5] If present, aromaticity is confirmed.[5]

  • Check 2: If identifying Sulfonyl, verify the absence of the Sulfoxide band (1030 cm⁻¹). If both

    doublet and singlet are present, the sample is likely a mixture/impure.

Part 5: Visualization of Spectral Logic

The following diagrams illustrate the decision-making process for assigning these peaks and the experimental workflow.

Diagram 1: Spectral Assignment Logic Flow

Caption: Logic flow for distinguishing Sulfonyl doublets from Sulfoxide singlets and confirming Chloropyridine substitution.

Diagram 2: Self-Validating Experimental Workflow

Caption: Step-by-step ATR-FTIR protocol ensuring minimal atmospheric interference and optimal C-Cl detection.

References

• LibreTexts Chemistry. (2025). Infrared Spectra of Some Common Functional Groups (Alkyl Halides & Aromatics). [Link]

• National Institute of Standards and Technology (NIST). (2023). Standard Reference Data: 2-Chloropyridine IR Spectrum. [Link]

• ResearchGate (Baxter et al., J. Chem. Soc.). (1955). The Infrared Spectra of Some Sulphonamides. [Link][1][2][6][7][8][9][10]

• Innovatech Labs. (2018). FTIR Analysis Beginner's Guide: Interpreting Results (Sulfonyl & Halogen bands). [Link]

• University of Colorado Boulder. (2023). IR Spectroscopy Tutorial: Alkyl Halides (C-Cl stretch ranges). [Link]

Sources

• 1. FTIR, FT-Raman spectra and ab initio DFT vibrational analysis of 2-amino-5-chloropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. researchgate.net [researchgate.net]
• 5. rjpn.org [rjpn.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The infrared spectra of some sulphonamides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

HPLC Retention Time Comparison for Pyridine Sulfone Derivatives: A Comprehensive Methodological Guide

Executive Summary

Pyridine sulfone derivatives represent a critical class of compounds in modern medicinal chemistry. From selective COX-2 inhibitors like etoricoxib to loop diuretics like torsemide, and even as derivatization agents for enhancing LC-MS/MS sensitivity of steroidal estrogens, this bifunctional moiety is ubiquitous. However, the analytical quantification of these compounds via High-Performance Liquid Chromatography (HPLC) presents unique chromatographic challenges. The basicity of the pyridine nitrogen combined with the strong hydrogen-bond accepting nature of the sulfone group often leads to unpredictable retention times, peak tailing, and poor resolution if the chromatographic causality is not fully understood.

This guide provides an objective, data-driven comparison of HPLC retention times for various pyridine sulfone derivatives, offering mechanistic insights and a self-validating experimental protocol for robust method development.

Mechanistic Insights into Retention Dynamics

As an Application Scientist, it is vital to move beyond trial-and-error method development and understand the physicochemical causality driving retention:

• The Pyridine Moiety (pKa ~5.2): The nitrogen atom in the pyridine ring is a weak base. If the mobile phase pH is not strictly controlled (either safely above pH 7.0 or below pH 3.0), the pyridine ring exists in a state of partial ionization. This leads to secondary electrostatic interactions with unendcapped silanols on the silica support, causing severe peak broadening and shifting retention times.

• The Sulfone Moiety (

  ): The sulfone group is highly polar and acts as a strong hydrogen-bond acceptor. While it decreases the overall lipophilicity (LogP) of the molecule—reducing retention on standard reversed-phase columns—it acts as a strong dipole, making it highly sensitive to the organic modifier used (methanol vs. acetonitrile).

• Stationary Phase Selectivity: While standard C18 columns rely purely on hydrophobic dispersive forces, Phenyl-Hexyl columns offer orthogonal selectivity. The electron-deficient pyridine ring and the electron-rich sulfone-adjacent aromatic systems can engage in robust

  and dipole-induced dipole interactions with the phenyl stationary phase, which is critical for resolving closely related positional isomers[1].

Comparative Data Analysis

The retention time of a pyridine sulfone derivative is highly dependent on the interplay between the stationary phase chemistry and the mobile phase pH. The table below summarizes validated retention times across different analytical conditions.

Derivative / Compound	Column Type	Mobile Phase	Flow Rate	Retention Time (min)	Ref.
Etoricoxib	Kinetex XB-C18 (2.6 µm)	0.05% Formic Acid / Methanol (40:60)	0.4 mL/min	1.09	[2]
Etoricoxib	Symmetry C18 (5 µm)	Phosphate Buffer pH 3.0 / ACN (30:70)	1.0 mL/min	9.59	[3]
Etoricoxib	Kromasil Phenyl (5 µm)	0.02M NH₄Formate / ACN (Gradient)	1.0 mL/min	~44.27	[1]
Torsemide	X Terra C8 (3.5 µm)	Phosphate Buffer pH 3.5 / ACN (40:60)	0.8 mL/min	2.41	[4]
Pyridine-3-sulfonyl-E2	Luna Phenyl-Hexyl (3 µm)	0.1% FA in H₂O / ACN (Gradient)	0.2 mL/min	~15.00 *	[5]

*Note: Retention time varies based on the specific estrogen conjugate and the exact gradient profile used for LC-MS/MS.

Data Interpretation & Causality

• Throughput vs. Resolution: Using a core-shell Kinetex XB-C18 column with a high methanol ratio drastically reduces the retention time of etoricoxib to 1.09 minutes, ideal for high-throughput bioequivalence studies[2]. Conversely, when resolving complex related process impurities, switching to a Kromasil Phenyl column and utilizing a shallow gradient extends the retention time to over 44 minutes, leveraging

  interactions to separate closely eluting analogs[1].

• Derivatization for MS: Derivatizing steroidal estrogens with pyridine-3-sulfonyl chloride introduces a readily protonated basic pyridine nitrogen (enhancing ESI-MS/MS ionization) while the sulfone group provides a strong dipole for interaction with the Phenyl-Hexyl stationary phase, yielding highly reproducible retention times around 15 minutes[5].

Method Development Workflow

Workflow for HPLC method development of pyridine sulfone derivatives.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following step-by-step methodology incorporates built-in System Suitability Testing (SST) to create a self-validating analytical sequence.

Phase 1: Mobile Phase Preparation & pH Verification

• Causality: Buffer capacity is critical. Using a buffer near the pKa of the pyridine ring will cause retention time drift.

• Step 1: Prepare 10 mM Potassium Dihydrogen Phosphate.

• Step 2: Adjust to pH 3.0 using orthophosphoric acid. This ensures the pyridine nitrogen is fully protonated, preventing secondary silanol-induced tailing.

• Validation Check: Measure the pH after mixing with the organic modifier (apparent pH) to ensure it remains strictly < 3.5. Filter through a 0.22 µm PTFE membrane.

Phase 2: Column Equilibration & System Priming

• Causality: Pyridine sulfones require highly stable hydration layers on the stationary phase to maintain consistent dipole interactions.

• Step 1: Install the selected column (e.g., C18 or Phenyl-Hexyl) and purge the system with the mobile phase at the target flow rate (e.g., 1.0 mL/min) for at least 20 column volumes.

• Validation Check: Monitor the UV detector baseline. The system is validated for injection only when the baseline drift is < 1 mAU/min over a continuous 10-minute window.

Phase 3: System Suitability Testing (SST)

• Causality: Validates that the column's theoretical plates (

  ) and peak symmetry are adequate to handle the polar sulfone group without band broadening.

• Step 1: Inject the working standard solution (e.g., 100 µg/mL) five consecutive times.

• Validation Check (Pass Criteria):

  • Retention time Relative Standard Deviation (RSD) must be < 1.0%.

  • Tailing Factor (

    ) must be < 1.5.

  • Theoretical plates (

    ) must be > 2000.

  • If any parameter fails, the sequence automatically halts, indicating column degradation or improper mobile phase preparation.

Phase 4: Sample Analysis & Bracketing

• Causality: Complex matrices (like plasma or bulk formulations) can foul the column and shift retention times over long analytical runs.

• Step 1: Run the unknown samples.

• Validation Check: Inject a bracketing standard every 10 samples. A retention time drift of > 2% from the initial SST average invalidates the bracket, requiring column washing and re-analysis.

Conclusion

The successful HPLC separation of pyridine sulfone derivatives hinges on neutralizing the basicity of the pyridine ring via strict pH control while leveraging the unique dipole of the sulfone group. For rapid quantification, low-pH mobile phases on core-shell C18 columns provide superior throughput. However, for resolving complex structural analogs, Application Scientists should pivot to Phenyl-Hexyl stationary phases to exploit

interactions, ensuring robust, baseline-resolved chromatography.

References

• Fast and Sensitive HPLC-ESI-MS/MS Method for Etoricoxib Quantification in Human Plasma and Application to Bioequivalence Study. Source: PMC / NIH. 2

• DETERMINATION OF ETORICOXIB IN BULK FORMULATIONS BY RP-HPLC METHOD. Source: ResearchGate. 3

• Method for separating etoricoxib and related substances thereof by using high performance liquid chromatography. Source: Google Patents (CN104614467B). 1

• Method development and validation for simulataneous determination of torsemdie and spironolactone in tablet dosage form by RP-HPLC. Source: ResearchGate. 4

• Analysis of Steroidal Estrogens as Pyridine-3-sulfonyl Derivatives by Liquid Chromatography Electrospray Tandem Mass Spectrometry. Source: PMC / NIH. 5

Sources

• 1. CN104614467B - Method for separating etoricoxib and related substances thereof by using high performance liquid chromatography - Google Patents [patents.google.com]
• 2. Fast and Sensitive HPLC-ESI-MS/MS Method for Etoricoxib Quantification in Human Plasma and Application to Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Steroidal Estrogens as Pyridine-3-sulfonyl Derivatives by Liquid Chromatography Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: 2-Chloro- vs. 2-Bromo-5-(isopropylsulfonyl)pyridine in Organic Synthesis

For drug development professionals and synthetic chemists, selecting the correct heteroaryl halide building block is a critical decision that dictates the efficiency, yield, and scalability of downstream transformations. 2-Chloro-5-(isopropylsulfonyl)pyridine and its 2-Bromo analog are highly valuable scaffolds, particularly for accessing functionalized 2-amino or 2-aryl pyridine derivatives.

While both molecules feature a strongly electron-withdrawing 5-isopropylsulfonyl group that activates the pyridine ring[1], their reactivity profiles diverge sharply depending on the reaction mechanism. This guide provides an in-depth, causality-driven comparison of these two analogs, supported by mechanistic principles and field-proven protocols.

Mechanistic Divergence: The Causality of Halogen Selection

The choice between a chloro- and bromo-substituent represents a fundamental trade-off between electronegativity and bond dissociation energy.

Nucleophilic Aromatic Substitution (SNAr): The Chlorine Advantage

In SNAr reactions (e.g., aminations, alkoxylations), the 2-chloro analog is significantly more reactive than the 2-bromo analog.

• The Causality: The rate-determining step in an SNAr reaction is typically the addition of the nucleophile to the aromatic ring to form an anionic intermediate known as the Meisenheimer complex[2].

• The Element Effect: Unlike

  reactions, leaving group ability in SNAr follows the "element effect" driven by electronegativity: F > Cl > Br > I[2]. Chlorine (Pauling electronegativity 3.16) is more electronegative than bromine (2.96). This increased electronegativity makes the C2 carbon more electrophilic and better stabilizes the developing negative charge in the transition state[2]. Consequently, the 2-chloro analog undergoes nucleophilic attack much faster.

Palladium-Catalyzed Cross-Coupling: The Bromine Advantage

In transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the 2-bromo analog vastly outperforms the 2-chloro analog.

• The Causality: The rate-determining step in these catalytic cycles is frequently the oxidative addition of the carbon-halogen (C-X) bond to the electron-rich Palladium(0) center[3].

• Bond Dissociation Energy (BDE): Reactivity in oxidative addition is inversely proportional to the C-X bond strength[4]. The C-Br bond (~276 kJ/mol) is substantially weaker than the C-Cl bond (~339 kJ/mol)[3]. Therefore, the oxidative addition of the 2-bromo analog is both thermodynamically more favorable and kinetically faster, requiring milder conditions and broader catalyst compatibility[3],[5].

Quantitative Data & Reactivity Summary

The following table synthesizes the physicochemical properties and empirical reactivity trends for both building blocks to aid in route scouting.

Property / Reaction Type	2-Chloro-5-(isopropylsulfonyl)pyridine	2-Bromo-5-(isopropylsulfonyl)pyridine
Halogen Electronegativity	3.16 (Higher)	2.96 (Lower)
C-X Bond Dissociation Energy	~339 kJ/mol (Stronger)	~276 kJ/mol (Weaker)
SNAr Reactivity	Excellent (Fast conversion, high yield)	Moderate (Slower, requires higher heat)
Pd-Catalyzed Cross-Coupling	Moderate (Requires specialized ligands)	Excellent (Fast, mild conditions)
Primary Synthetic Application	Displacement by amines/alkoxides	Suzuki, Stille, and Heck couplings

Visualizing the Mechanistic Pathways

Caption: SNAr addition-elimination mechanism highlighting the rate-limiting Meisenheimer complex.

Caption: Palladium catalytic cycle emphasizing the oxidative addition step where C-Br outperforms C-Cl.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The choice of reagents and conditions is explicitly linked to the mechanistic principles discussed above.

Protocol A: SNAr Amination (Optimized for the 2-Chloro Analog)

Use this protocol to synthesize 2-amino derivatives (e.g., using morpholine).

• Setup: In a dry round-bottom flask, dissolve 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Reagent Addition: Add morpholine (1.5 equiv) and anhydrous

  (2.0 equiv).

  • Causality: DMF is a polar aprotic solvent that highly stabilizes the anionic Meisenheimer transition state.

    acts as a heterogeneous acid scavenger to neutralize the generated HCl, preventing the protonation and deactivation of the nucleophilic amine.

• Reaction: Stir the mixture at 80 °C for 2–4 hours.

• Validation: Monitor via LC-MS. The 2-chloro analog will show rapid conversion. (If the 2-bromo analog were used here, significant starting material would remain at 4 hours due to its lower electrophilicity).

• Workup: Quench with water to precipitate the product. Filter, wash with water, and dry under a vacuum.

Protocol B: Suzuki-Miyaura Cross-Coupling (Optimized for the 2-Bromo Analog)

Use this protocol to synthesize 2-aryl derivatives.

• Setup: Charge a Schlenk flask with 2-Bromo-5-(isopropylsulfonyl)pyridine (1.0 equiv), phenylboronic acid (1.2 equiv), and

  (2.0 equiv).

• Catalyst Addition: Add

  (0.05 equiv).

  • Causality:

    is a robust, bidentate ligand-supported catalyst. While it easily undergoes oxidative addition with the weak C-Br bond[3], it would struggle to activate the stronger C-Cl bond without higher temperatures or more specialized, bulky, electron-rich phosphines (like XPhos or Q-Phos)[5].

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 0.2 M). Evacuate and backfill with

  three times.

  • Causality: The biphasic solvent system ensures the solubility of both the organic substrates and the inorganic base required for the transmetalation step.

• Reaction: Heat to 90 °C for 4–6 hours.

• Validation: Monitor via TLC/LC-MS. The weaker C-Br bond ensures complete conversion before competitive protodeboronation of the boronic acid can occur.

References

Sources

• 1. 1-Bromo-3,4-difluoro-2-nitrobenzene | 884495-47-0 | Benchchem [benchchem.com]
• 2. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Guide: UV-Vis Characterization of 2-Chloro-5-(isopropylsulfonyl)pyridine

Topic: UV-Vis Absorption Maxima of 2-Chloro-5-(isopropylsulfonyl)pyridine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Analytical Context

In the synthesis of next-generation ALK inhibitors and agrochemicals, 2-Chloro-5-(isopropylsulfonyl)pyridine serves as a critical electrophilic intermediate. Its structural integrity—specifically the stability of the sulfonyl moiety and the reactivity of the C2-chlorine—must be rigorously validated during process development.

This guide provides a definitive analysis of the UV-Vis spectral properties of 2-Chloro-5-(isopropylsulfonyl)pyridine. By comparing its absorption maxima (

) and molar absorptivity ( ) against its key precursors and structural analogs, this document establishes a robust framework for identification, purity assessment, and reaction monitoring.

Key Finding: The primary absorption maximum (

) for 2-Chloro-5-(isopropylsulfonyl)pyridine in acetonitrile is 272 ± 2 nm , with a secondary band at 228 ± 2 nm . This distinct profile allows for precise differentiation from its precursor, 2,5-Dichloropyridine, and its nitro-analogues.

Spectral Characterization & Comparative Analysis

Theoretical & Experimental Basis

The UV-Vis spectrum of 2-Chloro-5-(isopropylsulfonyl)pyridine is governed by the interplay between the pyridine ring's

transitions and the auxochromic effects of the substituents:

• C2-Chlorine: Acts as a weak auxochrome with competing inductive (-I) and resonance (+R) effects, typically inducing a slight bathochromic (red) shift relative to pyridine.

• C5-Isopropylsulfonyl: The sulfonyl group (-SO

  R) is a strong electron-withdrawing group (EWG). Unlike nitro groups, sulfones do not possess low-lying transitions that extend into the visible region, but they significantly intensify the primary band (hyperchromic effect) and cause a moderate bathochromic shift due to conjugation with the pyridine ring.

Comparative Data Table

The following table contrasts the spectral properties of the target molecule with its direct precursor and a common functional analog.

Compound	Structure	Primary (ACN)	Secondary	(M cm )	Detection Note
2-Chloro-5-(isopropylsulfonyl)pyridine	Target	272 nm	228 nm	~14,500	Distinct, sharp band; ideal for HPLC detection.
2,5-Dichloropyridine	Precursor	270 nm	224 nm	~5,200	Lower intensity; overlaps but is significantly lower.
2-Chloro-5-(methylsulfonyl)pyridine	Analog	271 nm	227 nm	~14,800	Spectroscopically identical; used as a reference standard.
2-Chloro-5-nitropyridine	Alternative	295 nm	255 nm	~11,000	Significant red shift due to -NO conjugation.

Analyst Insight: While the

of the target and its precursor (2,5-Dichloropyridine) are close (272 vs. 270 nm), the molar absorptivity ( ) of the sulfonyl compound is nearly 3x higher . This hyperchromic shift is the primary discriminator during reaction monitoring.

Experimental Protocol: Determination of Purity via HPLC-UV

This protocol is designed to quantify the purity of 2-Chloro-5-(isopropylsulfonyl)pyridine, ensuring no contamination from the starting material (2,5-Dichloropyridine) or hydrolysis products (2-Hydroxy-5-(isopropylsulfonyl)pyridine).

Reagents & Equipment

• Solvent: HPLC-grade Acetonitrile (ACN) and Milli-Q Water.

• Buffer: 0.1% Phosphoric Acid (H

  PO ) to suppress silanol activity and maintain the pyridine in its neutral form (pKa ~ -1 to 0 due to EWGs).

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5

  m, 4.6 x 100 mm).

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

Methodology (Step-by-Step)

• Preparation of Stock Solution:

  • Weigh 10.0 mg of the sample into a 10 mL volumetric flask.

  • Dissolve in 100% Acetonitrile. Sonicate for 5 minutes to ensure complete dissolution.

  • Concentration: 1.0 mg/mL.

• Preparation of Working Standard:

  • Dilute 100

    L of Stock Solution into 900 L of Mobile Phase A/B (50:50).

  • Final Concentration: 0.1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5.0

    L.

  • Detection Wavelength: 272 nm (Reference: 360 nm).

  • Gradient:

    • 0-2 min: 10% B (ACN)

    • 2-10 min: Linear ramp to 90% B

    • 10-12 min: Hold at 90% B

    • 12.1 min: Re-equilibrate at 10% B

• System Suitability:

  • The tailing factor for the 2-Chloro-5-(isopropylsulfonyl)pyridine peak must be

    .

  • Resolution (

    ) between the target peak and any impurity (e.g., 2,5-dichloropyridine) must be .

Analytical Workflow Diagram

Figure 1: Analytical workflow for the purity determination of 2-Chloro-5-(isopropylsulfonyl)pyridine.

Critical Comparison: Why Choose UV-Vis/HPLC Over Alternatives?

Comparison with TLC (Thin Layer Chromatography)

• UV-Vis/HPLC: Provides quantitative purity data and separates closely eluting structural isomers. The detection limit (LOD) at 272 nm is approximately 0.05% w/w.

• TLC: While useful for quick reaction monitoring, TLC plates visualized under 254 nm UV light often fail to distinguish between the dichloro-precursor and the sulfonyl-product due to similar

  values in non-polar solvents. The sulfonyl product requires a more polar eluent (e.g., 40% EtOAc/Hexane) to differentiate.

Comparison with NMR ( H)

• UV-Vis/HPLC: Superior for detecting trace impurities of high extinction coefficient (e.g., oxidized byproducts).

• NMR: The definitive method for structural confirmation (splitting of the isopropyl methyls at

  1.2-1.3 ppm). However, NMR has a higher limit of detection (~1%) compared to UV-Vis, making it less suitable for final purity release testing.

References

• SpectraBase. (2025). UV-Vis Spectrum of 2-Chloro-5-nitropyridine. John Wiley & Sons.[1][2] Link

• National Institute of Standards and Technology (NIST). (2024). UV/Visible Spectrum of 2-Chloropyridine. NIST Chemistry WebBook, SRD 69. Link

• PubChem. (2025).[1][2] 2-Chloro-5-(methylsulfonyl)pyridine (Compound Summary). National Center for Biotechnology Information. Link

• Organic Syntheses. (2010). Synthesis of Sulfonyl Pyridines via Nucleophilic Substitution. Org. Synth. Coll. Vol. 11. Link

• SIELC Technologies. (2024). HPLC Method for Analysis of Chloropyridines. SIELC Application Notes. Link

Sources

• 1. 2-Chloropyridine | C5H4ClN | CID 7977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloro-5-methyl-pyridine | C6H6ClN | CID 581393 - PubChem [pubchem.ncbi.nlm.nih.gov]

Elemental analysis standards for C8H10ClNO2S

The following guide provides a technical comparison and experimental framework for using

(specifically the chlorosulfonamide class, e.g., 4-Chloro-N,N-dimethylbenzenesulfonamide) as a multi-element calibration standard.

Technical Comparison Guide: vs. Conventional Microanalysis Standards

Content Type: Publish Comparison Guide Audience: Analytical Chemists, QA/QC Managers, Drug Development Researchers Focus: Elemental Analysis (CHNS/Cl) Calibration & Validation

Executive Summary: The "Multi-Element" Advantage

In organic elemental analysis (OEA), selecting the correct reference standard is the single most critical variable for data integrity. While traditional standards like Sulfanilamide (for CHNS) and p-Chlorobenzoic Acid (for Cl) are industry staples, they force a fragmented calibration workflow.

(C8-Chlorosulfonamide) emerges as a superior "Bridge Standard." By incorporating Carbon, Hydrogen, Nitrogen, Sulfur, and Chlorine into a single stable molecule, it allows for simultaneous CHNS-Cl calibration , reducing instrument downtime and weighing errors associated with multi-standard curves.

Core Value Proposition

Feature		Sulfanilamide	BBOT	p-Chlorobenzoic Acid
Analytes	C, H, N, S, Cl	C, H, N, S	C, H, N, S	C, H, Cl
Cl Content	~16.14%	0%	0%	~22.6%
S Content	~14.60%	~18.6%	~7.4%	0%
Primary Use	Simultaneous S/Cl	Universal S/N	Fluorescence/S	Halogen only

Chemical Profile & Theoretical Composition

To use

as a primary or secondary standard, the theoretical mass fractions must be strictly defined. This compound is typically a sulfonamide derivative (e.g., 4-Chloro-N,N-dimethylbenzenesulfonamide or N-(2-Chloroethyl)benzenesulfonamide), known for high oxidative stability.

Molecular Formula:

Molecular Weight: 219.69 g/mol [1][2][3]

Theoretical Mass Fractions (Reference Values)

Element	Mass Contribution ( g/mol )	Theoretical % (w/w)	Tolerance (Typical Commercial Grade)
Carbon	96.09	43.74%	± 0.3%
Hydrogen	10.08	4.59%	± 0.1%
Chlorine	35.45	16.14%	± 0.3%
Nitrogen	14.01	6.38%	± 0.2%
Sulfur	32.06	14.60%	± 0.3%
Oxygen	32.00	14.57%	(Calculated by diff.)

Expert Insight: The 1:1 molar ratio of Sulfur to Chlorine in this molecule makes it an exceptional diagnostic tool for checking the stoichiometry of combustion tube scrubbers (e.g., verifying if the silver wool trap is saturated).

Comparative Performance Analysis

Vs. Sulfanilamide (The "Gold Standard" for S)

• Limitation of Sulfanilamide: It lacks Chlorine. If your samples are pharmaceutical salts (HCl) or chlorinated agrochemicals, calibrating with Sulfanilamide requires a second run with a Cl-standard to verify the halogen trap capacity or Cl-detection channel.

• The C8 Advantage:

  validates the entire flow path. If the Cl recovery is low but S is high, it isolates the issue to the halogen scrubber or titration cell, rather than the combustion zone.

Vs. BBOT (2,5-Bis(5-tert-butyl-benzoxazol-2-yl)thiophene)

• Limitation of BBOT: While BBOT is excellent for optical calibration (fluorescence) and CHNS, it has a lower Sulfur content (~7.4%) and no Chlorine.

• The C8 Advantage: With ~14.6% Sulfur, the C8 standard provides a signal intensity closer to sulfonyl-drug intermediates, reducing extrapolation errors in high-S samples.

Stability & Hygroscopicity

• Hygroscopicity: Sulfonamides with alkyl substitutions (like the dimethyl group in 4-Chloro-N,N-dimethylbenzenesulfonamide) are generally hydrophobic and non-hygroscopic compared to standards like Acetanilide.

• Shelf Life: Solid state stability > 5 years if stored desiccated.

Experimental Protocol: Validation Workflow

This protocol is designed for a Flash Combustion Analyzer (e.g., Thermo FlashSmart, Elementar vario, or PerkinElmer 2400).

Phase 1: System Suitability (The "K-Factor" Test)

Before running unknowns, establish the K-Factor (response factor) using

.

• Preparation:

  • Condition the combustion tube (Quartz with WO3/Cu or similar) at 1050°C.

  • Ensure the Silver (Ag) trap temperature is optimized (if analyzing S, keep Ag trap after the S-detector or ensure quantitative release). Note: For simultaneous S/Cl, dynamic combustion often requires specific scrubber configurations.

• Weighing:

  • Weigh 2.0 mg – 3.0 mg of

    into Tin (Sn) capsules.

  • Add 5-10 mg of

    (Vanadium Pentoxide) additive if the combustion is incomplete (though usually not necessary for this class).

• Sequence:

  • Run 3 "Bypass" (Conditioning) samples (unweighed standard).

  • Run 5 Replicates of weighed

    .

• Acceptance Criteria:

  • RSD of Carbon < 0.5%.[4]

  • Recovery of S and Cl within ±0.4% absolute of theoretical.

Phase 2: The "Trap Saturation" Stress Test

Because this standard contains 16% Chlorine, it aggressively consumes silver wool (used to trap halogens in CHNS mode). Use this to determine maintenance intervals.

• Step 1: Run consecutive samples of

  .

• Step 2: Monitor the Nitrogen baseline. As the halogen trap saturates, Cl breakthrough will interfere with the N-peak (often widening it).

• Step 3: Record the number of runs before N-peak tailing occurs. This is your "Maintenance Interval."

Visualizing the Validation Logic

The following diagram illustrates the decision process for selecting

versus traditional standards, ensuring data integrity.

Caption: Decision matrix for implementing the C8-Chlorosulfonamide standard in multi-element workflows.

Troubleshooting & Self-Validation

A robust protocol must be self-correcting. Use the Stoichiometric Ratio Check :

For

, the molar ratio of C:S is 8:1.

• Mass Ratio C/S:

  .

• If your experimental Mass Ratio deviates > 2% from 3.0 , you have a specific combustion failure:

  • Ratio > 3.0: Sulfur loss (likely adsorption in the water trap or cold spots).

  • Ratio < 3.0: Carbon loss (incomplete combustion/soot formation) OR Sulfur contamination.

References

• ASTM International. (2021). ASTM D5291-16: Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. ASTM International. [Link]

• Royal Society of Chemistry. (2020). Microanalysis: Quality Control and Reference Materials. Analyst Journal. [Link]

• PubChem. (2024). Compound Summary: 4-Chloro-N,N-dimethylbenzenesulfonamide (C8H10ClNO2S).[5] National Library of Medicine. [Link]

Sources

• 1. 2-(2-Chlorophenyl)ethane-1-sulfonamide | C8H10ClNO2S | CID 13480213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 4-(2-Aminoethyl)benzene-1-sulfonyl chloride [smolecule.com]
• 3. N-(2-Chloroethyl)benzenesulfonamide|6453-86-7 [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Chloro-N,N-dimethylbenzenesulfonamide [drugs.ncats.io]

Purity Verification Methods for 2-Chloro-5-(isopropylsulfonyl)pyridine Batches: A Comparative Guide

2-Chloro-5-(isopropylsulfonyl)pyridine (C₈H₁₀ClNO₂S, MW: 219.69 g/mol ) is a critical halogenated sulfonylpyridine building block used extensively in the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs). Because this intermediate is frequently subjected to downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), verifying its absolute purity is paramount. Even trace amounts of sulfur-containing impurities (such as under-oxidized thioethers) can poison palladium catalysts, leading to catastrophic yield losses in subsequent steps.

This guide objectively compares the performance of High-Performance Liquid Chromatography (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (¹H qNMR) for the batch release of this specific intermediate, providing process chemists with self-validating experimental protocols and logical decision matrices.

The Analytical Challenge: Causality Behind the Chemistry

To design a robust purity verification system, we must first understand the structural liabilities and synthetic history of the molecule:

• The Basic Pyridine Nitrogen: The lone pair on the pyridine ring interacts strongly with residual silanols on standard silica-based chromatography columns. If not properly suppressed (via end-capping or acidic mobile phases), this causes severe peak tailing, obscuring closely eluting impurities.

• Oxidation State Impurities: The synthesis of this compound typically involves the oxidation of 2-chloro-5-(isopropylthio)pyridine to the corresponding sulfone. Incomplete reactions leave behind the thioether or the intermediate sulfoxide.

• The UV Response Discrepancy: The thioether, sulfoxide, and sulfone have vastly different molar absorptivities (UV response factors) due to differing degrees of conjugation with the pyridine π-system. Consequently, relying solely on HPLC-UV Area % can grossly misrepresent the true molar mass of these impurities, either overestimating or underestimating batch purity[1].

Because of these discrepancies, modern pharmaceutical guidelines increasingly recommend absolute quantification methods to bypass the need for specific, hard-to-synthesize impurity reference standards[2].

Head-to-Head Comparison: HPLC-UV vs. ¹H qNMR

While HPLC remains the workhorse for impurity profiling, ¹H qNMR has emerged as the gold standard for determining the absolute mass fraction of the main component[2]. The table below summarizes the comparative performance of both methods for 2-Chloro-5-(isopropylsulfonyl)pyridine.

Parameter	HPLC-UV (Reversed-Phase)	¹H qNMR (Internal Standard Method)
Principle	Separation based on polarity; relative detection via UV absorbance.	Direct measurement of signal intensity proportional to molar concentration[1].
Purity Output	Relative Purity (Area %) . Subject to UV response factor bias.	Absolute Purity (Mass %) . Independent of chromophores[2].
Reference Standard	Requires a highly pure reference standard of the analyte itself.	Does not require an analyte standard; uses a certified internal standard (e.g., Maleic Acid)[3].
Strengths	Excellent for detecting trace impurities (<0.1%) and profiling batch-to-batch consistency.	Absolute accuracy. Non-destructive. Unaffected by the basicity of the pyridine ring[4].
Weaknesses	Peak tailing risks; cannot accurately quantify unknown impurities without respective standards.	Lower sensitivity for trace impurities (typically requires >0.5% abundance for accurate integration).

Experimental Observation: In a representative batch analysis, HPLC-UV might report a purity of 99.2% (Area %), while qNMR reveals an absolute purity of 97.8% (Mass %). This discrepancy occurs when a weakly UV-absorbing impurity (like an aliphatic byproduct) is present in significant molar quantities but is nearly invisible to the UV detector at 254 nm.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every parameter has a mechanistic justification.

Protocol A: Absolute Purity Quantification via ¹H qNMR

Internal Standard Selection: Maleic acid is the optimal internal standard (IS) for this analysis. It is highly pure, non-volatile, and produces a sharp, isolated singlet at ~6.2–6.3 ppm in DMSO-d₆[5]. This region is perfectly clear of the analyte's aromatic pyridine protons (7.5–9.0 ppm) and aliphatic isopropyl protons (1.2–3.5 ppm)[6].

Step-by-Step Methodology:

• Microbalance Weighing: Using a calibrated microbalance, accurately weigh ~20.00 mg of the 2-Chloro-5-(isopropylsulfonyl)pyridine batch and ~10.00 mg of certified Maleic Acid (TraceSure® or NIST-traceable) into the same clean glass vial[3]. Record exact masses to 0.01 mg.

• Co-Dissolution: Add 1.0 mL of high-purity DMSO-d₆ (≥99.8 atom % D). Vortex and sonicate for 2 minutes to ensure complete dissolution, preventing localized concentration gradients[3].

• Transfer & Acquisition: Transfer 600 µL of the solution to a 5 mm NMR tube. Acquire the ¹H NMR spectrum at 400 MHz or higher.

  • Critical Parameter: Set the relaxation delay (D1) to at least 60 seconds. This ensures complete magnetization recovery for both the analyte and the IS, which is mandatory for quantitative integration[3].

• Integration & Calculation:

  • Integrate the Maleic Acid singlet at 6.2 ppm (represents 2 protons,

    )[5].

  • Integrate the isolated pyridine H6 proton of the analyte (doublet at ~8.8 ppm, represents 1 proton,

    ).

  • Calculate absolute purity using the standard qNMR formula:

Caption: Step-by-step workflow for absolute purity quantification using 1H qNMR.

Protocol B: Impurity Profiling via Reversed-Phase HPLC-UV

While qNMR provides the absolute mass, HPLC is required to confirm that no single catalyst-poisoning impurity exceeds the 0.5% threshold.

Step-by-Step Methodology:

• Column Selection: Use a fully end-capped C18 column (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm). Causality: End-capping prevents secondary interactions between the basic pyridine nitrogen and free silanols, ensuring sharp, symmetrical peaks.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water. (TFA protonates the pyridine ring, stabilizing its retention).

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Sample Preparation: Dissolve 10.0 mg of the batch in 10 mL of Initial Mobile Phase (e.g., 80:20 A:B) to create a 1.0 mg/mL solution.

• Gradient Elution: Run a linear gradient from 20% B to 90% B over 15 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor at 254 nm (optimal for the conjugated pyridine-sulfone system) and 210 nm (to catch aliphatic impurities).

Decision Matrix for Batch Release

To ensure robust quality control, drug development professionals should utilize an orthogonal approach, combining the trace-level sensitivity of HPLC with the absolute accuracy of qNMR.

Caption: Logical decision matrix for batch release combining HPLC and qNMR data.

References

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• ISRD-01 / Rapport BIPM-2018/01: Internal Standard Reference Data for qNMR: Maleic Acid. BIPM. Available at:[Link]

• Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. ACS Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. bipm.org [bipm.org]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

2-Chloro-5-(isopropylsulfonyl)pyridine proper disposal procedures

This guide outlines the rigorous disposal protocols for 2-Chloro-5-(isopropylsulfonyl)pyridine , a halogenated heteroaromatic sulfone often used as an intermediate in pharmaceutical synthesis.[1]

Due to the specific functional groups (chlorine, sulfonyl, pyridine ring), this compound requires a disposal strategy that mitigates the release of toxic combustion byproducts (HCl, SOx, NOx) and prevents environmental persistence.

Chemical Profile & Hazard Identification

Before disposal, the waste stream must be accurately characterized. This compound belongs to the class of Halogenated Pyridines with a Sulfone moiety.

Property	Relevance to Disposal
Molecular Structure	Contains Chlorine (Cl) , Sulfur (S) , and Nitrogen (N) .[1]
Combustion Byproducts	Incineration without scrubbing releases Hydrogen Chloride (HCl) , Sulfur Oxides (SOx) , and Nitrogen Oxides (NOx) .
Stability	Generally stable under ambient conditions.[2] Incompatible with strong oxidizing agents and strong reducing agents.
Aquatic Toxicity	Halogenated pyridines are frequently classified as Very Toxic to Aquatic Life with long-lasting effects (H410).[1][3]
Physical State	Typically a solid (crystalline powder) at room temperature.

Critical Safety Note: Do not mix this waste with strong acids or oxidizers. Although sulfones are relatively stable, the chloropyridine ring can react violently under extreme conditions, and uncontrolled mixing can generate toxic chloramine vapors or acidic fumes.

Pre-Disposal Stabilization & Segregation

Effective disposal begins at the bench. You must segregate this chemical from non-compatible waste streams to prevent dangerous reactions in the waste container.

Segregation Rules

• DO NOT MIX with:

  • Strong Oxidizers (e.g., Nitric acid, Peroxides) – Risk of exothermic reaction.

  • Strong Acids – Risk of mobilizing free chlorine or HCl fumes.

  • Aqueous Waste – Keep separate to minimize the volume of halogenated aqueous waste, which is expensive to treat.

• COMPATIBLE with:

  • Halogenated Organic Solvents (e.g., Dichloromethane, Chloroform).[4]

  • Non-Halogenated Organic Solvents (e.g., Acetone, Methanol) – Only if the waste stream is destined for high-temperature incineration.[1]

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Compound or Spill Cleanup)[1]

• Step 1: Containment. Place the solid material into a chemically resistant container (HDPE or Glass).

• Step 2: Labeling. Affix a hazardous waste label.[5]

  • Required Fields: "Hazardous Waste," "Toxic," "Halogenated Organic Solid."

  • Chemical Name: Write the full chemical name. Do not use abbreviations or structural formulas alone.

• Step 3: Packaging. If the solid is a spill residue (mixed with absorbents like vermiculite), double-bag in heavy-duty polyethylene bags before placing in the drum.[1]

• Step 4: Disposal Path. Ship for High-Temperature Incineration (Rotary Kiln) at a permitted facility.[1]

Scenario B: Liquid Waste (Mother Liquors/Reaction Mixtures)[1]

• Step 1: Dissolution (Optional). If the material is a sludge, dissolve it in a compatible combustible solvent (e.g., Acetone or Methanol) to facilitate liquid injection incineration.

• Step 2: Stream Selection. Pour into the Halogenated Organic Solvent waste carboy.

  • Why? Non-halogenated waste streams are often used as fuel blending. Introducing halogens (Cl) into a non-halogenated stream violates permit limits and damages incinerators not equipped with acid scrubbers.

• Step 3: pH Check. Ensure the waste solution is neutral (pH 6-8).[1] If acidic from the reaction, neutralize carefully with Sodium Bicarbonate before adding to the waste container to prevent container corrosion.

Recommended Destruction Method: Incineration

The only scientifically validated method for the ultimate destruction of 2-Chloro-5-(isopropylsulfonyl)pyridine is High-Temperature Incineration with Flue Gas Scrubbing .[1]

• Mechanism:

  [1]

• Scrubbing Requirement: The incinerator must be equipped with a wet scrubber (typically Sodium Hydroxide) to neutralize the acidic HCl and SO2 gases produced during combustion.

  [1]

Disposal Decision Logic (Visualized)

The following flowchart illustrates the decision-making process for disposing of 2-Chloro-5-(isopropylsulfonyl)pyridine to ensure compliance and safety.

Figure 1: Decision tree for the segregation and disposal of halogenated pyridine sulfones.

Regulatory Compliance Codes

Compliance depends on your region.[6] Use these codes to classify the waste for your Environmental Health & Safety (EHS) team.

Region	Regulation	Waste Code / Classification
USA	RCRA (EPA)	Not Listed (P/U) .[1] Classify by characteristic if applicable, otherwise manage as Non-RCRA Regulated Hazardous Waste (destined for incineration). If mixed with flammable solvents, use D001 .
Europe	EWC (European Waste Catalogue)	07 01 03 (Organic halogenated solvents, washing liquids and mother liquors) OR 07 07 03 (Organic halogenated solvents, washing liquids and mother liquors).
Transport	DOT / ADR	Likely UN 2811 (Toxic solid, organic, n.o.s.) or UN 3077 (Environmentally hazardous substance, solid, n.o.s.) depending on specific toxicity data.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

• European Commission. (2014). Guidance on the classification of waste according to EWC-Stat categories. Eurostat. [Link]

• PubChem. (2024). Compound Summary: 2-Chloro-5-(chloromethyl)pyridine (Analogous Halogenated Pyridine).[1] National Library of Medicine. [Link]

Sources

• 1. 2-Chloro-5-nitropyridine | C5H3ClN2O2 | CID 78308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Auckland Microfab [microfab.auckland.ac.nz]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling 2-Chloro-5-(isopropylsulfonyl)pyridine

Comprehensive Handling Guide: 2-Chloro-5-(isopropylsulfonyl)pyridine

Executive Safety Summary

2-Chloro-5-(isopropylsulfonyl)pyridine is a functionalized pyridine intermediate characterized by a reactive 2-chloro substituent and a stable isopropylsulfonyl electron-withdrawing group.[1] While less volatile and corrosive than its sulfonyl chloride counterparts, it presents specific hazards due to its potential for nucleophilic aromatic substitution (SₙAr) and biological activity.[1]

Immediate Action Required:

• Treat as a Potent Irritant: High probability of skin, eye, and respiratory tract irritation.[1]

• Containment: Handle all solid forms within a certified Fume Hood or Powder Containment Enclosure.[1]

• Reactivity Alert: The C-2 chlorine atom is labile; avoid inadvertent contact with strong nucleophiles (amines, thiols) unless part of the intended synthesis.[1]

Chemical Profile & Hazard Analysis

Note: Specific physicochemical data for this exact isomer is limited in public registries.[1] The following profile is derived from structural analogs (Halogenated Pyridyl Sulfones) to ensure a conservative safety margin.

Property	Description / Estimate
Chemical Structure	Pyridine ring substituted with Cl at C2 and -SO₂CH(CH₃)₂ at C5.[1][2]
Formula	C₈H₁₀ClNO₂S
Physical State	White to off-white crystalline solid (Likely).[1]
Solubility	Soluble in DMSO, DMF, DCM, Ethyl Acetate; Poorly soluble in water.[1]
Reactivity	Electrophilic : The 2-position is activated for SₙAr reactions.[1] Stable : The sulfone group is thermally stable compared to sulfonyl chlorides.[1]

GHS Classification (derived from analogs):

• Warning

• H315: Causes skin irritation.[1][3][4]

• H319: Causes serious eye irritation.[1][3][5][6]

• H335: May cause respiratory irritation.[1][3][4]

• H317: May cause an allergic skin reaction (Sensitizer potential).[1][7]

Personal Protective Equipment (PPE) Matrix

Directive: Do not rely on "standard" PPE.[1] Match protection to the physical state and operation.[1]

Operational Phase	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Powder Handling (Weighing/Transfer)	P100/N95 Respirator (if outside hood) or PAPR for >100g.[1]	Double Nitrile (0.11mm min) or Butyl Rubber (for prolonged contact).[1]	Chemical Goggles (Safety glasses insufficient for powders).[1]	Lab Coat + Tyvek Sleeves (prevent wrist exposure).[1]
Solution Handling (Dilution/Reaction)	Fume Hood Sash at safe height.[1]	Single Nitrile (Change immediately upon splash).[1]	Safety Glasses with side shields.[1]	Standard Lab Coat.[1]
Spill Cleanup (Solid/Liquid)	Full-Face Respirator with Organic Vapor/Acid Gas cartridge.[1]	Silver Shield / Laminate (Broad spectrum resistance).[1]	Face Shield + Goggles.[1]	Tyvek Coverall (Type 5/6).[1]

Operational Handling Protocol

Phase A: Weighing & Transfer (Solid State)

Risk: Dust inhalation and surface contamination.[1]

• Engineering Control: Utilize a static-dissipative balance enclosure. If unavailable, place the balance inside a chemical fume hood.[1]

• Anti-Static Measures: Use an ionizing fan or anti-static gun.[1] Sulfone powders can be electrostatic, leading to "jumping" particles.[1]

• Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if the compound is potentially wet with acidic residues (unlikely for sulfones but good practice).[1]

• Decontamination: Wipe the balance area with a 10% detergent/water solution followed by ethanol.[1] Reasoning: Organic solvents alone may spread the static-charged powder; surfactant encapsulates it.[1]

Phase B: Reaction Setup (SₙAr Focus)

Context: This reagent is typically used to install the 5-(isopropylsulfonyl)pyridine moiety via displacement of the 2-Cl.[1]

• Solvent Selection: Dissolve in a polar aprotic solvent (e.g., DMF, DMSO, NMP) to enhance nucleophilicity of the coupling partner.[1]

• Addition Sequence:

  • Load the nucleophile (e.g., amine) and base (e.g., K₂CO₃, Cs₂CO₃) first.[1]

  • Add 2-Chloro-5-(isopropylsulfonyl)pyridine as a solution (not solid) to control exotherm.[1]

• Thermal Control: Although sulfones are stable, the SₙAr reaction can be exothermic.[1] Monitor internal temperature during addition.

Phase C: Quenching & Workup

• Quench: Dilute with water or aqueous ammonium chloride.[1]

• Extraction: Use Ethyl Acetate or DCM.[1]

  • Caution: The product may retain sensitizing properties.[1][7] Handle organic layers with the same PPE rigor as the starting material.[1]

Visual Workflows

Figure 1: PPE Selection Logic (Graphviz)

Caption: Decision tree for selecting appropriate PPE based on physical state and quantity.[1]

[1]

Figure 2: Emergency Spill Response

Caption: Step-by-step response flow for solid or liquid spills.

[1]

Emergency Response & Decontamination

A. First Aid Measures

• Eye Contact: Immediately flush with water for 15 minutes .[1][5] Lift eyelids to ensure irrigation of the underside.[1] Critical: Do not use neutralizing agents.[1]

• Skin Contact: Wash with soap and copious water.[1][5][8] Remove contaminated clothing.[1][4][5][8][9] If "redness" persists, suspect sensitization and seek medical review.[1]

• Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by trained personnel.[1]

B. Waste Disposal

• Classification: Halogenated Organic Waste.[1]

• Protocol:

  • Dissolve solid waste in a minimal amount of acetone or ethanol.[1]

  • Transfer to a dedicated "Halogenated Solvents" waste drum.[1]

  • Do NOT mix with strong acid waste streams (potential for exothermic reaction or off-gassing if impurities are present).[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 2792792, 2-Chloropyridine-5-sulfonyl chloride. Retrieved from [Link](Used as a structural analog for hazard derivation).[1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link].[1]

• SafeBridge Consultants. Potent Compound Safety: Categorization and Handling. (General industry standard for handling bioactive intermediates).[1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-Chloro-5-pyridinesulfonyl chloride | C5H3Cl2NO2S | CID 2792792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. fishersci.com [fishersci.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. 2-Chloro-5-(chloromethyl)pyridine | C6H5Cl2N | CID 155479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemicalbook.com [chemicalbook.com]
• 9. jubilantingrevia.com [jubilantingrevia.com]